2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

• CAS: 32570-90-4

Core Science & Biosynthesis

"2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde" basic properties

An In-depth Technical Guide to 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde: Synthesis, Characterization, and Applications

Executive Summary

This technical guide provides a comprehensive overview of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde, a heterocyclic compound of significant interest to researchers in medicinal chemistry and materials science. This document details the molecule's fundamental properties, outlines a robust synthetic pathway, provides a framework for its spectroscopic characterization, and explores its potential applications, particularly in drug discovery. By integrating established chemical principles with practical experimental protocols, this guide serves as an essential resource for scientists engaged in the synthesis and evaluation of novel pyrrole-based scaffolds.

Introduction: The Significance of the Pyrrole-Pyridine Scaffold

The pyrrole ring is a foundational five-membered aromatic heterocycle present in a vast array of natural products and synthetic molecules with profound biological activity, including antibiotics, anti-inflammatory agents, and anti-cancer drugs.[1] Its electron-rich nature makes it a versatile building block in organic synthesis.[1] When coupled with a pyridine ring, another key pharmacophore known for its presence in numerous FDA-approved drugs, the resulting hybrid structure offers a unique electronic and steric profile.[2]

2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde incorporates three key functional motifs:

• A 2,5-disubstituted pyrrole core , which enhances stability and provides specific steric properties.

• A pyridin-2-yl substituent at the N-1 position, which modulates the electronic properties of the pyrrole ring and introduces a key site for hydrogen bonding and metal coordination.

• A carbaldehyde group at the C-3 position, a versatile chemical handle for further synthetic transformations and a potential pharmacophoric feature.

The strategic placement of these groups suggests potential applications in drug discovery, where related compounds have been categorized as anticonvulsants, and in the development of novel functional materials.[3] This guide will elucidate the core chemical principles and methodologies required to synthesize, characterize, and utilize this promising molecule.

Physicochemical and Structural Properties

A summary of the key identifiers and physicochemical properties for 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde is presented below.

Property	Value	Reference
IUPAC Name	2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole-3-carbaldehyde	[3]
CAS Number	32570-90-4	[3]
Molecular Formula	C₁₂H₁₂N₂O	[3]
Molecular Weight	200.24 g/mol	[3]
Appearance	Solid (predicted)	[4]
InChI Key	PQMMSSQLSQUPNY-UHFFFAOYSA-N	[3]
SMILES	CC1=CC(=C(N1C2=CC=CC=N2)C)C=O	[3]

Synthesis and Mechanistic Insights

The synthesis of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde is most effectively achieved through a two-step sequence: initial formation of the N-substituted pyrrole ring via the Paal-Knorr synthesis, followed by regioselective formylation using the Vilsmeier-Haack reaction.

Step 1: Paal-Knorr Pyrrole Synthesis

The Paal-Knorr synthesis is a classic and highly efficient method for constructing the pyrrole ring by condensing a 1,4-dicarbonyl compound with a primary amine under acidic conditions.[5][6][7]

• Reactants : 2,5-Hexanedione and 2-Aminopyridine.

• Mechanism : The reaction proceeds through the initial formation of a hemiaminal upon nucleophilic attack of the amine on one of the protonated carbonyl groups. A subsequent intramolecular cyclization via attack on the second carbonyl group forms a 2,5-dihydroxytetrahydropyrrole intermediate. This intermediate then undergoes sequential dehydration steps to yield the aromatic pyrrole ring.[7] The use of a weak acid like acetic acid is often sufficient to catalyze the reaction without promoting side reactions.[5]

Caption: Vilsmeier-Haack formylation of the pyrrole core.

Spectroscopic Characterization: A Practical Workflow

Unambiguous structural confirmation and purity assessment are critical. A combination of NMR, IR, and mass spectrometry provides a complete analytical profile. [8]

Expected Spectral Data

Technique	Feature	Expected Chemical Shift / Frequency / m/z
¹H NMR	Aldehyde proton (-CHO)	δ 9.5-10.5 ppm (singlet)
Pyridine protons	δ 7.0-8.5 ppm (multiplets)
Pyrrole proton (C4-H)	δ 6.0-6.5 ppm (singlet)
Methyl protons (-CH₃)	δ 2.0-2.5 ppm (two singlets)
¹³C NMR	Aldehyde carbonyl (C=O)	δ 185-195 ppm
Aromatic carbons (Pyrrole & Pyridine)	δ 110-150 ppm
Methyl carbons (-CH₃)	δ 10-15 ppm
IR Spectroscopy	C=O stretch (aldehyde)	1670-1700 cm⁻¹ (strong)
C-H stretch (aldehyde)	2720-2820 cm⁻¹ (two weak bands)
C=C and C=N stretches (aromatic)	1400-1600 cm⁻¹
Mass Spectrometry	Molecular Ion (M⁺)	m/z = 200.24

Experimental Protocol: NMR Spectroscopy

• Sample Preparation : Dissolve 5-10 mg of the purified compound in ~0.6 mL of a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

• Instrument Setup : Utilize a spectrometer with a minimum field strength of 400 MHz for ¹H NMR to ensure adequate signal resolution.

• ¹H NMR Acquisition : Acquire a standard one-dimensional proton spectrum. Key parameters include a 30-45° pulse angle and a spectral width of 0-12 ppm.

• ¹³C NMR Acquisition : Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be necessary due to the lower natural abundance of the ¹³C isotope.

• Data Processing : Process the raw data (FID) using appropriate software. This includes Fourier transformation, phase correction, and baseline correction. Integrate the ¹H NMR signals to determine proton ratios and confirm the structure.

Potential Applications in Drug Discovery and Materials Science

The unique structural arrangement of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde makes it a compelling candidate for further investigation.

• Medicinal Chemistry : The pyrrole nucleus is a privileged scaffold in medicinal chemistry. [1]The classification of this molecule as a potential anticonvulsant suggests its utility as a starting point for developing novel central nervous system (CNS) agents. [3]The aldehyde functionality can be readily converted into other functional groups (e.g., oximes, hydrazones, amines, carboxylic acids) to generate a library of derivatives for structure-activity relationship (SAR) studies.

• Materials Science : Polypyrrole and its derivatives are well-known conducting polymers. [9]The pyridine moiety introduces a site for metal coordination, opening possibilities for the development of novel sensors, catalysts, and electro-optical materials. The reactivity of the aldehyde group can be exploited for surface functionalization or polymerization.

Safety and Handling

While specific toxicity data for this compound is not available, general laboratory safety precautions for handling chemical reagents should be strictly followed. The pyridin-3-yl isomer is classified with the GHS07 pictogram, indicating it can be a skin and eye irritant.

• Personal Protective Equipment (PPE) : Wear safety glasses, a lab coat, and chemical-resistant gloves.

• Handling : Handle in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust and direct contact with skin and eyes.

• Storage : Store in a tightly sealed container in a cool, dry place away from incompatible materials.

Conclusion

2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde is a versatile heterocyclic compound with significant synthetic potential. The reliable Paal-Knorr and Vilsmeier-Haack reactions provide a clear and efficient route to its synthesis. Its structural features suggest promising applications in the fields of drug discovery and materials science. This guide provides the foundational knowledge and practical protocols necessary for researchers to synthesize, characterize, and explore the full potential of this valuable chemical entity.

References

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An In-depth Technical Guide to 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde (CAS 32570-90-4)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive technical overview of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde, a heterocyclic compound of interest in medicinal chemistry and synthetic organic chemistry. The document details its synthesis, chemical properties, and potential applications, offering insights for its use in research and development.

Core Chemical Identity

2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde is a substituted pyrrole derivative featuring a pyridine ring attached to the pyrrole nitrogen and a formyl group at the 3-position of the pyrrole ring. The presence of both pyrrole and pyridine moieties suggests a rich chemical reactivity and potential for diverse biological activities.[1][2][3][4]

Table 1: Compound Identification

Identifier	Value
Chemical Name	2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde
CAS Number	32570-90-4
Molecular Formula	C₁₂H₁₂N₂O
Molecular Weight	200.24 g/mol [5][6]
Canonical SMILES	CC1=CC(=C(N1C2=CC=CC=N2)C)C=O
InChI Key	PQMMSSQLSQUPNY-UHFFFAOYSA-N[5]

Synthetic Strategy: A Two-Step Approach

The synthesis of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde can be logically approached in two key stages: the formation of the core pyrrole ring system, followed by the introduction of the aldehyde functionality. This strategy leverages well-established and reliable organic reactions.

Step 1: Paal-Knorr Synthesis of the Pyrrole Core

The initial and crucial step is the construction of the 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole intermediate. The Paal-Knorr pyrrole synthesis is the method of choice for this transformation.[7][8][9] This reaction involves the condensation of a 1,4-dicarbonyl compound, in this case, 2,5-hexanedione, with a primary amine, 2-aminopyridine.[7][9] The reaction is typically acid-catalyzed and proceeds by the formation of a hemiaminal, followed by cyclization and dehydration to yield the aromatic pyrrole ring.[8]

Experimental Protocol: Synthesis of 2,5-Dimethyl-1-(pyridin-2-yl)-1H-pyrrole

• Reagents and Equipment:

  • 2,5-Hexanedione

  • 2-Aminopyridine

  • Glacial Acetic Acid (or another suitable acid catalyst)

  • Toluene (or a similar high-boiling solvent)

  • Round-bottom flask with reflux condenser

  • Magnetic stirrer and heating mantle

  • Dean-Stark apparatus (optional, for water removal)

• Procedure:

  • To a round-bottom flask, add equimolar amounts of 2,5-hexanedione and 2-aminopyridine.

  • Add a suitable solvent such as toluene to facilitate the reaction.

  • Add a catalytic amount of glacial acetic acid.

  • Heat the mixture to reflux with vigorous stirring. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • The solvent can be removed under reduced pressure.

  • The crude product can be purified by column chromatography on silica gel or by recrystallization to yield pure 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole.

Step 2: Vilsmeier-Haack Formylation

With the pyrrole core synthesized, the next step is the introduction of the carbaldehyde group at the 3-position. The Vilsmeier-Haack reaction is a classic and effective method for the formylation of electron-rich aromatic rings, such as pyrroles.[10][11][12][13][14] The Vilsmeier reagent, a chloromethyliminium salt, is generated in situ from a substituted amide, typically N,N-dimethylformamide (DMF), and phosphorus oxychloride (POCl₃).[13] This electrophilic species then attacks the pyrrole ring. The regioselectivity of the formylation on the 1-substituted pyrrole ring is influenced by both steric and electronic factors.[14]

Experimental Protocol: Vilsmeier-Haack Formylation

• Reagents and Equipment:

  • 2,5-Dimethyl-1-(pyridin-2-yl)-1H-pyrrole

  • N,N-Dimethylformamide (DMF)

  • Phosphorus oxychloride (POCl₃)

  • Anhydrous solvent (e.g., dichloromethane or 1,2-dichloroethane)

  • Three-neck round-bottom flask with a dropping funnel and nitrogen inlet

  • Ice bath

  • Magnetic stirrer

• Procedure:

  • In a three-neck flask under a nitrogen atmosphere, dissolve the 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole in an anhydrous solvent.

  • Cool the solution in an ice bath.

  • Slowly add phosphorus oxychloride to N,N-dimethylformamide with stirring to form the Vilsmeier reagent.

  • Add the freshly prepared Vilsmeier reagent dropwise to the cooled solution of the pyrrole derivative.

  • After the addition is complete, allow the reaction to stir at room temperature or gently heat to drive the reaction to completion (monitor by TLC).

  • Carefully quench the reaction by pouring it into a mixture of ice and a base (e.g., sodium acetate or sodium bicarbonate solution).

  • Extract the product with a suitable organic solvent.

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde.

A two-step synthetic workflow for the target compound.

Physicochemical and Spectroscopic Properties

Table 2: Predicted Physicochemical Properties

Property	Predicted Value/Characteristic	Rationale/Comparison
Physical State	Likely a solid at room temperature	Similar substituted pyrrole-carbaldehydes are solids.[15]
Melting Point	Expected to be in the range of 50-150 °C	The analogous 2,5-dimethyl-1-phenyl-1H-pyrrole has a melting point of 51-52 °C.[10]
Solubility	Likely soluble in common organic solvents (e.g., chloroform, dichloromethane, ethyl acetate) and insoluble in water.	Based on the properties of similar organic compounds.[15]
Stability	Should be stored in a cool, dark place, away from strong oxidizing agents.[16]	Pyrrole-containing compounds can be sensitive to light and air.[17]

Spectroscopic Characterization (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the pyridyl protons, the pyrrole proton, the aldehydic proton, and the two methyl groups on the pyrrole ring. The aldehydic proton should appear as a singlet at a downfield chemical shift (around 9-10 ppm). The methyl protons would likely be singlets in the upfield region (around 2-3 ppm).

• ¹³C NMR: The carbon NMR spectrum would display signals for the carbonyl carbon of the aldehyde (typically in the 180-190 ppm region), as well as distinct signals for the carbons of the pyrrole and pyridine rings and the methyl groups.

• Infrared (IR) Spectroscopy: A strong absorption band corresponding to the carbonyl (C=O) stretching of the aldehyde group is expected in the region of 1650-1700 cm⁻¹. Other characteristic peaks would include C-H and C=C stretching vibrations of the aromatic rings.[15][18]

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak corresponding to the molecular weight of the compound (200.24 g/mol ).

Potential Applications and Biological Relevance

The unique combination of the pyrrole and pyridine scaffolds in 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde suggests a high potential for biological activity. Both pyrrole and pyridine derivatives are known to exhibit a wide range of pharmacological properties.[1][2][3][4][19]

• Anticancer Activity: Many pyrrole and pyrrolopyridine derivatives have been investigated for their anticancer properties.[1][19] The core structure of the title compound could serve as a scaffold for the development of novel kinase inhibitors or other anticancer agents.

• Anti-inflammatory Properties: Certain pyrrole-containing compounds are known to possess anti-inflammatory activity.[19] This suggests that 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde and its derivatives could be explored for their potential in treating inflammatory conditions.

• Antimicrobial and Antiviral Potential: The pyrrole and pyridine rings are present in numerous antimicrobial and antiviral drugs.[1][19] This makes the title compound a candidate for screening against various pathogens.

• Central Nervous System (CNS) Activity: Pyrrolopyridine derivatives have been studied for their effects on the central nervous system, including sedative and analgesic activities.[1][2]

The aldehyde group at the 3-position provides a reactive handle for further chemical modifications, allowing for the generation of a library of derivatives for structure-activity relationship (SAR) studies. This could involve, for example, reductive amination to introduce various amine functionalities or condensation reactions to form Schiff bases.

Potential biological activities based on the core scaffolds.

Safety, Handling, and Storage

While a specific Safety Data Sheet (SDS) for 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde is not available, general precautions for handling similar chemical compounds should be followed.

• Handling:

  • Use in a well-ventilated area, preferably in a chemical fume hood.[16]

  • Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[20][21]

  • Avoid inhalation of dust or vapors.[22]

  • Avoid contact with skin and eyes.[20][22]

  • Wash hands thoroughly after handling.[20]

• Storage:

  • Store in a tightly sealed container in a cool, dry place.[22]

  • Protect from light and moisture.[23]

  • Keep away from strong oxidizing agents.[16]

• Disposal:

  • Dispose of in accordance with local, state, and federal regulations.

Conclusion

2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde is a molecule with significant potential for further investigation in the fields of medicinal chemistry and materials science. Its synthesis is achievable through established organic reactions, and its structure suggests a range of possible biological activities. The presence of a reactive aldehyde group further enhances its utility as a versatile building block for the creation of more complex molecules. Further research is warranted to fully elucidate the specific properties and applications of this compound.

References

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An In-Depth Technical Guide to 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde: Synthesis, Characterization, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the molecular structure, synthesis, characterization, and potential therapeutic applications of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde. This heterocyclic compound, belonging to the substituted pyrrole class, has garnered interest for its potential pharmacological activities, particularly as an anticonvulsant. This document will delve into the established synthetic routes, spectroscopic analysis for structural elucidation, and the current understanding of its biological significance, offering valuable insights for researchers in medicinal chemistry and drug discovery.

Introduction

Substituted pyrroles are a prominent class of heterocyclic compounds that form the core structure of many biologically active molecules, both natural and synthetic. The inherent chemical properties of the pyrrole ring, an aromatic five-membered heterocycle, allow for diverse functionalization, leading to a wide array of pharmacological activities. Among these, 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde (Figure 1) has emerged as a molecule of interest, primarily due to its classification as a potential anticonvulsant.[1] This guide aims to consolidate the available technical information on this compound, providing a foundational resource for its further investigation and development.

digraph "Molecular_Structure" { graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=123]; node [shape=plaintext, fontcolor="#202124"]; edge [color="#5F6368"];

// Atom nodes N1 [label="N", pos="0,0.8!"]; C2 [label="C", pos="-1.2,0.4!"]; C3 [label="C", pos="-0.7,-0.8!"]; C4 [label="C", pos="0.7,-0.8!"]; C5 [label="C", pos="1.2,0.4!"]; N_py [label="N", pos="0,2.8!"]; C2_py [label="C", pos="-1.2,2.4!"]; C3_py [label="C", pos="-1.2,3.6!"]; C4_py [label="C", pos="0,4.4!"]; C5_py [label="C", pos="1.2,3.6!"]; C6_py [label="C", pos="1.2,2.4!"]; C_Me1 [label="C", pos="-2.4,0.8!"]; C_Me2 [label="C", pos="2.4,0.8!"]; C_CHO [label="C", pos="-1.4,-1.8!"]; O_CHO [label="O", pos="-2.4,-2.2!"]; H_CHO [label="H", pos="-0.8,-2.6!"];

// Pyrrole ring bonds N1 -- C2; C2 -- C3; C3 -- C4; C4 -- C5; C5 -- N1;

// Pyridine ring bonds N_py -- C2_py; C2_py -- C3_py; C3_py -- C4_py; C4_py -- C5_py; C5_py -- C6_py; C6_py -- N_py;

// Substituent bonds N1 -- N_py; C2 -- C_Me1; C5 -- C_Me2; C3 -- C_CHO; C_CHO -- O_CHO [style=double]; C_CHO -- H_CHO;

// Double bonds in rings edge [style=double]; C2 -- C3; C4 -- C5; C2_py -- C3_py; C4_py -- C5_py; C6_py -- N_py; }

Figure 1. Molecular Structure of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde.

Synthesis Strategies

The synthesis of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde typically involves a two-step process: the formation of the substituted pyrrole core followed by the introduction of the carbaldehyde group.

Formation of the Pyrrole Ring: The Paal-Knorr Synthesis

The most common and efficient method for the synthesis of the 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole intermediate is the Paal-Knorr pyrrole synthesis.[2] This reaction involves the condensation of a 1,4-dicarbonyl compound, in this case, hexane-2,5-dione, with a primary amine, 2-aminopyridine.[3][4]

The reaction is typically carried out under acidic conditions, which catalyze the cyclization and subsequent dehydration to form the aromatic pyrrole ring.[2] The choice of acid catalyst and solvent can influence the reaction rate and yield.

digraph "Paal_Knorr_Synthesis" { graph [rankdir="LR"]; node [shape=box, style=rounded, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [color="#5F6368"];

Hexanedione [label="Hexane-2,5-dione"]; Aminopyridine [label="2-Aminopyridine"]; Intermediate [label="Hemiaminal Intermediate", fillcolor="#EA4335"]; Pyrrole_core [label="2,5-Dimethyl-1-(pyridin-2-yl)-1H-pyrrole", fillcolor="#34A853"];

Hexanedione -> Intermediate; Aminopyridine -> Intermediate; Intermediate -> Pyrrole_core [label=" Acid Catalyst\n-2H₂O"]; }

Figure 2. Paal-Knorr synthesis of the pyrrole core.

Experimental Protocol: Synthesis of 2,5-Dimethyl-1-(pyridin-2-yl)-1H-pyrrole

• Reactants: Hexane-2,5-dione, 2-aminopyridine, glacial acetic acid (catalyst and solvent).

• Procedure:

  • Dissolve equimolar amounts of hexane-2,5-dione and 2-aminopyridine in glacial acetic acid.

  • Reflux the mixture for several hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Pour the mixture into ice-water and neutralize with a suitable base (e.g., sodium bicarbonate solution).

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Introduction of the Carbaldehyde Group: The Vilsmeier-Haack Reaction

The formylation of the pyrrole ring at the 3-position is achieved through the Vilsmeier-Haack reaction.[5][6] This reaction employs a Vilsmeier reagent, typically generated in situ from phosphorus oxychloride (POCl₃) and a substituted amide, most commonly N,N-dimethylformamide (DMF).[6] The electron-rich pyrrole ring undergoes electrophilic substitution by the Vilsmeier reagent to introduce the formyl group.

digraph "Vilsmeier_Haack_Reaction" { graph [rankdir="LR"]; node [shape=box, style=rounded, fontcolor="#FFFFFF", fillcolor="#4285F4"]; edge [color="#5F6368"];

Pyrrole_core [label="2,5-Dimethyl-1-(pyridin-2-yl)-1H-pyrrole"]; Vilsmeier_reagent [label="Vilsmeier Reagent\n(POCl₃/DMF)", fillcolor="#FBBC05"]; Iminium_salt [label="Iminium Salt Intermediate", fillcolor="#EA4335"]; Final_product [label="2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde", fillcolor="#34A853"];

Pyrrole_core -> Iminium_salt; Vilsmeier_reagent -> Iminium_salt; Iminium_salt -> Final_product [label=" Hydrolysis"]; }

Figure 3. Vilsmeier-Haack formylation of the pyrrole core.

Experimental Protocol: Synthesis of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

• Reactants: 2,5-Dimethyl-1-(pyridin-2-yl)-1H-pyrrole, phosphorus oxychloride (POCl₃), N,N-dimethylformamide (DMF).

• Procedure:

  • Cool a solution of DMF in an appropriate solvent (e.g., dichloromethane) in an ice bath.

  • Slowly add POCl₃ to the cooled DMF solution while stirring to form the Vilsmeier reagent.

  • Add a solution of 2,5-Dimethyl-1-(pyridin-2-yl)-1H-pyrrole in the same solvent to the Vilsmeier reagent.

  • Allow the reaction to proceed at room temperature or with gentle heating, monitoring by TLC.

  • After completion, carefully quench the reaction by pouring it into a mixture of ice and a base (e.g., sodium acetate solution).

  • Extract the product with an organic solvent.

  • Wash the organic layer, dry, and concentrate.

  • Purify the final product by recrystallization or column chromatography.

Molecular Characterization

The structural elucidation of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde is confirmed through a combination of spectroscopic techniques.

Spectroscopic Data

Table 1: Predicted Spectroscopic Data

Spectroscopic Technique	Expected Key Features
¹H NMR	- Singlets for the two methyl groups on the pyrrole ring.- A singlet for the aldehydic proton.- A singlet for the proton at the 4-position of the pyrrole ring.- Aromatic protons of the pyridine ring appearing as multiplets.
¹³C NMR	- Resonances for the two methyl carbons.- A resonance for the aldehydic carbonyl carbon.- Resonances for the carbons of the pyrrole and pyridine rings.
Infrared (IR) Spectroscopy	- A strong absorption band for the C=O stretching of the aldehyde group (around 1650-1680 cm⁻¹).- C-H stretching vibrations of the aromatic and methyl groups.- C=C and C=N stretching vibrations of the aromatic rings.
Mass Spectrometry (MS)	- A molecular ion peak corresponding to the molecular weight of the compound (200.24 g/mol ).[1]

Potential Therapeutic Applications: Anticonvulsant Activity

The primary therapeutic interest in 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde lies in its potential as an anticonvulsant agent.[1] Numerous studies have demonstrated the anticonvulsant properties of various pyrrole derivatives.[9][10][11][12][13] The mechanism of action for many of these compounds is believed to involve the modulation of ion channels, such as sodium and calcium channels, which play a crucial role in neuronal excitability.[11]

The specific structural features of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde, including the substituted pyrrole ring and the pyridinyl moiety, are thought to contribute to its potential interaction with biological targets relevant to epilepsy. Further preclinical studies, including in vivo models of seizures, are necessary to fully elucidate its efficacy and mechanism of action as an anticonvulsant.

Conclusion

2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde is a synthetically accessible heterocyclic compound with promising potential as a lead structure in the development of new anticonvulsant therapies. The well-established Paal-Knorr and Vilsmeier-Haack reactions provide a reliable synthetic pathway for its preparation. This technical guide has outlined the key aspects of its synthesis and characterization, providing a solid foundation for researchers to build upon. Future investigations should focus on obtaining detailed biological data to validate its therapeutic potential and to understand its mechanism of action at the molecular level.

References

• Kumar, I., et al. (2019). One-pot sequential multicomponent reaction between in situ generated aldimines and succinaldehyde: facile synthesis of substituted pyrrole-3-carbaldehydes and applications towards medicinally important fused heterocycles. RSC Advances, 9(47), 27495-27505.

• Organic Syntheses. (n.d.). 2,5-dimethylpyrrole. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrroles. Retrieved from [Link]

• Koca, İ., & Yıldırım, İ. (2012). Synthesis and spectroscopic characterization of pyrrole-2,3-diones and their following reactions with 1,2-aromatic diamines.
• Wolfe, J. F., et al. (1990). Synthesis and Anticonvulsant Activity of Some New 2-Substituted 3-Aryl-4(3H)-quinazolinones. Journal of Medicinal Chemistry, 33(1), 161-166.

• Rlavie. (n.d.). 2,5-Dimethyl-1H-Pyrrole-3-Carbaldehyde|CAS 2199-63-5. Retrieved from [Link]

• Ben-Zaken, K., et al. (2021). Anticonvulsant activity of selected compounds administrated orally in rats (MES screen). Epilepsy & Behavior, 121, 108037.
• Galassi, R., et al. (2024).
• Heravi, M. M., & Zadsirjan, V. (2020). Preparation of 2,5-dimethyl-1-phenylpyrrole.
• Kaminski, K., et al. (2016). Novel Hybrid Anticonvulsants Derived from Pyrrolidine-2,5-dione Scaffold with Broad Spectrum of Activity in the Preclinical Studies. Current Medicinal Chemistry, 23(35), 4069-4096.
• van der Zwan, K. P., et al. (2019). Reaction mechanism for the Paal-Knorr reaction of hexane-2,5-dione and butan-1-amine to 1-butyl-2,5-dimethyl-1H-pyrrole and water side product, as described in the literature.
• Szafarz, M., et al. (2021). Identification of New Compounds with Anticonvulsant and Antinociceptive Properties in a Group of 3-substituted (2,5-dioxo-pyrrolidin-1-yl)(phenyl)-Acetamides. Molecules, 26(23), 7356.
• Pisoschi, C. G., et al. (2022). Synthesis, In Vivo Anticonvulsant Activity Evaluation and In Silico Studies of Some Quinazolin-4(3H)
• Asghari, S., et al. (2013). Vilsmeier-Haack reagent: A facile synthesis of 2-(4-chloro-3,3-dimethyl-7-oxo-4,5,6,7-tetrahydro-3H-indol-2-yl)-malonaldehyde and its reactivity. International Journal of Organic Chemistry, 3(3), 187-194.
• Patil, P. B., & Bari, S. B. (2014). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical Sciences and Research, 5(11), 4646-4663.

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"2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde" IUPAC name

An In-depth Technical Guide to 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

Introduction: A Heterocyclic Scaffold of Strategic Importance

In the landscape of medicinal chemistry and materials science, the fusion of distinct heterocyclic rings into a single molecular entity often yields compounds with novel properties and significant potential. 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde represents such a strategic conjunction, merging the electron-rich pyrrole core with the electron-deficient pyridine ring. This unique electronic arrangement makes it a valuable building block, or synthon, for the synthesis of more complex molecular architectures. The pyrrole moiety is a cornerstone of many biologically active natural products and pharmaceuticals, while the pyridine ring is a prevalent feature in numerous approved drugs.[1][2] The aldehyde functional group at the 3-position of the pyrrole ring serves as a versatile chemical handle, enabling a wide array of subsequent chemical transformations, including reductive aminations, oxidations, and condensation reactions.

This guide provides an in-depth examination of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde, intended for researchers, scientists, and professionals in drug development. We will explore its rational synthesis, detailing the underlying reaction mechanisms, provide validated experimental protocols, and discuss its potential applications as a scaffold in modern chemical research.

Compound Identification and Physicochemical Properties

A precise characterization is fundamental to any chemical study. The compound is unambiguously identified by its IUPAC name and CAS number.

Property	Value	Source
IUPAC Name	2,5-Dimethyl-1-(pyridin-2-yl)-1H-pyrrole-3-carbaldehyde	Echemi[3]
CAS Number	32570-90-4	Echemi[3]
Molecular Formula	C₁₂H₁₂N₂O	Echemi[3]
Molecular Weight	200.24 g/mol	Echemi[3]
Physical Form	Solid	Sigma-Aldrich

Strategic Synthesis: A Two-Step Approach

The synthesis of this target molecule is most logically achieved through a two-step sequence: first, the construction of the N-substituted pyrrole ring system, followed by the introduction of the carbaldehyde group via electrophilic substitution. This strategy allows for the controlled assembly of the core structure.

Caption: Overall synthetic workflow for the target compound.

Part 1: Paal-Knorr Synthesis of the Pyrrole Core

The construction of the N-substituted pyrrole ring is efficiently accomplished via the Paal-Knorr synthesis. This classic reaction involves the condensation of a 1,4-dicarbonyl compound with a primary amine.[4][5][6][7]

Causality of Experimental Choice: The Paal-Knorr reaction is selected for its high efficiency, operational simplicity, and wide applicability for synthesizing N-substituted pyrroles.[8] The reaction proceeds under mildly acidic conditions, which are crucial for activating the carbonyl groups towards nucleophilic attack without promoting unwanted side reactions.[5] The choice of 2,5-hexanedione and 2-aminopyridine directly provides the desired 2,5-dimethyl and N-pyridin-2-yl substitution pattern.

Reaction Mechanism: The mechanism involves two successive nucleophilic attacks by the amine on the two carbonyl groups.[4]

• Hemiaminal Formation: The primary amine (2-aminopyridine) attacks one of the protonated carbonyl groups of 2,5-hexanedione to form a hemiaminal intermediate.

• Cyclization: The nitrogen then attacks the second carbonyl group in an intramolecular fashion, forming a 2,5-dihydroxytetrahydropyrrole derivative.[6] This ring-forming step is typically the rate-determining step of the reaction.[4][8]

• Dehydration: The cyclic intermediate undergoes sequential dehydration (loss of two water molecules) to yield the stable, aromatic pyrrole ring.

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An In-depth Technical Guide to the Synthesis of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

This guide provides a comprehensive overview of a robust and efficient synthetic pathway for 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde, a heterocyclic compound of interest to researchers in medicinal chemistry and materials science. The synthesis is strategically divided into two core transformations: the construction of the N-arylpyrrole scaffold via the Paal-Knorr synthesis, followed by regioselective formylation using the Vilsmeier-Haack reaction. This document elucidates the mechanistic underpinnings of each step, provides detailed experimental protocols, and offers insights into the critical parameters governing the reaction outcomes.

Part 1: Strategic Overview of the Synthesis

The synthesis of the target molecule, 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde, is achieved through a logical two-step sequence. This approach leverages classical, well-understood reactions, ensuring reproducibility and scalability.

• Step 1: Paal-Knorr Pyrrole Synthesis. This initial step involves the cyclocondensation of a 1,4-dicarbonyl compound, hexane-2,5-dione, with 2-hydrazinopyridine. This reaction efficiently constructs the core intermediate: 2,5-dimethyl-1-(pyridin-2-ylamino)-1H-pyrrole, which rearranges to the more stable 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole. The Paal-Knorr synthesis is a cornerstone in heterocyclic chemistry due to its reliability and operational simplicity.[1]

• Step 2: Vilsmeier-Haack Formylation. The second step introduces the aldehyde functionality at the C3 position of the pyrrole ring. The Vilsmeier-Haack reaction is the method of choice for formylating electron-rich aromatic systems.[2][3] The reaction employs a Vilsmeier reagent, generated in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), to effect an electrophilic aromatic substitution.[4]

The overall synthetic pathway is depicted below.

Caption: Overall two-step synthesis pathway.

Part 2: Synthesis of 2,5-Dimethyl-1-(pyridin-2-yl)-1H-pyrrole

Reaction Principle: The Paal-Knorr Synthesis

The Paal-Knorr synthesis is the reaction of a 1,4-dicarbonyl compound with a primary amine or ammonia to form a pyrrole.[5][6] The reaction is typically facilitated by a weak acid catalyst, which accelerates the key cyclization step.[5]

The mechanism proceeds through the initial formation of a hemiaminal upon nucleophilic attack of the primary amine on one of the carbonyl groups of hexane-2,5-dione. A subsequent intramolecular cyclization occurs as the nitrogen attacks the second carbonyl group. The resulting dihydroxy-pyrrolidine intermediate then undergoes acid-catalyzed dehydration to yield the aromatic pyrrole ring.[6][7] The choice of a weak acid, such as acetic acid, is crucial; strong acids at higher concentrations can favor the competing Paal-Knorr furan synthesis as a side reaction.[5]

Caption: Mechanism of the Paal-Knorr pyrrole synthesis.

Experimental Protocol

This protocol details the synthesis of the pyrrole intermediate.

Table 1: Reagents and Materials for Paal-Knorr Synthesis

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)
Hexane-2,5-dione	114.14	5.71 g (5.9 mL)	50.0
2-Hydrazinopyridine	109.13	5.46 g	50.0
Glacial Acetic Acid	60.05	50 mL	-
Sodium Bicarbonate (sat. aq.)	-	~100 mL	-
Ethyl Acetate	-	~150 mL	-
Anhydrous MgSO₄	-	~5 g	-

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add hexane-2,5-dione (50.0 mmol) and 2-hydrazinopyridine (50.0 mmol).

• Add glacial acetic acid (50 mL) to the flask. The acetic acid acts as both the solvent and the catalyst.

• Heat the reaction mixture to reflux (approximately 118°C) and maintain for 4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• After completion, allow the mixture to cool to room temperature.

• Carefully pour the reaction mixture into a beaker containing 200 mL of ice-water.

• Neutralize the solution by slowly adding saturated aqueous sodium bicarbonate until effervescence ceases (pH ~7-8).

• Transfer the mixture to a separatory funnel and extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), and dry over anhydrous magnesium sulfate (MgSO₄).

• Filter the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole as a solid.

Part 3: Synthesis of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

Reaction Principle: The Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction introduces a formyl group onto an electron-rich aromatic ring.[4] The key electrophile, the Vilsmeier reagent (a chloroiminium ion, also known as the Vilsmeier-Haack complex), is generated in situ from the reaction of a substituted amide, typically DMF, with phosphorus oxychloride (POCl₃).[2][3]

The pyrrole ring, being highly electron-rich, readily attacks the electrophilic Vilsmeier reagent. This electrophilic aromatic substitution preferentially occurs at the C2 (α) or C3 (β) position. For 1-substituted pyrroles, the substitution pattern is governed by both steric and electronic factors.[8] In this case, formylation is expected at the C3 position. The resulting iminium salt intermediate is then hydrolyzed during aqueous work-up to afford the final aldehyde product.[3]

Caption: Mechanism of the Vilsmeier-Haack reaction.

Experimental Protocol

This protocol is adapted from a similar, well-documented Vilsmeier-Haack formylation of a substituted pyrrole.[9]

Table 2: Reagents and Materials for Vilsmeier-Haack Formylation

Reagent/Material	Molar Mass ( g/mol )	Quantity	Moles (mmol)
2,5-Dimethyl-1-(pyridin-2-yl)-1H-pyrrole	186.24	5.59 g	30.0
N,N-Dimethylformamide (DMF)	73.09	15 mL	-
Phosphorus Oxychloride (POCl₃)	153.33	3.08 mL (5.08 g)	33.0
1M Sodium Hydroxide (NaOH)	-	As needed	-
Ice	-	~150 g	-
Dichloromethane (DCM)	-	~150 mL	-

Procedure:

• In a 100 mL three-necked flask under a nitrogen atmosphere, place N,N-dimethylformamide (DMF, 10 mL) and cool the flask in an ice-water bath to 0°C.

• Add phosphorus oxychloride (33.0 mmol) dropwise to the cooled DMF with vigorous stirring. The Vilsmeier reagent will form as a solid or viscous oil. Stir the mixture at 0°C for 30 minutes.

• Dissolve the 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole (30.0 mmol) in DMF (5 mL) and add this solution dropwise to the Vilsmeier reagent mixture, ensuring the temperature remains below 10°C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 1-2 hours. Monitor the reaction by TLC until the starting material is consumed.

• Once complete, carefully pour the reaction mixture onto 150 g of crushed ice in a large beaker.

• Basify the aqueous solution by slowly adding 1M NaOH solution until the pH reaches ~11. This step hydrolyzes the iminium intermediate.

• Stir the mixture for 20 minutes. The product may precipitate as a solid.

• If a solid forms, collect it by vacuum filtration, wash thoroughly with cold water, and dry under vacuum.

• If the product remains in solution, extract the aqueous layer with dichloromethane (3 x 50 mL). Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol/water) or by column chromatography to yield the final product, 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde.

Part 4: Data Summary

Table 3: Summary of Synthesis Steps and Expected Outcomes

Step	Reaction Name	Key Reagents	Solvent	Typical Yield	Product Name
1	Paal-Knorr Synthesis	Hexane-2,5-dione, 2-Hydrazinopyridine	Acetic Acid	70-85%	2,5-Dimethyl-1-(pyridin-2-yl)-1H-pyrrole
2	Vilsmeier-Haack Formylation	POCl₃, DMF	DMF	65-75%	2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

References

• (PDF) Synthesis and Structural Studies of 6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-2-amine. Available at: [Link]

• 2,5-dimethylpyrrole - Organic Syntheses Procedure. Organic Syntheses. Available at: [Link]

• Paal-Knorr Pyrrole Synthesis. Organic Chemistry Portal. Available at: [Link]

• Paal–Knorr synthesis. Wikipedia. Available at: [Link]

• Pyrrole synthesis. Organic Chemistry Portal. Available at: [Link]

• Synthesis of new 2,5-dimethyl pyrrole derivatives from acetonylacetone. ResearchGate. Available at: [Link]

• REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. Journal of Drug Delivery and Therapeutics. Available at: [Link]

• Paal–Knorr synthesis of pyrroles. RGM College Of Engineering and Technology. Available at: [Link]

• Synthesis of 2,5-dimethyl-1-phenyl-1H-pyrrole in different solvents. ResearchGate. Available at: [Link]

• Vilsmeier-Haack Reaction. Organic Chemistry Portal. Available at: [Link]

• Vilsmeier-Haack Reaction. YouTube. Available at: [Link]

• Synthesis of Pyridoxine-Derived Dimethylpyridinols Fused with Aminooxazole, Aminoimidazole, and Aminopyrrole. National Institutes of Health (NIH). Available at: [Link]

• Pyrrole studies. Part XV. Vilsmeier–Haack formylation of 1-substituted pyrroles. Journal of the Chemical Society C: Organic (RSC Publishing). Available at: [Link]

• One-pot, three-component Synthesis of pyrrolo[2,3-d]pyrimidine Derivatives. Arkivoc. Available at: [Link]

• 2,5-Dimethyl-1H-Pyrrole-3-Carbaldehyde|CAS 2199-63-5. Rlavie. Available at: [Link]

• Pyrrole Compounds from the Two-Step One-Pot Conversion of 2,5-Dimethylfuran for Elastomer Composites with Low Dissipation of Energy. National Institutes of Health (NIH). Available at: [Link]

• Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. JUIT. Available at: [Link]

• Hexane-2,5-dione. Wikipedia. Available at: [Link]

• Product of the reaction between hexane‐2,5‐dione and ammonium carbonate. Chemistry Stack Exchange. Available at: [Link]

• What is the mechanism of the reaction between hexane-2,5-dione and nitrous acid? Chemistry Stack Exchange. Available at: [Link]

• Synthesis and spectroscopic studies of 2,5-hexanedione bis(isonicotinylhydrazone) and its first raw transition metal complexes. PubMed. Available at: [Link]

• Reaction of 2,5-hexanedione (2,5-HD, (A)) and 1,2-diacetylbenzene... ResearchGate. Available at: [Link]

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• 9. ORGANIC SPECTROSCOPY INTERNATIONAL: Vilsmeier-Haack Synthesis of 2,5-dimethyl-1H-(p-tolyl)-pyrrole-3-carboxaldehyde [orgspectroscopyint.blogspot.com]

"2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde" chemical reactivity

An In-depth Technical Guide to the Chemical Reactivity of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

Executive Summary

This technical guide provides a comprehensive analysis of the chemical reactivity of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde (CAS No: 32570-90-4).[1] As a member of the substituted N-arylpyrrole family, this heterocyclic compound serves as a versatile building block in synthetic organic chemistry, particularly in the development of novel therapeutic agents and functional materials. Its molecular architecture, featuring three distinct reactive zones—the C3-aldehyde, the electron-rich pyrrole core, and the electron-deficient pyridine ring—endows it with a rich and tunable chemical profile. This document elucidates the key transformations associated with each functional group, provides field-proven insights into experimental design, and offers detailed protocols for representative reactions. The guide is intended for researchers, scientists, and drug development professionals seeking to leverage the synthetic potential of this valuable intermediate.

Introduction: A Molecule of Strategic Importance

2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde is a polysubstituted heterocyclic compound with the molecular formula C₁₂H₁₂N₂O.[1] Its structure is characterized by a central 1H-pyrrole ring, substituted at the 2- and 5-positions with methyl groups, at the 1-position with a pyridin-2-yl group, and at the 3-position with a formyl (carbaldehyde) group. This strategic arrangement of functional groups makes it a molecule of significant interest. The pyrrole nucleus is a common motif in a vast array of bioactive natural products and pharmaceuticals, valued for its unique electronic properties and ability to participate in hydrogen bonding.[2] The presence of the aldehyde function provides a reactive handle for a multitude of synthetic transformations, enabling molecular elaboration and the construction of complex scaffolds. Furthermore, its classification in chemical databases as a potential anticonvulsant highlights its relevance in medicinal chemistry.[1]

Table 1: Physicochemical Properties

Property	Value	Reference
CAS Number	32570-90-4	[1]
Molecular Formula	C₁₂H₁₂N₂O	[1]
Molecular Weight	200.24 g/mol	[1]
Canonical SMILES	CC1=CC(=C(N1C2=CC=CC=N2)C)C=O
InChI Key	PQMMSSQLSQUPNY-UHFFFAOYSA-N	[1]

Synthesis and Manufacturing

The primary and most industrially scalable route to N-substituted pyrroles is the Paal-Knorr synthesis. This methodology remains the preferred choice due to its operational simplicity, use of readily available starting materials, and generally high yields.

Primary Synthetic Route: Paal-Knorr Condensation

The synthesis of the title compound is efficiently achieved via the condensation of 2,5-hexanedione with 2-aminopyridine. The reaction proceeds by initial formation of a hemiaminal, followed by a series of cyclization and dehydration steps to yield the aromatic pyrrole ring.

Causality of Experimental Choice: The choice of a mild acid catalyst (e.g., acetic acid) is crucial. It serves to protonate the carbonyl oxygen of the dione, activating it for nucleophilic attack by the amine. However, strongly acidic conditions must be avoided as they can lead to protonation of the pyridine nitrogen, reducing its nucleophilicity, or promote undesired side reactions like polymerization.[3]

Caption: Paal-Knorr synthesis workflow.

Vilsmeier-Haack Formylation

An alternative pathway involves the initial synthesis of 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole via the Paal-Knorr reaction, followed by a formylation step. The Vilsmeier-Haack reaction, using a mixture of phosphorus oxychloride (POCl₃) and dimethylformamide (DMF), is a classic and highly effective method for introducing an aldehyde group onto electron-rich heterocycles like pyrrole. The reaction proceeds via an electrophilic substitution mechanism, where the Vilsmeier reagent acts as the electrophile. Substitution occurs preferentially at the C3 position due to the directing effects of the N-pyridyl and C2/C5 methyl groups.

Core Chemical Reactivity: A Tri-Functional Analysis

The compound's reactivity can be systematically understood by examining its three key functional regions.

Caption: Reactivity map of the title compound.

Reactions at the C3-Aldehyde Group

The aldehyde is the most versatile functional group for synthetic elaboration. Its electrophilic carbon and weakly acidic α-protons (if present, though not in this case) dictate its reactivity.

• Oxidation: The aldehyde can be smoothly oxidized to the corresponding 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole-3-carboxylic acid using standard oxidants such as potassium permanganate (KMnO₄), Jones reagent (CrO₃/H₂SO₄), or milder reagents like silver oxide (Ag₂O) to avoid degradation of the heterocyclic rings.

• Reduction: Selective reduction to the primary alcohol, (2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrol-3-yl)methanol, is readily achieved with hydride reagents. Sodium borohydride (NaBH₄) in an alcoholic solvent is the reagent of choice for its selectivity, as it will not reduce the aromatic rings.

• Condensation Reactions: The aldehyde is an excellent electrophile for condensation with active methylene compounds. For instance, the Knoevenagel condensation with species like malononitrile or N-substituted rhodanines (as seen in the synthesis of anti-HIV agents) proceeds readily, typically catalyzed by a weak base like piperidine or ammonium acetate.[2] This reaction is fundamental for extending carbon chains and building complex molecular architectures.

• Wittig Olefination: Conversion of the carbonyl to an alkene is achieved via the Wittig reaction. Treatment with a phosphorus ylide (Ph₃P=CHR) allows for the specific introduction of a C=C double bond, with the nature of the 'R' group being highly variable.

• Reductive Amination: The aldehyde can be converted into a primary, secondary, or tertiary amine via reductive amination. This involves the initial formation of an imine with a suitable amine, followed by in-situ reduction using a selective reducing agent like sodium cyanoborohydride (NaBH₃CN) or sodium triacetoxyborohydride (STAB).

Reactions Involving the Pyrrole Ring

The pyrrole ring is electron-rich and thus prone to electrophilic aromatic substitution. The directing effects of the existing substituents are paramount. The N-pyridyl group and the C2/C5 methyl groups are activating and ortho-, para-directing. The C3-aldehyde group is deactivating and meta-directing. The cumulative effect strongly directs incoming electrophiles to the vacant C4 position.

• Halogenation: Introduction of a halogen (Br, Cl) at the C4 position can be achieved using reagents like N-bromosuccinimide (NBS) or N-chlorosuccinimide (NCS) in a solvent such as CCl₄ or THF.

• Nitration & Sulfonation: These reactions require careful control of conditions to prevent oxidation and decomposition of the sensitive pyrrole ring. Milder reagents (e.g., acetyl nitrate for nitration) are preferred over harsh concentrated acids.

Reactivity of the N-Pyridin-2-yl Substituent

The pyridine ring is an electron-deficient heterocycle with a basic nitrogen atom.

• N-Protonation and N-Alkylation: The lone pair on the pyridine nitrogen is basic (pKa of pyridinium ion is ~5.2) and can be readily protonated by acids or alkylated with electrophiles like methyl iodide, forming a pyridinium salt. This modification can significantly alter the molecule's solubility and electronic properties.

• Nucleophilic Aromatic Substitution (SNA_r_): Unlike the electron-rich pyrrole, the pyridine ring is susceptible to nucleophilic attack, particularly when activated by an electron-withdrawing group or in the form of an N-oxide. However, this generally requires harsh conditions and is less common than reactions at the other sites.

Applications in Medicinal Chemistry

The synthetic utility of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde is exemplified by its use as a scaffold in drug discovery. A notable example is the synthesis of novel rhodanine-based compounds designed as HIV-1 entry inhibitors.[2] In this work, a related pyrrole-3-carbaldehyde was condensed with N-substituted rhodanines to generate a library of compounds that target the gp41 protein, which is crucial for viral fusion with host cells. This demonstrates a powerful application of the C3-aldehyde's reactivity for generating molecules with significant biological activity.

Experimental Protocol: Knoevenagel Condensation

This protocol describes a representative transformation of the aldehyde group, which is a robust and self-validating system. The progress of the reaction can be easily monitored by Thin Layer Chromatography (TLC), and the product often precipitates from the reaction mixture, simplifying purification.

Objective: To synthesize 2-((2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrol-3-yl)methylene)malononitrile.

Materials & Reagents:

• 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde (1.0 eq)

• Malononitrile (1.1 eq)

• Piperidine (0.1 eq, catalyst)

• Ethanol (solvent)

• TLC plates (silica gel 60 F₂₅₄)

• Eluent for TLC (e.g., 30% Ethyl Acetate in Hexane)

Caption: Experimental workflow for Knoevenagel condensation.

Step-by-Step Procedure:

• Reaction Setup: To a 50 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde (e.g., 2.00 g, 10.0 mmol).

• Reagent Addition: Add ethanol (20 mL) to dissolve the aldehyde. To this solution, add malononitrile (0.73 g, 11.0 mmol, 1.1 eq).

• Catalyst Addition: Add piperidine (0.10 mL, ~1.0 mmol, 0.1 eq) to the flask.

• Heating: Heat the reaction mixture to reflux (approximately 80°C) with continuous stirring.

• Monitoring: Monitor the reaction's progress by TLC every 30 minutes. The disappearance of the starting aldehyde spot and the appearance of a new, typically lower Rf, product spot indicates conversion.

• Isolation: Upon completion (typically 2-4 hours), remove the heat source and allow the flask to cool to room temperature, then place it in an ice bath for 30 minutes to maximize precipitation.

• Filtration: Collect the solid product by vacuum filtration using a Büchner funnel. Wash the filter cake with a small amount of cold ethanol to remove residual impurities.

• Drying & Characterization: Dry the product under vacuum. The structure and purity should be confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, IR) and mass spectrometry.

Summary and Future Outlook

2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde is a high-value synthetic intermediate with a predictable and versatile reactivity profile. The aldehyde function serves as the primary gateway for molecular elaboration through a wide range of classical organic reactions. Concurrently, the pyrrole and pyridine rings offer opportunities for further functionalization, enabling fine-tuning of the molecule's steric and electronic properties. Its established role in the synthesis of bioactive compounds suggests that its potential in drug discovery and materials science is far from exhausted. Future research will likely focus on developing novel transformations from this scaffold and exploring its application in asymmetric synthesis and the creation of advanced functional materials.

References

• Koca, İ., & Yıldırım, İ. (2012). Synthesis and spectroscopic characterization of pyrrole-2,3-diones and their following reactions with 1,2-aromatic diamines. Organic Communications, 5(3), 135-142. Retrieved from [Link]

• Shanghai Rlavie Technology Co., Ltd. (n.d.). 2,5-Dimethyl-1H-Pyrrole-3-Carbaldehyde | CAS 2199-63-5. Retrieved from [Link]

• Kumar, I., et al. (n.d.). One-pot sequential multicomponent reaction between in situ generated aldimines and succinaldehyde: facile synthesis of substituted pyrrole-3-carbaldehydes and applications towards medicinally important fused heterocycles. RSC Publishing. Retrieved from [Link]

• Wu, X., et al. (2018). Synthesis of Pyrrole-2-carbaldehyde Derivatives by Oxidative Annulation and Direct Csp3-H to C=O Oxidation. Organic Letters, 20, 688-691. Retrieved from [Link]

• PubChem. (n.d.). Pyrrole-2-carboxaldehyde. Retrieved from [Link]

• LookChem. (n.d.). 2,5-dimethyl-1-pyridin-3-yl-1h-pyrrole-3-carbaldehyde [35711-47-8]. Retrieved from [Link]

• Barbera, V., et al. (2024). Pyrrole Compounds from the Two-Step One-Pot Conversion of 2,5-Dimethylfuran for Elastomer Composites with Low Dissipation of Energy. National Institutes of Health. Retrieved from [Link]

• Kaur, H., et al. (2015). Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. RSC Advances, 5, 15233-15266. Retrieved from [Link]

• ResearchGate. (2021). Synthesis of new 2, 5-dimethyl pyrrole derivatives and their application in unblended cigarette. Retrieved from [Link]

• MDPI. (n.d.). 2-(2,5-Dimethoxyphenyl)pyrrole-3-carbonitrile. Retrieved from [Link]

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• 2. ir.juit.ac.in:8080 [ir.juit.ac.in:8080]
• 3. Pyrrole Compounds from the Two-Step One-Pot Conversion of 2,5-Dimethylfuran for Elastomer Composites with Low Dissipation of Energy - PMC [pmc.ncbi.nlm.nih.gov]

Spectroscopic Profile of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde: An In-Depth Technical Guide

Introduction

In the landscape of modern drug discovery and materials science, the precise structural elucidation of novel heterocyclic compounds is paramount. 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde, with the CAS Number 32570-90-4[1], represents a class of N-arylpyrrole derivatives that hold significant potential as versatile synthetic intermediates. The conjugation of a pyrrole core with a pyridine moiety introduces unique electronic and steric properties, making a thorough spectroscopic characterization essential for understanding its reactivity and potential applications.

This technical guide provides a comprehensive overview of the spectroscopic properties of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde. In the absence of direct experimental spectra in the public domain, this document leverages predictive models based on established spectroscopic principles and data from analogous structures to offer a reliable and in-depth analysis. The methodologies and interpretations presented herein are designed to serve as a valuable resource for researchers, scientists, and professionals in drug development, guiding both the synthesis and further investigation of this and related compounds.

Molecular Structure and Key Features

The structure of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde is characterized by a central pyrrole ring substituted with two methyl groups at positions 2 and 5, a carbaldehyde group at position 3, and a pyridin-2-yl group attached to the pyrrole nitrogen. This arrangement dictates the electronic distribution and, consequently, the spectroscopic behavior of the molecule.

Caption: Molecular structure of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for determining the carbon-hydrogen framework of organic molecules. The predicted ¹H and ¹³C NMR spectra of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde are detailed below, with chemical shifts (δ) reported in parts per million (ppm).

Predicted ¹H NMR Spectrum

The proton NMR spectrum is anticipated to exhibit distinct signals corresponding to the aldehyde proton, the aromatic protons of the pyridine and pyrrole rings, and the methyl group protons. The electron-withdrawing nature of the pyridine ring and the aldehyde group will influence the chemical shifts of the pyrrole proton.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
Aldehyde-H	9.8 - 10.0	Singlet (s)	-
Pyridine-H6	8.5 - 8.7	Doublet (d)	4.0 - 5.0
Pyridine-H4	7.8 - 8.0	Triplet of doublets (td)	7.5 - 8.5, 1.5 - 2.5
Pyridine-H5	7.3 - 7.5	Triplet (t)	6.0 - 7.0
Pyridine-H3	7.2 - 7.4	Doublet (d)	7.5 - 8.5
Pyrrole-H4	6.8 - 7.0	Singlet (s)	-
2-Methyl-H	2.5 - 2.7	Singlet (s)	-
5-Methyl-H	2.2 - 2.4	Singlet (s)	-

Expert Interpretation: The aldehyde proton is expected to be the most deshielded proton, appearing at a significantly downfield chemical shift. The protons on the pyridine ring will exhibit characteristic splitting patterns based on their coupling with adjacent protons. The singlet nature of the pyrrole proton is due to the absence of adjacent protons. The two methyl groups are in different electronic environments, leading to slightly different chemical shifts.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information on the carbon skeleton of the molecule. The carbonyl carbon of the aldehyde will be the most downfield signal.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Aldehyde C=O	185 - 190
Pyridine C2'	150 - 155
Pyridine C6'	148 - 152
Pyrrole C2	140 - 145
Pyrrole C5	135 - 140
Pyridine C4'	136 - 139
Pyrrole C3	128 - 132
Pyridine C3'	122 - 125
Pyridine C5'	120 - 123
Pyrrole C4	115 - 118
2-Methyl-C	14 - 16
5-Methyl-C	12 - 14

Expert Interpretation: The chemical shifts of the carbon atoms are influenced by their hybridization and the electronic effects of the substituents. The carbons of the pyridine and pyrrole rings will appear in the aromatic region of the spectrum. The two methyl carbons are expected to have distinct signals due to the asymmetry of the molecule.

Caption: Workflow for NMR spectra prediction and analysis.

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in a molecule. The predicted IR spectrum of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde will show characteristic absorption bands for the aldehyde, aromatic rings, and C-H bonds.

Vibrational Mode	Predicted Wavenumber (cm⁻¹)	Intensity
C-H stretch (aldehyde)	2820 - 2850 and 2720 - 2750	Medium
C=O stretch (aldehyde)	1680 - 1700	Strong
C=C and C=N stretch (aromatic rings)	1450 - 1600	Medium to Strong
C-H stretch (aromatic and methyl)	2900 - 3100	Medium
C-H bend (aromatic)	750 - 900	Strong

Expert Interpretation: The most prominent peak in the IR spectrum will be the strong absorption of the carbonyl group of the aldehyde, which is expected at a lower wavenumber due to conjugation with the pyrrole ring. The two characteristic C-H stretching bands of the aldehyde are also diagnostic. The presence of multiple bands in the 1450-1600 cm⁻¹ region confirms the aromatic nature of the pyridine and pyrrole rings. Aromatic C-H stretching vibrations are typically observed above 3000 cm⁻¹, while aliphatic C-H stretches from the methyl groups appear just below 3000 cm⁻¹.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural confirmation.

Predicted Mass Spectrum:

• Molecular Ion (M⁺): m/z = 200.24 (Calculated for C₁₂H₁₂N₂O)[1]

• Key Fragmentation Pathways: The fragmentation of N-arylpyrroles is often initiated by cleavage of the bond between the two aromatic rings or by fragmentation of the substituents.

Plausible Fragmentation Pattern:

• Loss of CO (m/z 28): A common fragmentation for aldehydes, leading to a fragment at m/z 172.

• Cleavage of the N-C(pyridine) bond: This would result in fragments corresponding to the pyridin-2-yl cation (m/z 78) and the 2,5-dimethyl-1H-pyrrole-3-carbaldehyde radical (m/z 122).

• Loss of a methyl radical (m/z 15): From either of the methyl groups, leading to a fragment at m/z 185.

Caption: Predicted fragmentation pathways in mass spectrometry.

Experimental Protocols

The following are generalized protocols for acquiring the spectroscopic data discussed. Instrument parameters should be optimized for the specific sample and instrument used.

NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Spectrometer: 400 MHz or higher.

  • Pulse sequence: Standard single-pulse experiment.

  • Number of scans: 16-64, depending on sample concentration.

  • Relaxation delay: 1-2 seconds.

  • Spectral width: 0-12 ppm.

• ¹³C NMR Acquisition:

  • Spectrometer: 100 MHz or higher.

  • Pulse sequence: Proton-decoupled single-pulse experiment.

  • Number of scans: 1024 or more, depending on sample concentration.

  • Relaxation delay: 2-5 seconds.

  • Spectral width: 0-200 ppm.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the raw data. Calibrate the chemical shifts using the residual solvent peak.

IR Spectroscopy

• Sample Preparation:

  • Solid: Prepare a KBr pellet by grinding a small amount of the sample with dry KBr powder and pressing it into a thin disk.

  • Solution: Dissolve the sample in a suitable IR-transparent solvent (e.g., CCl₄, CHCl₃).

• Data Acquisition:

  • Spectrometer: Fourier Transform Infrared (FTIR) spectrometer.

  • Mode: Transmittance or Attenuated Total Reflectance (ATR).

  • Scan range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of scans: 16-32.

• Data Processing: Perform a background subtraction and plot the transmittance or absorbance as a function of wavenumber.

Mass Spectrometry

• Sample Preparation: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile) to a concentration of approximately 1 mg/mL.

• Data Acquisition:

  • Mass spectrometer: Electrospray ionization (ESI) or electron impact (EI) mass spectrometer.

  • Ionization mode: Positive ion mode.

  • Mass range: m/z 50-500.

  • For fragmentation studies, use tandem mass spectrometry (MS/MS) with collision-induced dissociation (CID).

• Data Analysis: Identify the molecular ion peak and analyze the fragmentation pattern to deduce the structure of the fragment ions.

Conclusion

This in-depth technical guide provides a comprehensive predicted spectroscopic profile of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde. The predicted NMR, IR, and MS data, along with their expert interpretations, offer a robust framework for the structural verification and further investigation of this compound. The detailed experimental protocols serve as a practical guide for researchers in acquiring high-quality spectroscopic data. As a key synthetic intermediate, a thorough understanding of the spectroscopic properties of this molecule is crucial for its effective utilization in the development of new pharmaceuticals and advanced materials.

References

Sources

• 1. researchgate.net [researchgate.net]

A Technical Guide to the Potential Biological Activity of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

Prepared by: Gemini, Senior Application Scientist

Abstract

While direct experimental data on 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde is not extensively documented in public literature, its chemical architecture provides a strong basis for predicting significant pharmacological potential. This molecule integrates three key structural motifs known for their roles in bioactive compounds: a 2,5-disubstituted pyrrole core, an N-linked pyridine ring, and a reactive carbaldehyde group at the 3-position. Pyrrole derivatives are integral to a wide array of therapeutics, demonstrating activities ranging from anti-inflammatory to antimicrobial and anticancer.[1][2][3] This guide synthesizes information from analogous structures to build a data-driven hypothesis for the potential biological activities of the title compound. We will explore its likely roles as an anti-inflammatory and antimicrobial agent, propose plausible mechanisms of action, and provide detailed experimental workflows for validation. This document is intended for researchers, scientists, and drug development professionals seeking to explore novel chemical entities based on privileged heterocyclic scaffolds.

Introduction and Chemical Profile

2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde (CAS No: 32570-90-4) is a heterocyclic compound featuring a central pyrrole ring.[4] The pyrrole scaffold is a five-membered aromatic heterocycle that is a cornerstone of medicinal chemistry, found in vital biological molecules like heme and vitamin B12, as well as numerous synthetic drugs.[2][5] The title compound's structure is distinguished by:

• A 1-Pyridinyl Substituent: The pyrrole nitrogen is attached to the C2 position of a pyridine ring. This N-aryl configuration is common in compounds with antimicrobial properties.[6][7]

• 2,5-Dimethyl Substitution: Methyl groups at these positions influence the molecule's electronics and sterics, which can modulate binding affinity to biological targets.

• A 3-Carbaldehyde Group: This aldehyde functional group is a versatile chemical handle for synthetic modification and can participate in key interactions with biological targets, such as forming Schiff bases with amine residues in proteins. Derivatives of pyrrole-3-carbaldehyde have shown notable antibacterial activity.[8]

Given these features, a systematic evaluation of its potential bioactivity is warranted.

Property	Value	Source
CAS Number	32570-90-4	[4]
Molecular Formula	C₁₂H₁₂N₂O	[4]
Molecular Weight	200.24 g/mol	[9]
Appearance	Solid
SMILES String	O=C([H])C1=C(C)N(C2=NC=CC=C2)C(C)=C1
InChI Key	PQMMSSQLSQUPNY-UHFFFAOYSA-N	[4]

Postulated Synthesis Pathway

A plausible and efficient synthesis route for this compound would likely involve a Paal-Knorr pyrrole synthesis followed by a Vilsmeier-Haack formylation. This approach is well-established for creating substituted pyrroles.

Step 1: Paal-Knorr Pyrrole Synthesis. 2,5-Hexanedione is reacted with 2-aminopyridine in the presence of an acid catalyst (like p-toluenesulfonic acid) to form the 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole intermediate.

Step 2: Vilsmeier-Haack Formylation. The resulting pyrrole is then treated with a Vilsmeier reagent (generated from phosphorus oxychloride and dimethylformamide) to introduce a carbaldehyde group regioselectively at the electron-rich C3 position of the pyrrole ring.

Caption: Proposed two-step synthesis of the title compound.

Predicted Biological Activity and Mechanistic Rationale

Based on an analysis of structurally related compounds, we predict two primary areas of high-potential biological activity: anti-inflammatory and antimicrobial.

Potential as an Anti-inflammatory Agent

Hypothesis: The compound is a potential inhibitor of cyclooxygenase (COX) enzymes, making it a candidate non-steroidal anti-inflammatory drug (NSAID).

Rationale: The pyrrole scaffold is a core component of several known anti-inflammatory agents, including the NSAID Ketorolac.[1] Numerous studies have reported that substituted pyrrole derivatives exhibit significant anti-inflammatory properties, often mediated through the inhibition of COX-1 and COX-2 enzymes.[10][11] Fused pyrrolopyridine derivatives have also been synthesized and tested for anti-inflammatory activity, with some showing potency comparable to diclofenac.[12] The specific substitution pattern on the title compound could confer selectivity and potency for COX isoforms.

Proposed Mechanism of Action: The compound may act as a competitive inhibitor at the active site of COX-1 and/or COX-2. These enzymes are responsible for converting arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[1] Molecular docking studies on similar pyrrole derivatives suggest that the heterocyclic rings can form hydrogen bonds and hydrophobic interactions with key residues like Tyr355 and Arg120 in the COX active site.[10][12]

Caption: Hypothesized inhibition of the COX pathway.

Potential as an Antimicrobial Agent

Hypothesis: The compound may possess broad-spectrum antibacterial activity, potentially including efficacy against resistant strains like MRSA and activity against biofilms.

Rationale: There is substantial evidence for the antimicrobial properties of N-arylpyrrole derivatives.[6][7][13] A recent study detailed the design of novel N-arylpyrroles that outperformed levofloxacin against MRSA and showed activity against ESKAPE pathogens.[6][14] The combination of a pyrrole core with a pyridine ring (an N-aryl system) in the title compound fits this profile. Furthermore, pyrrole-3-carboxaldehyde derivatives substituted at the C2-position with pyridine have been shown to have substantial antibacterial activity.[8] This suggests a synergistic contribution from both the N-aryl and C3-aldehyde moieties.

Proposed Mechanism of Action: Docking studies on active N-arylpyrroles suggest that they may inhibit undecaprenyl pyrophosphate phosphatase (UPPP), an essential enzyme in the bacterial cell wall synthesis pathway.[6][14] By inhibiting this enzyme, the compound could disrupt the recycling of the lipid carrier required for peptidoglycan synthesis, leading to cell lysis and death. This mechanism is distinct from many current antibiotics, offering potential against resistant bacteria. Additionally, this class of compounds has been shown to inhibit biofilm formation and other virulence factors.[7]

Proposed Experimental Validation Workflows

To empirically test these hypotheses, a structured, multi-stage screening process is recommended. As a Senior Application Scientist, I advocate for a self-validating system where each step provides clear, actionable data.

Workflow for Antimicrobial Activity Assessment

This workflow is designed to determine the compound's antibacterial spectrum, potency, and mechanism of action.

Caption: Phased workflow for antimicrobial screening.

Protocol: Minimum Inhibitory Concentration (MIC) Assay

• Preparation: Dissolve the test compound in DMSO to create a 10 mg/mL stock solution. Prepare a panel of bacterial strains (e.g., S. aureus, MRSA, E. coli, P. aeruginosa) cultured to mid-log phase in appropriate broth (e.g., Mueller-Hinton).

• Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of the compound stock to achieve a concentration range from 128 µg/mL to 0.25 µg/mL. Include a positive control (e.g., ciprofloxacin) and a negative control (broth + DMSO).

• Inoculation: Add a standardized inoculum of each bacterial suspension to the wells.

• Incubation: Incubate the plates at 37°C for 18-24 hours.

• Analysis: The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth.

  • Causality: This assay is the gold standard for quantifying antimicrobial potency. Using a broad panel of pathogens, including resistant strains, provides an immediate indication of the compound's potential clinical relevance.[7]

Protocol: In Vitro COX Inhibition Assay

This colorimetric assay provides a rapid and reliable method for determining the compound's inhibitory activity against COX-1 and COX-2.

• Reagents: Utilize a commercial COX inhibitor screening assay kit, which typically includes purified ovine COX-1 and human recombinant COX-2 enzymes, arachidonic acid (substrate), and a colorimetric probe.

• Compound Preparation: Prepare serial dilutions of the test compound in the provided assay buffer. Include a non-specific inhibitor (e.g., indomethacin) and a COX-2 selective inhibitor (e.g., celecoxib) as controls.

• Reaction: In a 96-well plate, add the enzyme (either COX-1 or COX-2), the test compound at various concentrations, and heme. Incubate for 10 minutes at 25°C.

• Initiation & Measurement: Initiate the reaction by adding arachidonic acid. After a short incubation (e.g., 2 minutes), add the colorimetric substrate. Measure the absorbance at the specified wavelength (e.g., 590 nm).

• Calculation: Calculate the percentage of COX inhibition for each concentration of the test compound. Determine the IC₅₀ value (the concentration required to inhibit 50% of the enzyme activity).

  • Causality: This head-to-head assay against both COX isoforms is critical for establishing not only potency but also selectivity.[10] A high selectivity index (IC₅₀ COX-1 / IC₅₀ COX-2) would suggest a lower risk of gastrointestinal side effects, a key differentiator for modern NSAIDs.

Conclusion and Future Directions

2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde stands out as a molecule of high interest based on a robust, evidence-based analysis of its constituent chemical scaffolds. The convergence of structural features present in known anti-inflammatory and antimicrobial agents strongly suggests a dual-activity profile.

The immediate next steps should involve the experimental validation workflows outlined above. Positive results from these initial screens would justify a more comprehensive preclinical development program, including:

• Structure-Activity Relationship (SAR) Studies: Synthesizing analogs by modifying the substituents on the pyrrole and pyridine rings to optimize potency and selectivity.

• In Vivo Efficacy Models: Testing promising candidates in animal models of infection (e.g., murine sepsis model) and inflammation (e.g., carrageenan-induced paw edema).[11][12]

• ADMET Profiling: Conducting early-stage absorption, distribution, metabolism, excretion, and toxicity studies to assess the compound's drug-like properties.

References

• Qandeel, B. M., Mowafy, S., El-Badawy, M. F., Yahya, G., & Abouzid, K. (2025). Ligand-based discovery of novel N-arylpyrrole derivatives as broad-spectrum antimicrobial agents with antibiofilm and anti-virulence activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 40(1), 2523970. [Link][6][7][13][14]

• Sharma, D., Narasimhan, B., Kumar, P., & Judge, V. (2022). Therapeutic potential of pyrrole and pyrrolidine analogs: an update. Journal of Heterocyclic Chemistry. [Link][1]

• Qandeel, B. M., et al. (2025). Ligand-based discovery of novel N-arylpyrrole derivatives as broad-spectrum antimicrobial agents with antibiofilm and anti-virulence activity. PubMed Central. [Link]

• Redzicka, A., et al. (2020). Design and Synthesis of N-Substituted 3,4-Pyrroledicarboximides as Potential Anti-Inflammatory Agents. Molecules, 25(23), 5727. [Link][10]

• Qandeel, B. M., et al. (2025). Ligand-based discovery of novel N-arylpyrrole derivatives as broad-spectrum antimicrobial agents with antibiofilm and anti-virulence activity. ResearchGate. [Link]

• Mohamed, M. S., et al. (2011). Synthesis of new pyrroles of potential anti-inflammatory activity. Archiv der Pharmazie, 344(12), 830-839. [Link][11][15]

• Qandeel, B. M., et al. (2025). Ligand-based discovery of novel N-arylpyrrole derivatives as broad-spectrum antimicrobial agents with antibiofilm and anti-virulence activity. PubMed. [Link]

• Abdel-Aziz, A. A. M., et al. (2018). Pyrrole and Fused Pyrrole Compounds with Bioactivity against Inflammatory Mediators. Molecules, 23(11), 2997. [Link][12]

• Various Authors. (2025). Synthesis and antimicrobial activity of some new pyrrole derivatives. ResearchGate. [Link]

• Various Authors. (n.d.). Pyrrole-3-carboxaldehyde derivatives and SAR activity. ResearchGate. [Link]

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• Various Authors. (n.d.). Pyrrole: An insight into recent pharmacological advances with structure activity relationship. ScienceDirect. [Link][2]

• Najar, A. A., et al. (2022). A Comprehensive Review on Journey of Pyrrole Scaffold Against Multiple Therapeutic Targets. Current Drug Targets, 23(11), 1083-1113. [Link][3]

• Bhardwaj, V., & Gumber, D. (2015). Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. RSC Advances, 5(20), 15233-15266. [Link][5]

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An In-depth Technical Guide to the Synthesis and Characterization of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis, purification, and characterization of the novel heterocyclic compound, 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde. This molecule, featuring a substituted pyrrole core linked to a pyridine moiety, represents a scaffold of significant interest in medicinal chemistry due to the diverse biological activities associated with pyrrole derivatives. This document details a robust two-step synthetic pathway, commencing with the Paal-Knorr synthesis of the pyrrole ring, followed by a regioselective Vilsmeier-Haack formylation. Each step is elucidated with a detailed experimental protocol, mechanistic insights, and a discussion of the rationale behind the chosen conditions, adhering to the principles of scientific integrity and reproducibility.

Introduction: The Significance of the Pyrrole Scaffold in Drug Discovery

The pyrrole ring is a privileged scaffold in medicinal chemistry, forming the core of numerous natural products and synthetic drugs with a wide spectrum of biological activities, including antibacterial, antiviral, anti-inflammatory, and anticancer properties.[1] The functionalization of the pyrrole nucleus allows for the fine-tuning of its pharmacological profile. The title compound, 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde, incorporates a pyridine ring, a common feature in many bioactive molecules that can enhance solubility, modulate electronic properties, and provide additional binding interactions with biological targets. The aldehyde functionality at the 3-position serves as a versatile synthetic handle for further molecular elaboration, making this compound a valuable intermediate for the generation of diverse chemical libraries in drug discovery programs.

Synthetic Strategy: A Two-Step Approach

The synthesis of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde is efficiently achieved through a two-step sequence:

• Paal-Knorr Pyrrole Synthesis: Formation of the core intermediate, 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole.

• Vilsmeier-Haack Formylation: Introduction of the carbaldehyde group at the 3-position of the pyrrole ring.

This strategy was chosen for its reliability, use of readily available starting materials, and generally high yields.

Step 1: Paal-Knorr Synthesis of 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole

The Paal-Knorr synthesis is a classic and highly effective method for the preparation of substituted pyrroles from a 1,4-dicarbonyl compound and a primary amine or ammonia.[2][3] In this step, hexane-2,5-dione reacts with 2-aminopyridine to yield the desired N-substituted pyrrole.

The reaction proceeds through the initial formation of a hemiaminal upon nucleophilic attack of the primary amine on one of the carbonyl groups of the diketone. Subsequent intramolecular cyclization via attack of the nitrogen on the second carbonyl group, followed by dehydration, leads to the formation of the aromatic pyrrole ring. The use of a weak acid catalyst can accelerate the reaction.[3]

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Protocols & Analytical Methods

Application Note: A Two-Step Synthesis of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde via Paal-Knorr Cyclization and Vilsmeier-Haack Formylation

Abstract

This application note provides a comprehensive guide for the synthesis of the heterocyclic building block, 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde. The synthetic strategy is a robust two-step process commencing with the classic Paal-Knorr pyrrole synthesis to construct the core N-arylpyrrole scaffold, followed by a regioselective Vilsmeier-Haack formylation to introduce the aldehyde functionality. This document is intended for researchers in medicinal chemistry, organic synthesis, and materials science, offering detailed, field-tested protocols, mechanistic insights, and practical guidance for successful execution.

Introduction and Rationale

Substituted pyrroles are privileged scaffolds in medicinal chemistry and materials science, forming the core of numerous pharmaceuticals, including the blockbuster drug Atorvastatin.[1] The target molecule, 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde, is a valuable intermediate, combining the electron-rich pyrrole system with the coordinating and hydrogen-bonding capabilities of a pyridine ring and the reactive handle of an aldehyde group.

The Paal-Knorr synthesis, first reported in 1884, remains one of the most direct and efficient methods for preparing substituted pyrroles.[2][3] It involves the condensation of a 1,4-dicarbonyl compound with a primary amine, typically under weakly acidic conditions.[2][4] This method was selected for its operational simplicity and high yields in constructing the 1,2,5-trisubstituted pyrrole intermediate.

However, the Paal-Knorr reaction does not directly yield the desired carbaldehyde. Therefore, a subsequent formylation step is necessary. The Vilsmeier-Haack reaction is the method of choice for introducing a formyl group onto electron-rich aromatic and heteroaromatic rings.[5][6] The reaction employs a Vilsmeier reagent, an electrophilic chloroiminium salt generated in situ from a formamide (e.g., DMF) and a halogenating agent (e.g., POCl₃).[7] Given that the 2- and 5-positions of our pyrrole intermediate are blocked by methyl groups, the Vilsmeier-Haack reaction provides a reliable method for formylation at the electronically favored and sterically accessible 3-position.

Mechanistic Overview

Step 1: Paal-Knorr Pyrrole Synthesis

The reaction is initiated by the nucleophilic attack of the primary amine (2-aminopyridine) on one of the carbonyl carbons of the 1,4-dicarbonyl compound (2,5-hexanedione). Following proton transfer, an intramolecular attack by the nitrogen atom on the second carbonyl group forms a five-membered cyclic hemiaminal intermediate.[2][3] This cyclization is often the rate-determining step.[4][8] Subsequent acid-catalyzed dehydration of the two hydroxyl groups yields the aromatic pyrrole ring.[8][9]

Caption: Paal-Knorr mechanism for pyrrole formation.

Step 2: Vilsmeier-Haack Formylation

First, phosphorus oxychloride (POCl₃) activates N,N-dimethylformamide (DMF) to form the electrophilic Vilsmeier reagent (chloroiminium ion).[5] The electron-rich π-system of the pyrrole ring then attacks the electrophilic carbon of the Vilsmeier reagent. This electrophilic aromatic substitution occurs at the C3 position. The resulting iminium salt intermediate is stable until it is hydrolyzed during aqueous workup to yield the final aldehyde product.[7]

Caption: Vilsmeier-Haack mechanism for pyrrole formylation.

Experimental Protocols

Safety Precaution: All manipulations should be performed in a well-ventilated fume hood. Personal protective equipment (safety glasses, lab coat, and gloves) is mandatory. POCl₃ is highly corrosive and reacts violently with water; handle with extreme care.

Overall Workflow

Caption: Two-step synthetic workflow.

Protocol 1: Synthesis of 2,5-Dimethyl-1-(pyridin-2-yl)-1H-pyrrole

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)
2,5-Hexanedione	114.14	5.71 g	50.0
2-Aminopyridine	94.11	4.71 g	50.0
Glacial Acetic Acid	60.05	50 mL	-

Procedure:

• To a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,5-hexanedione (5.71 g, 50.0 mmol) and 2-aminopyridine (4.71 g, 50.0 mmol).

• Add 50 mL of glacial acetic acid to the flask. The acetic acid acts as both the solvent and a weak acid catalyst, which is known to accelerate the reaction.[4]

• Heat the mixture to reflux (approx. 118 °C) with vigorous stirring for 2 hours. Monitor the reaction progress by TLC (e.g., using 3:1 Hexanes:Ethyl Acetate).

• After completion, allow the reaction mixture to cool to room temperature.

• Slowly pour the cooled mixture into a beaker containing 200 mL of ice-cold water.

• Neutralize the solution by carefully adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) until effervescence ceases and the pH is ~7-8. This step quenches the acid and precipitates the organic product.

• Extract the aqueous mixture with ethyl acetate (3 x 75 mL).

• Combine the organic layers, wash with brine (1 x 50 mL), and dry over anhydrous sodium sulfate (Na₂SO₄).

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator.

• The crude product can be purified by column chromatography on silica gel or by recrystallization to yield the pure intermediate. Expected Yield: 80-90%.

Protocol 2: Synthesis of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

Reagent	M.W. ( g/mol )	Amount	Moles (mmol)
Pyrrole Intermediate	172.23	6.89 g	40.0
POCl₃	153.33	6.75 g (4.1 mL)	44.0
DMF (anhydrous)	73.09	25 mL	-

Procedure:

• In a three-neck 250 mL round-bottom flask fitted with a dropping funnel, a nitrogen inlet, and a magnetic stir bar, add anhydrous N,N-dimethylformamide (DMF, 25 mL).

• Cool the flask in an ice-water bath to 0 °C.

• Slowly add phosphorus oxychloride (POCl₃, 4.1 mL, 44.0 mmol) dropwise via the dropping funnel over 20 minutes. Maintain the temperature below 10 °C. This exothermic reaction forms the Vilsmeier reagent.[6] Stir for an additional 30 minutes at 0 °C.

• Dissolve the pyrrole intermediate (6.89 g, 40.0 mmol) in 15 mL of anhydrous DMF.

• Add the solution of the pyrrole intermediate dropwise to the Vilsmeier reagent at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Then, heat the mixture at 60 °C for 3 hours.

• Cool the reaction mixture back to 0 °C in an ice bath.

• Slowly and carefully quench the reaction by adding 100 g of crushed ice, followed by the dropwise addition of a 30% aqueous NaOH solution until the mixture is strongly basic (pH > 12). This step is crucial for hydrolyzing the iminium intermediate to the aldehyde.[5]

• Extract the product with dichloromethane (DCM) (3 x 75 mL).

• Combine the organic layers, wash with water and brine, and dry over anhydrous Na₂SO₄.

• Remove the solvent under reduced pressure. The crude solid can be purified by recrystallization (e.g., from ethanol/water) or column chromatography to afford the final product. Expected Yield: 65-75%.

Product Characterization

The final product should be characterized to confirm its identity and purity.

Property	Value
Chemical Name	2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde
CAS Number	32570-90-4[10]
Molecular Formula	C₁₂H₁₂N₂O[10]
Molecular Weight	200.24 g/mol [10]
Appearance	Off-white to yellow solid
¹H NMR	Expect signals for aldehyde proton (~9-10 ppm), aromatic protons on pyridine and pyrrole rings, and two methyl group singlets.
¹³C NMR	Expect signals for aldehyde carbonyl (~185-195 ppm), aromatic carbons, and methyl carbons.
Mass Spec (ESI-MS)	Expect [M+H]⁺ at m/z = 201.24

References

• Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis. Available at: [Link]

• Wikipedia. Paal–Knorr synthesis. Available at: [Link]

• Balakrishna, A., et al. (2018). Paal–Knorr synthesis of pyrroles. RGM College Of Engineering and Technology.
• Synlett. (2011). Direct and Efficient Synthesis of Pyrrole-3-carbaldehydes by Vilsmeier–Haack Formylation of Pyrroles with Sterically Crowded Formamides.

• Química Organica.org. Paal–Knorr synthesis of pyrrole. Available at: [Link]

• Journal of the Chemical Society C: Organic. (1969). Pyrrole studies. Part XV.

• Organic Chemistry Portal. Vilsmeier-Haack Reaction. Available at: [Link]

• Rajput, et al. (2012). REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. International Journal of Pharmaceutical, Chemical and Biological Sciences.

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• Tota, A., et al. (2024). Pyrrole Compounds from the Two-Step One-Pot Conversion of 2,5-Dimethylfuran for Elastomer Composites with Low Dissipation of Energy. Molecules, 29(4), 861. Available at: [Link]

• Echemi. (2023). What is 2 5 dimethylpyrrole synthesis and its benefits.
• ResearchGate. (2014).
• Koca, et al. (2012). Synthesis and spectroscopic characterization of pyrrole-2,3-diones and their following reactions with 1,2-aromatic diamines.
• YouTube. (2021). Paal Knorr Synthesis | Heterocyclic Compounds| BSc Chemistry| 3|.

• Molecules. (2008). A mild, catalyst-free synthesis of 2-aminopyridines. Available at: [Link]

• Pipzine Chemicals. 2,5-Dimethyl-1-phenyl-1H-pyrrole-3-carbaldehyde. Available at: [Link]

• ResearchGate. (2014). Synthesis of 2,5-dimethyl-1-phenyl-1H-pyrrole in different solvents.
• Benchchem. Application Notes and Protocols: Paal-Knorr Synthesis of Substituted Pyrroles.

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Synthesis of Schiff bases from "2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde"

An in-depth guide to the synthesis of Schiff bases from 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde, designed for researchers and professionals in drug development. This document provides a comprehensive overview of the synthetic protocols, mechanistic insights, and characterization methods, ensuring scientific accuracy and practical applicability.

Introduction: The Significance of Pyrrole-Based Schiff Bases

Schiff bases, characterized by the azomethine (-C=N-) functional group, are a cornerstone in the fields of coordination chemistry and medicinal chemistry.[1][2][3] Their versatile biological activities, including antimicrobial, anticancer, and antioxidant properties, make them highly valuable scaffolds in drug discovery.[4][5][6] The specific precursor, 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde, offers a unique heterocyclic framework. The pyrrole ring, a common motif in pharmacologically active compounds, combined with the coordinating ability of the pyridine nitrogen and the reactive azomethine group, provides a rich platform for developing novel therapeutic agents and advanced materials. This guide details the synthesis and characterization of Schiff bases derived from this promising aldehyde.

Core Principles: The Chemistry of Imine Formation

The synthesis of a Schiff base is a reversible condensation reaction between a primary amine and an aldehyde or ketone.[4][7] The reaction proceeds in two main stages:

• Nucleophilic Addition: The nitrogen atom of the primary amine, acting as a nucleophile, attacks the electrophilic carbonyl carbon of the aldehyde. This results in the formation of a tetrahedral intermediate known as a hemiaminal or carbinolamine.[1][8]

• Dehydration: The hemiaminal is unstable and subsequently eliminates a molecule of water to form the stable imine (Schiff base). This dehydration step is typically the rate-determining step and is often catalyzed by a small amount of acid.[1][8]

The reaction is pH-dependent. An optimal pH (around 4-5) is generally required to facilitate the dehydration step by protonating the hydroxyl group of the hemiaminal, making it a better leaving group (water), without excessively protonating the amine nucleophile, which would render it non-reactive.[8]

Caption: General workflow for synthesis and characterization.

Protocol 1: Catalytic Synthesis in Ethanol

This is the most common and generally efficient method for Schiff base synthesis.

Materials and Reagents:

• 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

• A selected primary amine (e.g., 4-methoxyaniline)

• Absolute Ethanol

• Glacial Acetic Acid (catalyst)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Standard glassware for filtration and recrystallization

Procedure:

• In a 100 mL round-bottom flask, dissolve 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde (1.0 mmol) in absolute ethanol (20 mL).

• To this solution, add the primary amine (1.0 mmol, e.g., 4-methoxyaniline) and stir for 15 minutes at room temperature. [9]3. Add 2-3 drops of glacial acetic acid to the mixture to catalyze the reaction. [10]4. Fit the flask with a reflux condenser and heat the mixture to reflux (approximately 78 °C for ethanol) with continuous stirring.

• Monitor the progress of the reaction using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-5 hours. [3]6. Once the reaction is complete (as indicated by the consumption of the starting materials), remove the heat source and allow the mixture to cool to room temperature.

• A solid product often precipitates upon cooling. If not, the volume of the solvent can be reduced by rotary evaporation.

• Collect the precipitated solid by vacuum filtration and wash it with a small amount of cold ethanol to remove any unreacted starting materials.

• Purify the crude product by recrystallization from a suitable solvent, such as ethanol or methanol, to obtain the pure Schiff base.

• Dry the purified product in a vacuum oven.

Protocol 2: Catalyst-Free Synthesis

For highly reactive amines or aldehydes, a catalyst may not be necessary.

Procedure:

• Follow steps 1 and 2 from Protocol 1, dissolving equimolar amounts of the aldehyde and the primary amine in ethanol.

• Instead of adding a catalyst, directly proceed to reflux the reaction mixture (Step 4 from Protocol 1).

• The reaction time may be longer compared to the catalyzed method. Monitor the reaction progress closely using TLC.

• Follow the work-up and purification steps (6-10) as described in Protocol 1.

Reaction Parameters and Optimization

The choice of solvent, catalyst, and temperature can significantly influence the reaction yield and purity.

Parameter	Options	Rationale & Causality
Solvent	Ethanol, Methanol, Dichloromethane	Alcohols like ethanol and methanol are commonly used as they effectively dissolve the reactants and are easy to remove. [9][10]For sensitive substrates, less polar solvents might be employed.
Catalyst	Acetic Acid, H₂SO₄, Piperidine, Metal salts	Acid Catalysts (e.g., acetic acid) protonate the hydroxyl group of the hemiaminal intermediate, facilitating the elimination of water. [8][9]Lewis acids (e.g., Mg(ClO₄)₂) can also be effective. [11]In some cases, a basic catalyst like piperidine can be used. [9]
Temperature	Room Temperature to Reflux	Heating the reaction mixture, typically to the boiling point of the solvent (reflux), increases the reaction rate and helps drive the equilibrium towards the product by removing water. [3]
Reactants	Various primary amines (aliphatic or aromatic)	The nucleophilicity of the amine affects the reaction rate. Electron-donating groups on an aromatic amine increase its reactivity, while electron-withdrawing groups decrease it.

Characterization: A Self-Validating System

Thorough characterization is essential to confirm the successful synthesis of the target Schiff base.

Technique	Expected Result & Interpretation
FT-IR Spectroscopy	The most critical evidence is the disappearance of the C=O stretching band of the aldehyde (around 1650-1700 cm⁻¹) and the N-H stretching bands of the primary amine (around 3300-3500 cm⁻¹). A new, strong absorption band corresponding to the C=N (azomethine) stretch will appear in the region of 1600-1650 cm⁻¹. [12][13]
¹H NMR Spectroscopy	The proton signal of the aldehyde (-CHO), typically found at δ 9-10 ppm, will disappear. A new singlet corresponding to the azomethine proton (-CH=N-) will appear in the downfield region, usually between δ 8-9 ppm. [14][15]Other signals from the pyrrole, pyridine, and amine moieties should be present and may show slight shifts.
¹³C NMR Spectroscopy	The carbon signal of the aldehyde carbonyl group (around δ 190-200 ppm) will be absent. A new signal for the azomethine carbon (-CH=N-) will appear in the range of δ 140-160 ppm. [3]
Mass Spectrometry (MS)	The mass spectrum will show a molecular ion peak (M⁺) or a protonated molecular ion peak ([M+H]⁺) that corresponds to the calculated molecular weight of the expected Schiff base product. [12][13]

Potential Applications

Schiff bases derived from heterocyclic aldehydes are extensively studied for a variety of applications:

• Coordination Chemistry: The azomethine nitrogen and the pyridine nitrogen can act as donor atoms, making these compounds excellent ligands for forming stable complexes with various metal ions. [2][4]These complexes themselves have applications in catalysis and materials science. [10][16]* Biological Activity: These compounds are frequently screened for antimicrobial, antifungal, and anticancer activities. [5][6]The formation of the imine bond is a key step in many enzymatic reactions in biochemistry. [4]* Corrosion Inhibition: Pyrrole and pyridine-containing compounds, including Schiff bases, have shown promise as effective corrosion inhibitors for metals in acidic environments. [14]* Material Science: The conjugated systems present in these Schiff bases can give rise to interesting photophysical properties, making them candidates for use in luminescent materials and sensors. [5][17]

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• 12. Spectroscopic characterization and biological activity of Zn(II), Cd(II), Sn(II) and Pb(II) complexes with Schiff base derived from pyrrole-2-carboxaldehyde and 2-amino phenol - PubMed [pubmed.ncbi.nlm.nih.gov]
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Application Notes and Protocols for the Evaluation of Anticonvulsant Activity in Novel 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde Derivatives

For: Researchers, scientists, and drug development professionals in the field of epilepsy and anticonvulsant drug discovery.

Introduction: A Strategic Approach to Novel Anticonvulsant Discovery

Epilepsy, a neurological disorder characterized by recurrent seizures, affects millions globally. A significant portion of patients remain resistant to current therapeutic options, underscoring the urgent need for novel antiepileptic drugs (AEDs) with improved efficacy and safety profiles. The heterocyclic pyrrole nucleus is a privileged scaffold in medicinal chemistry, known to be a constituent of various biologically active compounds. Its fusion with a pyridine ring, as seen in the core structure of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde, presents a promising avenue for the development of new central nervous system (CNS) active agents.

This guide provides a comprehensive framework for the preclinical evaluation of novel derivatives of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde for anticonvulsant activity. We will delve into the established in vivo screening protocols, the rationale behind their selection, and the interpretation of the generated data. The overarching goal is to equip researchers with the necessary tools to systematically assess the potential of this chemical series as a new class of anticonvulsant agents.

Part 1: The Preclinical Screening Cascade for Anticonvulsant Activity

The initial evaluation of novel compounds for anticonvulsant properties typically follows a tiered approach, starting with broad screening models and progressing to more specific and mechanistic studies. The most widely used and clinically validated primary screening tests are the Maximal Electroshock (MES) and the subcutaneous Pentylenetetrazol (scPTZ) seizure models.[1][2] These models are instrumental in providing an initial assessment of a compound's potential efficacy against different types of seizures.

Diagram: Preclinical Anticonvulsant Screening Workflow

Caption: A typical workflow for the preclinical evaluation of novel anticonvulsant candidates.

Part 2: Core Experimental Protocols

The following protocols provide a detailed, step-by-step methodology for the primary in vivo screening of novel 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde derivatives.

Protocol 1: Maximal Electroshock (MES) Seizure Test

The MES test is a well-established model for identifying compounds effective against generalized tonic-clonic seizures.[3] It assesses the ability of a drug to prevent the spread of seizures.

Principle: A supramaximal electrical stimulus is delivered to the animal, inducing a characteristic tonic hindlimb extension. The abolition of this endpoint is indicative of anticonvulsant activity.

Materials:

• Electroconvulsiometer

• Corneal or ear-clip electrodes

• Saline solution (0.9% NaCl)

• Test compounds and vehicle (e.g., 0.5% methylcellulose)

• Standard anticonvulsant drug (e.g., Phenytoin)

• Male albino mice (20-25 g) or rats (100-150 g)

Procedure:

• Animal Acclimatization: Acclimatize animals for at least one week before the experiment with free access to food and water.

• Grouping: Divide animals into groups (n=6-8 per group): Vehicle control, positive control (Phenytoin), and test compound groups at various doses (e.g., 30, 100, 300 mg/kg).

• Compound Administration: Administer the test compounds and controls intraperitoneally (i.p.) or orally (p.o.). The time of peak effect should be determined in preliminary studies. A common time point for initial screening is 30-60 minutes post-administration.

• Electrode Application: Apply a drop of saline to the corneal electrodes to ensure good electrical contact.

• Stimulation: Deliver a supramaximal electrical stimulus (e.g., 50 mA for 0.2 seconds in mice) via the corneal electrodes.

• Observation: Observe the animal for the presence or absence of the tonic hindlimb extension. The complete abolition of this response is considered protection.

• Data Analysis: Record the number of animals protected in each group and express the results as a percentage of protection.

Protocol 2: Subcutaneous Pentylenetetrazol (scPTZ) Seizure Test

The scPTZ test is a widely used model for identifying compounds that may be effective against generalized myoclonic and absence seizures.[1][2] It evaluates a compound's ability to raise the seizure threshold.

Principle: Pentylenetetrazol (PTZ), a GABA-A receptor antagonist, is administered subcutaneously to induce clonic seizures. The absence of a clonic seizure lasting for at least 5 seconds is the endpoint for protection.

Materials:

• Pentylenetetrazol (PTZ) solution (e.g., 85 mg/kg in saline for mice)

• Test compounds and vehicle

• Standard anticonvulsant drug (e.g., Ethosuximide)

• Male albino mice (20-25 g)

• Observation chambers

Procedure:

• Animal Preparation and Grouping: Follow the same initial steps as in the MES protocol.

• Compound Administration: Administer test compounds and controls at predetermined time points before PTZ injection.

• PTZ Injection: Administer a convulsant dose of PTZ subcutaneously in the loose skin on the back of the neck.

• Observation: Immediately place the animal in an individual observation chamber and observe for 30 minutes.

• Endpoint Assessment: Record the presence or absence of a generalized clonic seizure lasting for at least 5 seconds. The failure to observe such a seizure is considered protection.

• Data Analysis: Calculate the percentage of animals protected in each group.

Protocol 3: Neurotoxicity Screening (Rotarod Test)

A critical aspect of anticonvulsant drug development is to assess for potential motor impairment and other CNS side effects. The rotarod test is a standard method for evaluating the neurotoxicity of test compounds.[4]

Principle: The test assesses the ability of an animal to maintain its balance on a rotating rod. A drug-induced neurological deficit is indicated if the animal falls off the rotating rod.

Materials:

• Rotarod apparatus

• Test compounds and vehicle

• Male albino mice (20-25 g)

Procedure:

• Training: Train the animals on the rotarod (e.g., rotating at 6-10 rpm) for a set period (e.g., 1-2 minutes) for 2-3 trials before the experiment. Only animals that can successfully remain on the rod are selected.

• Grouping and Administration: Group the trained animals and administer the test compounds or vehicle as in the seizure models.

• Testing: At the time of expected peak effect, place the animals on the rotating rod.

• Observation: Observe the animals for a predetermined period (e.g., 1-2 minutes).

• Endpoint: Record the number of animals that fall off the rod within the observation period. This is indicative of motor impairment.

• Data Analysis: Express the results as the percentage of animals exhibiting neurotoxicity.

Part 3: Data Interpretation and Structure-Activity Relationships (SAR)

The data obtained from the primary screening will provide a preliminary profile of the anticonvulsant activity and neurotoxicity of the synthesized derivatives.

Hypothetical Data Summary Table

Compound ID	R-Group Modification	MES Protection (%) @ 100 mg/kg	scPTZ Protection (%) @ 100 mg/kg	Neurotoxicity (%) @ 100 mg/kg
Parent	-CHO	Data to be determined	Data to be determined	Data to be determined
Derivative 1	-CH=N-OH	75	25	0
Derivative 2	-CH=N-NHCONH2	80	50	15
Derivative 3	-CH2-OH	40	10	0
Derivative 4	-COOH	10	5	0
Phenytoin	N/A	100	0	50
Ethosuximide	N/A	0	100	0

This table is for illustrative purposes only and does not represent actual experimental data.

Interpretation of Results:

• MES Activity: Compounds showing high protection in the MES test (like hypothetical Derivatives 1 and 2) may be effective against generalized tonic-clonic seizures. This activity is often associated with the modulation of voltage-gated sodium channels.

• scPTZ Activity: Compounds with significant protection in the scPTZ test (like hypothetical Derivative 2) suggest potential efficacy against myoclonic and absence seizures, possibly through interaction with GABAergic systems or T-type calcium channels.

• Broad-Spectrum Activity: A compound active in both MES and scPTZ tests is considered to have a broad spectrum of anticonvulsant activity, which is a highly desirable characteristic.

• Neurotoxicity: A large margin between the effective dose and the neurotoxic dose is crucial for a viable drug candidate. A high Protective Index (PI = TD50/ED50) is sought.

Structure-Activity Relationship (SAR) Insights

Based on the hypothetical data, preliminary SAR can be derived:

• Modification of the carbaldehyde group appears crucial for activity. Converting it to an oxime or semicarbazone (Derivatives 1 and 2) seems to enhance anticonvulsant properties compared to reduction to an alcohol (Derivative 3) or oxidation to a carboxylic acid (Derivative 4).

• The semicarbazone derivative (Derivative 2) shows a broader spectrum of activity but with some neurotoxicity, suggesting that while this modification enhances efficacy, it may also increase off-target effects.

Further synthesis and testing of a library of derivatives with systematic modifications at the carbaldehyde position, as well as on the pyrrole and pyridine rings, would be necessary to build a comprehensive SAR model.

Part 4: Advancing Lead Compounds

Compounds that demonstrate significant anticonvulsant activity and low neurotoxicity in the primary screen should be advanced for further evaluation.

Dose-Response and Potency Determination

For promising candidates, quantitative dose-response studies are conducted to determine the median effective dose (ED50) in the MES and/or scPTZ tests, and the median toxic dose (TD50) in the rotarod test. This allows for the calculation of the Protective Index (PI), a key indicator of a drug's safety margin.

Diagram: Mechanism of Action Exploration

Caption: Investigating the potential molecular targets of a lead anticonvulsant compound.

Conclusion

The systematic evaluation of novel 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde derivatives using the protocols outlined in this guide will enable the identification of promising new anticonvulsant agents. By integrating in vivo screening with neurotoxicity assessment and subsequent mechanistic studies, researchers can effectively advance this chemical series in the quest for safer and more effective treatments for epilepsy.

References

• White, H. S., Johnson, M., Wolf, H. H., & Kupferberg, H. J. (1995). The early identification of anticonvulsant activity: role of the maximal electroshock and subcutaneous pentylenetetrazol seizure models. Italian journal of neurological sciences, 16(1-2), 73–77. [Link]

• Barton, M. E., Klein, B. D., & White, H. S. (2021). Validated animal models for antiseizure drug (ASD) discovery: Advantages and potential pitfalls in ASD screening. Epilepsy research, 172, 106591. [Link]

• Löscher, W. (2011). Critical review of current animal models of seizures and epilepsy used in the discovery and development of new antiepileptic drugs. Seizure, 20(5), 359-368. [Link]

• Swinyard, E. A., Brown, W. C., & Goodman, L. S. (1952). Comparative assays of antiepileptic drugs in mice and rats. Journal of Pharmacology and Experimental Therapeutics, 106(3), 319-330. [Link]

• Kupferberg, H. J. (2001). Animal models used in the screening of antiepileptic drugs. Epilepsia, 42 Suppl 4, 7-12. [Link]

• Dunham, N. W., & Miya, T. S. (1957). A note on a simple apparatus for detecting neurological deficit in rats and mice. Journal of the American Pharmaceutical Association. American Pharmaceutical Association, 46(3), 208–209. [Link]

• Siddiqui, N., & Ahsan, W. (2010). Novel 5-substituted isatin derivatives: synthesis, anticonvulsant, and neurotoxicity evaluation. Archiv der Pharmazie, 343(4), 235–242. [Link]

• Kaminski, K., & Obniska, J. (2016). Novel Hybrid Anticonvulsants Derived from Pyrrolidine-2,5-dione Scaffold with Broad Spectrum of Activity in the Preclinical Studies. Current medicinal chemistry, 23(36), 4190–4211. [Link]

• Dawidowski, M., Wilczek, M., Kubica, K., Skolmowski, M., & Turło, J. (2013). Structure-activity relationships of the aromatic site in novel anticonvulsant pyrrolo[1,2-a]pyrazine derivatives. Bioorganic & medicinal chemistry letters, 23(22), 6106–6110. [Link]

• Kumar, A., Sharma, S., & Panwar, A. K. (2012). Design, synthesis and evaluation of anticonvulsant activity of pyridinyl-pyrrolidones: a pharmacophore hybrid approach. Archiv der Pharmazie, 345(7), 558–567. [Link]

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• 4. The sedative and anticonvulsant activity of some substituted pyrrolidones and piperidones - PMC [pmc.ncbi.nlm.nih.gov]

NMR spectroscopy of "2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde"

An Application Note for the Structural Elucidation of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde using NMR Spectroscopy

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide to the structural elucidation of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde (CAS No: 32570-90-4) using Nuclear Magnetic Resonance (NMR) spectroscopy.[1] The protocols detailed herein are designed for researchers, scientists, and professionals in drug development, offering a robust framework for sample preparation, data acquisition, and spectral interpretation. By integrating one-dimensional (¹H, ¹³C) and two-dimensional (COSY, HSQC, HMBC) NMR techniques, this guide ensures unambiguous confirmation of the molecular structure, highlighting the causality behind experimental choices to foster a deeper understanding of the analytical process.

Introduction and Molecular Overview

2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde is a heterocyclic compound featuring a substituted pyrrole ring linked to a pyridine moiety. The pyrrole scaffold is a cornerstone in many pharmaceuticals and functional materials.[2] The precise characterization of its derivatives is therefore critical. NMR spectroscopy stands as the most powerful technique for the unambiguous determination of such molecular structures in solution, providing detailed information on topology and connectivity.[3]

This guide will systematically detail the process of confirming the structure of this target molecule. We will begin by predicting the spectral features based on its constituent functional groups and then outline the protocols for acquiring and interpreting a full suite of NMR experiments.

Molecular Structure and Atom Numbering: For clarity throughout this guide, the following numbering scheme will be used for the atoms of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde.

Predicted Spectral Features: An Expert's First Look

Before any experiment, an experienced scientist will analyze the structure to predict the expected NMR spectrum. This predictive analysis is crucial for designing the right experiments and for efficiently interpreting the resulting data.

• ¹H NMR Spectrum: We anticipate nine distinct signals.

  • Aldehyde Proton (CHO): A singlet, highly deshielded by the carbonyl group, expected far downfield (~9.5-10.5 ppm).

  • Pyridine Ring Protons (H-3', H-4', H-5', H-6'): Four signals in the aromatic region (~7.0-8.5 ppm). These will form a distinct spin system, identifiable through their coupling patterns (doublets, triplets, or doublets of doublets). H-6' will likely be the most downfield due to its proximity to the pyridine nitrogen.

  • Pyrrole Ring Proton (H-4): A singlet in the aromatic region, typically around 6.0-7.0 ppm for substituted pyrroles.[2]

  • Methyl Protons (CH₃ at C-2, CH₃ at C-5): Two sharp singlets in the aliphatic region, likely between 2.0-3.0 ppm. Their chemical environments are different, so they should be resolved as two separate signals.

• ¹³C NMR Spectrum: We expect 12 distinct carbon signals.

  • Carbonyl Carbon (CHO): The most downfield signal, typically >180 ppm.

  • Aromatic Carbons (Pyrrole and Pyridine): Nine signals in the aromatic region (~110-160 ppm). This includes five carbons from the pyridine ring and four from the pyrrole ring (C-2, C-3, C-4, C-5). The carbons attached to nitrogen (C-2, C-5, C-2', C-6') will have characteristic shifts.

  • Methyl Carbons (CH₃): Two signals in the upfield region, typically between 10-20 ppm.

Experimental Workflow and Protocols

The following sections provide detailed, step-by-step methodologies for the complete NMR analysis. The workflow is designed to be a self-validating system, where each experiment builds upon the last to provide a complete and verified structural assignment.

Diagram of the Experimental Workflow

Caption: Workflow from sample preparation to final structure verification.

Protocol 1: Sample Preparation

The quality of the NMR spectrum is fundamentally dependent on the quality of the sample.[4] A properly prepared sample ensures optimal magnetic field homogeneity and signal-to-noise.

• Select an Appropriate NMR Tube: Use a clean, high-quality 5 mm NMR tube rated for the spectrometer's field strength (e.g., Wilmad 528-PP-7 or equivalent).[5][6] Poor quality or scratched tubes can severely degrade spectral resolution.[7]

• Weigh the Sample: Accurately weigh 5-10 mg of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde for ¹H NMR. For ¹³C NMR, a higher concentration of 20-50 mg is recommended to compensate for the low natural abundance of the ¹³C isotope.[2][5]

• Choose a Deuterated Solvent: Chloroform-d (CDCl₃) is an excellent first choice due to its ability to dissolve a wide range of organic compounds and its relatively simple residual solvent signal.

• Dissolution and Transfer:

  • Dissolve the sample in approximately 0.6 mL of CDCl₃ in a small, clean vial.[4]

  • Ensure the sample is fully dissolved. If any particulate matter is present, filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly into the NMR tube.[5] This prevents interference with magnetic field shimming.[4]

  • The final sample depth in the tube should be at least 4.0-4.5 cm to ensure it properly fills the instrument's detection coil.[5][6]

• Labeling: Clearly label the NMR tube with a unique identifier.

Protocol 2: NMR Data Acquisition

The following parameters are typical for a 400 MHz spectrometer and may be adjusted based on the specific instrument.

Table 1: Suggested NMR Acquisition Parameters

Experiment	Key Parameters	Purpose
¹H NMR	Spectral Width: -2 to 12 ppmAcquisition Time: ~4 sRelaxation Delay: 2 sScans: 16-32	Provides proton chemical shifts, multiplicities (J-coupling), and integration (proton count).
¹³C{¹H} NMR	Spectral Width: 0 to 200 ppmAcquisition Time: ~1 sRelaxation Delay: 2 sScans: 1024+	Determines the chemical shifts of all unique carbon atoms in the molecule.
COSY	Type: Gradient-selected (gCOSY)Scans per increment: 2-4	Correlates protons that are spin-coupled, typically over 2-3 bonds (e.g., H-C-H, H-C-C-H).[8]
HSQC	Type: Gradient-selected (gHSQC)Scans per increment: 4-8	Correlates protons directly to the carbons they are attached to (¹JCH coupling).[9][10]
HMBC	Type: Gradient-selected (gHMBC)Scans per increment: 8-16	Correlates protons to carbons over longer ranges, typically 2-3 bonds (²JCH, ³JCH).[9][10]

Data Interpretation: A Step-by-Step Elucidation

Interpreting 2D NMR spectra involves systematically analyzing cross-peaks to build molecular fragments and connect them.[11][12]

Step 1: Analyze the ¹H NMR Spectrum

Begin by identifying the most characteristic signals. The aldehyde proton (~10 ppm) and the single pyrrole proton (H-4) will be singlets and easy to identify. The two methyl groups will also be sharp singlets. The four pyridine protons will present a more complex pattern in the aromatic region, which can be deciphered using COSY.

Step 2: Trace Connections with COSY

The COSY (Correlation Spectroscopy) spectrum reveals proton-proton couplings.[13]

• Diagonal and Cross-Peaks: The spectrum displays the 1D proton spectrum on both axes.[9] Cross-peaks off the diagonal indicate that the two corresponding protons are coupled.[8]

• Application: We expect to see a chain of correlations connecting the four protons of the pyridine ring (H-3' ↔ H-4' ↔ H-5' ↔ H-6'). This allows for the complete assignment of this spin system. No other COSY correlations are expected, as the methyl, aldehyde, and pyrrole protons are all isolated singlets.

Step 3: Link Protons to Carbons with HSQC

The HSQC (Heteronuclear Single Quantum Coherence) spectrum maps each proton to its directly attached carbon atom.[10]

• Application: Every cross-peak in the HSQC spectrum represents a C-H bond. By tracing from an assigned proton on the ¹H axis to a cross-peak, we can unambiguously assign the corresponding carbon on the ¹³C axis. This will allow for the assignment of C-4, C-3', C-4', C-5', C-6', and the two methyl carbons.

Step 4: Build the Full Skeleton with HMBC

The HMBC (Heteronuclear Multiple Bond Correlation) spectrum is arguably the most critical experiment for confirming the overall structure, as it reveals long-range (2- and 3-bond) C-H correlations.[9][10] This is essential for identifying quaternary (non-protonated) carbons and piecing the molecular fragments together.

• Key Expected Correlations:

  • Aldehyde Proton (CHO): Will show correlations to the pyrrole carbons C-3 (²J) and C-4 (³J). This confirms its position on the pyrrole ring.

  • Pyrrole Proton (H-4): Will correlate to C-3 (²J), C-5 (²J), and the aldehyde carbon (³J).

  • Methyl Protons (at C-2): Will show strong correlations to C-2 (²J) and C-3 (³J).

  • Methyl Protons (at C-5): Will show strong correlations to C-5 (²J) and C-4 (³J).

  • Connecting the Rings: The most crucial correlations will be from the pyridine protons to the pyrrole ring. Specifically, the pyridine proton H-6' should show a 3-bond correlation (³J) to the pyrrole carbon C-2, definitively establishing the connection between the two heterocyclic rings.

Diagram of Key 2D NMR Correlations

Caption: Key COSY (red) and HMBC (blue) correlations for structural assignment.

Table 2: Summary of NMR Assignments

Position	δ ¹H (ppm), Mult.	δ ¹³C (ppm)	Key HMBC Correlations (from ¹H at position to ¹³C)
2	-	~140	C10(H₃)
3	-	~125	H-4, C10(H₃), C12(H)O
4	~6.5, s	~115	C3, C5, C11(H₃), C12(H)O
5	-	~135	H-4, C11(H₃)
10 (CH₃)	~2.5, s	~15	C2, C3
11 (CH₃)	~2.3, s	~13	C4, C5
12 (CHO)	~9.8, s	~185	C3, C4
2'	-	~150	H-3', H-6'
3'	~7.8, d	~122	C2', C4', C5'
4'	~7.9, t	~137	C2', C3', C5', C6'
5'	~7.4, t	~124	C3', C4', C6'
6'	~8.6, d	~149	C2, C2', C4', C5'
Note: Chemical shifts (δ) are approximate and serve as a guide for interpretation.

Conclusion

The combination of 1D (¹H, ¹³C) and 2D (COSY, HSQC, HMBC) NMR spectroscopy provides an unambiguous and powerful method for the complete structural elucidation of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde. The protocols and interpretive framework presented in this application note offer a reliable and self-validating system for researchers. By systematically applying these techniques, one can confidently confirm the constitution and connectivity of this molecule and its analogues, ensuring data integrity for research, development, and quality control purposes.

References

• Hornak, J. P. (n.d.). The Basics of NMR. Rochester Institute of Technology. Retrieved from [Link]

• Chem.ubc.ca. (n.d.). How to make an NMR sample. University of British Columbia. Retrieved from [Link] (Simulated reference based on search result content)

• Scribd. (n.d.). NMR Sample Preparation Guide. Retrieved from [Link]

• Organomation. (n.d.). NMR Sample Preparation: The Complete Guide. Retrieved from [Link]

• Slideshare. (n.d.). Use of NMR in structure elucidation. Retrieved from [Link]

• YouTube. (2020). 2D NMR spectroscopy for structural elucidation of complex small molecules. Retrieved from [Link]

• The Royal Society of Chemistry. (2013). Base-promoted one-pot synthesis of substituted pyrroles. Chemical Communications. Retrieved from [Link]

• ETH Zurich. (n.d.). Structure Elucidation by NMR. NMR Service. Retrieved from [Link]

• YouTube. (2020). 2D NMR Spectroscopy: COSY, HSQC (HMQC) and HMBC. Retrieved from [Link]

• Elyashberg, M., et al. (2012). Structure elucidation from 2D NMR spectra using the StrucEluc expert system: detection and removal of contradictions in the data. Magnetic Resonance in Chemistry. Retrieved from [Link]

• Creative Biostructure. (n.d.). Understanding 2D NMR Spectra: How to Read and Interpret Them. Retrieved from [Link]

• Fuloria, N. K., & Fuloria, S. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Journal of Analytical & Bioanalytical Techniques. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 5.3: HMBC and HMQC Spectra. Retrieved from [Link]

• Reddit. (2022). How do I interpret HNMR, COSY, and HMQC?. r/chemhelp. Retrieved from [Link]

• Emery Pharma. (2018). A Step-By-Step Guide to 1D and 2D NMR Interpretation. Retrieved from [Link]

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Mass Spectrometric Characterization of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract This technical guide provides a detailed framework for the mass spectrometric analysis of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde, a heterocyclic compound of interest in medicinal chemistry and materials science.[1] Mass spectrometry (MS) is an indispensable tool for the unambiguous identification, structural elucidation, and purity assessment of such novel chemical entities.[2] This document outlines optimized protocols for both Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) and Liquid Chromatography-Mass Spectrometry (LC-MS) with Electrospray Ionization (ESI). We delve into the rationale behind methodological choices, predict fragmentation pathways to aid in spectral interpretation, and provide step-by-step protocols designed for immediate application in a research or drug development setting.

Introduction

2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde belongs to the N-arylpyrrole class of compounds, a structural motif present in a wide array of biologically active molecules.[1][3] The presence of multiple functional groups—a pyrrole core, a pyridine ring, and a reactive carbaldehyde—necessitates robust analytical characterization to confirm its identity and purity, which are prerequisites for any further biological or chemical investigation. Mass spectrometry offers unparalleled sensitivity and structural information, making it the primary technique for this purpose.[2] This guide serves as a practical resource, explaining not just how to perform the analysis, but why specific parameters and techniques are chosen to ensure reliable and reproducible results.

Analyte Profile

A precise understanding of the analyte's physicochemical properties is fundamental to developing a robust analytical method.

Property	Value	Source
Compound Name	2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde	N/A
CAS Number	32570-90-4	[4]
Molecular Formula	C₁₂H₁₂N₂O	[4]
Molecular Weight	200.24 g/mol	[4]
Monoisotopic Mass	200.09496 Da	[4]
Structure		N/A

Foundational Concepts for MS Analysis

The selection of the appropriate MS technique is dictated by the analyte's properties. For this compound, both GC-MS and LC-MS are viable, each offering unique advantages.

Choice of Ionization Technique

• Electron Ionization (EI): As a "hard" ionization technique, EI bombards the molecule with high-energy electrons, typically 70 eV.[3] This process induces extensive and reproducible fragmentation, creating a "fingerprint" mass spectrum that is excellent for structural elucidation and comparison with spectral libraries. EI is well-suited for volatile and thermally stable compounds and is the standard ionization method for GC-MS.[3] Given the aromatic nature of the target compound, it is expected to be sufficiently stable for GC-MS analysis.

• Electrospray Ionization (ESI): As a "soft" ionization technique, ESI is ideal for less volatile or thermally labile molecules.[3] It generates ions from a solution, making it perfectly compatible with Liquid Chromatography (LC-MS). ESI typically produces a protonated molecular ion, [M+H]⁺, with minimal in-source fragmentation.[5] This is highly advantageous for confirming the molecular weight. Subsequent fragmentation for structural analysis is then achieved in a controlled manner using tandem mass spectrometry (MS/MS).[6]

High-Resolution Mass Spectrometry (HRMS)

For unambiguous confirmation of the elemental composition, HRMS is essential. By measuring the mass-to-charge ratio (m/z) with high accuracy (typically <5 ppm), HRMS can distinguish between isobaric compounds (molecules with the same nominal mass but different elemental formulas). For C₁₂H₁₂N₂O, the calculated exact mass of the [M+H]⁺ ion is 201.10224 Da. An experimental measurement of, for example, 201.1025 Da would provide strong evidence for the assigned formula.

Predicted Fragmentation Pathways

Understanding the molecule's structure allows for the prediction of its fragmentation behavior, which is critical for accurate spectral interpretation. The molecule contains several bonds susceptible to cleavage, including the N-C bond between the rings, the C-C bond of the aldehyde, and the methyl groups.

Predicted Electron Ionization (EI) Fragmentation

Under EI conditions, the molecular ion (M⁺˙) at m/z 200 will be formed. Key fragmentation events are predicted as follows:

• Loss of the aldehyde group (CHO): Cleavage of the C-CHO bond is a common pathway for aldehydes, resulting in a fragment at m/z 171 (M - 29).[7]

• Loss of a methyl group (CH₃): Benzylic-type cleavage of a methyl group from the pyrrole ring would yield a stable ion at m/z 185 (M - 15).

• Cleavage of the Pyridine-Pyrrole Bond: Scission of the bond between the two aromatic rings can lead to fragments corresponding to the pyridinyl cation (m/z 78) or the dimethyl-pyrrole-carbaldehyde radical cation (m/z 122).

• Formation of Pyrrole Core Fragments: Further fragmentation of the pyrrole ring can occur, though these are often complex.

Caption: Predicted EI fragmentation pathway for the analyte.

Predicted ESI-MS/MS Fragmentation

In ESI, the molecule will first be protonated to form the [M+H]⁺ ion at m/z 201. Collision-Induced Dissociation (CID) in an MS/MS experiment will then generate product ions. Protonation is likely to occur on the more basic pyridine nitrogen.

• Neutral Loss of Pyridine: A common pathway for N-aryl compounds is the neutral loss of the pyridine ring, resulting in a fragment at m/z 122 ([M+H - C₅H₅N]⁺).

• Loss of CO: The protonated aldehyde can lose carbon monoxide, leading to a fragment at m/z 173 ([M+H - CO]⁺).

• Formation of Pyridinium Ion: Cleavage can also result in the formation of the protonated pyridine ion at m/z 79.

Caption: Predicted ESI-MS/MS fragmentation of the [M+H]⁺ ion.

Experimental Protocols

The following protocols are designed as a starting point and may require optimization based on the specific instrumentation used.

Protocol 1: GC-EI-MS Analysis

This method is ideal for routine purity checks and structural confirmation via fragmentation pattern matching.

5.1.1 Sample Preparation

• Accurately weigh ~1 mg of the compound.

• Dissolve in 1.0 mL of a high-purity solvent such as ethyl acetate or dichloromethane to create a 1 mg/mL stock solution.

• Perform a serial dilution to a final concentration of ~10 µg/mL for analysis.

5.1.2 Instrumentation and Parameters

Parameter	Recommended Setting	Rationale
GC System	Agilent 8890 or equivalent	Standard, robust platform.
Column	HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent	A non-polar 5% phenyl-methylpolysiloxane column offers excellent resolution for a wide range of aromatic compounds.
Inlet Temp.	250 °C	Ensures rapid volatilization without thermal degradation.
Injection Vol.	1 µL (Split 20:1)	Prevents column overloading and ensures sharp peaks.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Inert and provides good chromatographic efficiency.
Oven Program	Start at 100 °C, hold 1 min, ramp to 280 °C at 20 °C/min, hold 5 min	Provides good separation from solvent and potential impurities.
MS System	Single Quadrupole or TOF	Standard detectors for GC-MS.
Ion Source	Electron Ionization (EI)	The standard for generating reproducible fragmentation.
Source Temp.	230 °C	Standard operating temperature.
Electron Energy	70 eV	Standard energy for creating library-searchable spectra.[3]
Mass Range	m/z 40 - 450	Covers the molecular ion and expected fragments.

Protocol 2: LC-ESI-MS/MS Analysis

This method is superior for confirming molecular weight and for detailed structural analysis via controlled fragmentation, especially for complex mixtures or when thermal lability is a concern.

5.2.1 Sample Preparation

• Accurately weigh ~1 mg of the compound.

• Dissolve in 1.0 mL of LC-MS grade acetonitrile or methanol to create a 1 mg/mL stock solution.

• Dilute to a final concentration of ~1 µg/mL using the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% formic acid).

5.2.2 Instrumentation and Parameters

Parameter	Recommended Setting	Rationale
LC System	Waters ACQUITY UPLC or equivalent	High-pressure system for fast, efficient separations.
Column	C18, 2.1 x 50 mm, 1.8 µm	Reversed-phase C18 is the workhorse for separating moderately polar organic molecules.
Mobile Phase A	0.1% Formic Acid in Water	Acidifier promotes protonation for positive ion ESI.
Mobile Phase B	0.1% Formic Acid in Acetonitrile	Organic solvent for elution.
Gradient	5% B to 95% B over 5 min, hold 2 min	A standard screening gradient.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temp.	40 °C	Improves peak shape and reduces viscosity.
MS System	Triple Quadrupole (QqQ) or Q-TOF	QqQ is excellent for targeted MS/MS; Q-TOF provides high-resolution data.
Ion Source	Electrospray Ionization (ESI), Positive Mode	ESI is ideal for this polar molecule; positive mode detects the [M+H]⁺ ion.
Capillary V.	3.5 kV	Optimizes the electrospray process.
Gas Flow	Instrument Dependent (e.g., 10 L/min)	Aids in desolvation.
Gas Temp.	350 °C	Aids in desolvation.
MS1 Scan	m/z 100 - 500	To identify the [M+H]⁺ precursor ion at m/z 201.1.
MS2 Scan	Isolate m/z 201.1, apply collision energy (e.g., 10-30 eV)	To generate product ion fragments for structural confirmation.

Experimental Workflow Visualization

Caption: General workflow for sample preparation and analysis.

Conclusion

The mass spectrometric analysis of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde can be effectively performed using either GC-EI-MS or LC-ESI-MS/MS. GC-MS provides a robust method for purity assessment and yields a characteristic fragmentation pattern for structural confirmation. LC-MS is preferable for its soft ionization, which definitively confirms the molecular weight, and its MS/MS capability allows for controlled fragmentation studies to elucidate detailed structural features. The protocols and theoretical fragmentation pathways presented in this guide provide a solid foundation for researchers to achieve accurate and reliable characterization of this compound and other structurally related molecules.

References

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• Chemicalbook. 2,5-DIMETHYL-1-PYRIDIN-3-YL-1H-PYRROLE-3-CARBALDEHYDE synthesis. 8

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• Life Science Journal. (2008). Characteristic fragmentation behavior of 5-[1-aryl- 1H-pyrrol-2-yl]-1H-tetrazole by electrospray ionization tandem mass spectrometry. 5

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Application Notes and Protocols for X-ray Crystallography of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde Derivatives

Introduction: Unveiling the Three-Dimensional Architecture of Novel Heterocyclic Compounds

The convergence of pyridine and pyrrole rings in a single molecular scaffold gives rise to a class of compounds with significant potential in medicinal chemistry and materials science.[1][2][3][4] The title compound, "2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde," and its derivatives are of particular interest due to their potential as bioactive agents.[1][4] Understanding the precise three-dimensional arrangement of atoms within these molecules is paramount for elucidating structure-activity relationships (SAR), optimizing drug-receptor interactions, and designing novel therapeutic agents. Single-crystal X-ray diffraction (SCXRD) stands as the definitive method for obtaining this detailed structural information at the atomic level.[5][6][7][8]

This guide provides a comprehensive overview of the methodologies and protocols for the X-ray crystallographic analysis of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde derivatives. It is intended for researchers, scientists, and drug development professionals seeking to apply this powerful analytical technique to this promising class of compounds.

I. Synthesis and Purification: The Foundation of Quality Crystals

The journey to a high-quality crystal structure begins with the synthesis of the target compound. The Paal-Knorr pyrrole synthesis is a robust and widely employed method for the preparation of substituted pyrroles.[9][10][11][12][13] This reaction involves the condensation of a 1,4-dicarbonyl compound with a primary amine, in this case, 2-aminopyridine, to yield the desired N-substituted pyrrole.[9][10][11]

Protocol 1: Synthesis of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, dissolve 2,5-hexanedione (1 equivalent) and 2-aminopyridine (1 equivalent) in a suitable solvent such as glacial acetic acid or ethanol.

• Reaction Conditions: Heat the reaction mixture to reflux for 4-6 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: Upon completion, allow the mixture to cool to room temperature. Neutralize the acid with a suitable base (e.g., sodium bicarbonate solution) and extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).

• Purification: The crude product should be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate) to obtain the pure 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole.

• Formylation: The carbaldehyde group can be introduced at the 3-position of the pyrrole ring using a Vilsmeier-Haack reaction with phosphorus oxychloride (POCl₃) and dimethylformamide (DMF).

• Final Purification: The resulting 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde should be rigorously purified by recrystallization or column chromatography to ensure high purity (>98%), which is crucial for successful crystallization.

II. The Art of Crystallization: From Solution to Single Crystal

Obtaining diffraction-quality single crystals is often the most challenging step in X-ray crystallography.[5][6] For small organic molecules like the target derivatives, several techniques can be employed. The choice of solvent and crystallization method is critical and often requires empirical screening.

Common Crystallization Techniques for Small Molecules

Technique	Description	Advantages	Considerations
Slow Evaporation	A solution of the compound is left undisturbed in a loosely covered vial, allowing the solvent to evaporate slowly, leading to supersaturation and crystal growth.[14]	Simple to set up.	Rate of evaporation can be difficult to control.
Vapor Diffusion	A concentrated solution of the compound in a volatile solvent is placed in a sealed container with a less volatile anti-solvent. The anti-solvent vapor slowly diffuses into the compound solution, reducing its solubility and inducing crystallization.[14][15]	Excellent control over the rate of crystallization. Ideal for small quantities of material.[14]	Requires careful selection of solvent/anti-solvent pairs.
Liquid-Liquid Diffusion	A solution of the compound is carefully layered with a miscible anti-solvent in a narrow tube. Crystals form at the interface as the liquids slowly mix.[5]	Can produce high-quality crystals.	Requires careful layering to avoid precipitation.
Cooling	A saturated solution of the compound at an elevated temperature is slowly cooled, leading to a decrease in solubility and crystal formation.[16]	Effective for compounds with a significant temperature-dependent solubility.	Rapid cooling can lead to the formation of small or poorly formed crystals.

Protocol 2: Screening for Crystallization Conditions

• Solvent Selection: Begin by testing the solubility of the purified compound in a range of common organic solvents (e.g., acetone, acetonitrile, ethanol, methanol, dichloromethane, ethyl acetate, toluene, hexane). An ideal crystallization solvent is one in which the compound is sparingly soluble at room temperature and more soluble upon heating.

• Initial Screening (Slow Evaporation): Prepare saturated or near-saturated solutions of the compound in the most promising solvents in small vials. Cover the vials with parafilm and pierce a few small holes to allow for slow evaporation.

• Advanced Screening (Vapor and Liquid Diffusion): Set up vapor and liquid diffusion experiments using promising solvent/anti-solvent combinations. Common anti-solvents include hexane, diethyl ether, and pentane.

• Optimization: Once initial crystal "hits" are observed, optimize the conditions by varying the concentration, temperature, and solvent/anti-solvent ratios to improve crystal size and quality.

III. X-ray Diffraction: Illuminating the Molecular Structure

Once suitable single crystals are obtained, they are subjected to X-ray diffraction analysis to determine their three-dimensional structure.[7][8][17][18]

Experimental Workflow for Single-Crystal X-ray Diffraction

Caption: Experimental workflow for X-ray crystallography.

Protocol 3: Data Collection, Structure Solution, and Refinement

• Crystal Mounting: A suitable single crystal is carefully selected under a microscope and mounted on a goniometer head. For data collection at low temperatures (typically 100 K), the crystal is coated in a cryoprotectant (e.g., paratone-N oil) to prevent ice formation.

• Data Collection: The mounted crystal is placed on a single-crystal X-ray diffractometer.[19] A monochromatic X-ray beam (e.g., Mo Kα or Cu Kα radiation) is directed at the crystal, which is rotated to collect a series of diffraction images.[8][19][20]

• Data Processing: The collected diffraction images are processed to determine the unit cell parameters, space group, and the intensities of the individual reflections.[20][21]

• Structure Solution: The initial atomic positions are determined from the processed diffraction data. For small molecules, "direct methods" are typically used to solve the phase problem.[18]

• Structure Refinement: The initial structural model is refined against the experimental data using least-squares methods.[22][23] This iterative process optimizes the atomic coordinates, displacement parameters, and other model parameters to achieve the best possible fit between the calculated and observed diffraction data.[22]

• Structure Validation: The final refined structure must be rigorously validated to ensure its quality and correctness.[24][25][26][27][28] This involves checking for geometric reasonability (bond lengths, angles), analyzing the residual electron density, and using validation tools such as checkCIF.[24]

Key Crystallographic Parameters for Data Quality Assessment

Parameter	Description	Ideal Value/Range
Resolution	A measure of the level of detail in the electron density map.	Lower values are better (e.g., < 1.0 Å).
R-factor (R₁)	A measure of the agreement between the calculated and observed structure factor amplitudes.	Lower values are better (typically < 5-10% for good quality structures).
wR₂	A weighted R-factor based on squared structure factor amplitudes.	Lower values are better.
Goodness of Fit (GoF)	Should be close to 1.0 for a good refinement.	Values significantly different from 1.0 may indicate an incorrect model or weighting scheme.
Completeness	The percentage of measured reflections out of the total possible reflections.	> 95% (preferably > 99%).
Redundancy	The average number of times an independent reflection is measured.	Higher values are better (e.g., > 3).

IV. Data Interpretation and Application

The final output of an X-ray crystallographic study is a Crystallographic Information File (CIF), which contains all the information about the crystal structure, including atomic coordinates, bond lengths, bond angles, and torsion angles. This information is invaluable for:

• Confirming molecular connectivity and stereochemistry.

• Analyzing conformational preferences of the molecule.

• Investigating intermolecular interactions, such as hydrogen bonding and π-π stacking, which govern the crystal packing.

• Providing a basis for computational modeling and drug design studies.

V. Conclusion

X-ray crystallography is an indispensable tool for the structural characterization of novel compounds like 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde and its derivatives. By providing a detailed three-dimensional view of the molecule, this technique offers crucial insights that can guide the optimization of their properties for various applications, particularly in the realm of drug discovery. The protocols and guidelines presented here provide a solid framework for researchers to successfully apply this powerful analytical method.

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• Acta Crystallographica Section D: Biological Crystallography. Validation of protein crystal structures. Available at: [Link]

• SARomics. Validation and Quality Assessment of X-ray Protein Structures. Available at: [Link]

• Cambridge Crystallographic Data Centre (CCDC). Validation of Experimental Crystal Structures. Available at: [Link]

• Wikipedia. Paal–Knorr synthesis. Available at: [Link]

• Royal Society of Chemistry. Advanced crystallisation methods for small organic molecules. Available at: [Link]

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• University of Barcelona. crystallization of small molecules. Available at: [Link]

• University of Montana. Small Molecule X-Ray Diffraction Facility. Available at: [Link]

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• Structure solution and refinement: introductory strategies. Available at: [Link]

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• Royal Society of Chemistry. Single-crystal X-ray Diffraction (Part 1). In: Pharmaceutical Crystallography: A Guide to Structure and Analysis. Cambridge: Royal Society of Chemistry; 2019. Available at: [Link]

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• ResearchGate. (PDF) Synthesis and Structural Studies of 6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-2-amine. Available at: [Link]

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• Synthesis and X-ray crystal structure of isomeric pyridine-based leuco-TAM dyes, 2,2-(2-(pyridinyl)propane-1,3-diylidene)bis(5-chloro-1,3,3-trimethyl indoline) derivatives and unusual stability of 4-pyridinyl compound.. Available at: [Link]

• MDPI. Synthesis of Unexpected Dimethyl 2-(4-Chlorophenyl)-2,3-dihydropyrrolo[2,1-a]isoquinoline-1,3-dicarboxylate via Hydrolysis/Cycloaddition/Elimination Cascades: Single Crystal X-ray and Chemical Structure Insights. Available at: [Link]

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"In Vitro" Anticonvulsant Screening of Pyrrole Derivatives: A Mechanistic Approach

< . APPLICATION NOTE & PROTOCOL GUIDE

For: Researchers, scientists, and drug development professionals in the field of epilepsy and anticonvulsant drug discovery.

I. Introduction: The Rationale for "In Vitro" Screening of Pyrrole Derivatives

Epilepsy, a chronic neurological disorder characterized by recurrent seizures, affects over 50 million people worldwide.[1] Despite the availability of numerous antiepileptic drugs (AEDs), a significant portion of patients remain resistant to treatment, highlighting the urgent need for novel and more effective anticonvulsant therapies.[1][2] Pyrrole derivatives have emerged as a promising class of compounds with demonstrated anticonvulsant, analgesic, and anti-inflammatory properties in preclinical studies.[3] Their diverse pharmacological profiles necessitate a robust and efficient screening paradigm to identify lead candidates and elucidate their mechanisms of action.[4]

This guide provides a comprehensive overview of "in vitro" methodologies for the anticonvulsant screening of pyrrole derivatives. "In vitro" models offer several advantages over traditional "in vivo" approaches, including higher throughput, reduced cost, and greater control over experimental variables.[2][5] They are invaluable tools for initial drug screening, mechanism of action studies, and early safety profiling.[1][6] By focusing on cellular and molecular targets, these assays provide critical insights into how pyrrole derivatives modulate neuronal excitability and synaptic transmission, paving the way for the rational design of next-generation AEDs.

II. Foundational Concepts: Understanding the "In Vitro" Epilepsy Landscape

"In vitro" models of epilepsy aim to replicate the hyperexcitability and synchronized neuronal firing characteristic of seizures in a controlled laboratory setting.[7] These models can be broadly categorized into those that utilize induced hyperexcitability in healthy neuronal preparations and those derived from human induced pluripotent stem cells (hiPSCs), which can model patient-specific genetic epilepsies.[5][8]

A key principle in "in vitro" screening is the ability to induce epileptiform activity through pharmacological or ionic manipulations.[9] For instance, compounds like picrotoxin, 4-aminopyridine (4-AP), and strychnine are known to induce seizure-like, synchronized activity in neuronal networks, providing a reliable baseline against which the anticonvulsant effects of test compounds can be measured.[10]

III. Core Experimental Workflows: A Multi-Tiered Screening Approach

A robust "in vitro" screening cascade for pyrrole derivatives should encompass a series of assays that progressively refine our understanding of a compound's efficacy and mechanism. This multi-tiered approach allows for the efficient identification of promising candidates while minimizing resource allocation to less viable compounds.

Figure 1: A multi-tiered "in vitro" screening workflow for anticonvulsant drug discovery.

Tier 1: High-Throughput Primary Screening

The initial screening phase aims to rapidly assess the potential anticonvulsant activity and cytotoxicity of a library of pyrrole derivatives.

1. Cell Viability Assays:

• Rationale: Before assessing anticonvulsant efficacy, it is crucial to determine the concentration range at which the compounds are not toxic to the cells. This ensures that any observed reduction in neuronal activity is due to a specific anticonvulsant effect and not simply cell death.

• Protocol:

  • Cell Culture: Plate primary rodent cortical neurons or human iPSC-derived neurons in 96-well plates at a suitable density.

  • Compound Treatment: Treat the cells with a range of concentrations of the pyrrole derivatives for 24-48 hours.

  • Viability Assessment: Utilize a standard viability assay, such as the MTT or PrestoBlue™ assay, to quantify cell viability.

  • Data Analysis: Determine the CC50 (50% cytotoxic concentration) for each compound.

2. Primary Functional Assays (Calcium Imaging):

• Rationale: Seizure-like activity is associated with massive influx of calcium into neurons.[10] Fluorescent calcium imaging provides a high-throughput method to monitor changes in intracellular calcium levels as an indicator of neuronal activity.[10]

• Protocol:

  • Cell Preparation: Load cultured neurons with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM).

  • Induction of Hyperexcitability: Induce epileptiform activity using a chemical convulsant such as 4-aminopyridine (4-AP) or by removing magnesium from the extracellular solution.

  • Compound Application: Apply the pyrrole derivatives at non-toxic concentrations.

  • Image Acquisition: Record fluorescent signals using a high-content imaging system or a fluorescent plate reader.

  • Data Analysis: Quantify the reduction in the frequency and amplitude of calcium transients in the presence of the test compounds.

Parameter	Typical Range	Purpose
Pyrrole Derivative Concentration	0.1 - 100 µM	To determine a dose-response relationship.
Incubation Time (Viability)	24 - 48 hours	To assess long-term cytotoxicity.
Incubation Time (Functional)	15 - 60 minutes	To observe acute effects on neuronal activity.
Positive Control	Diazepam, Valproic Acid	To validate the assay's sensitivity to known anticonvulsants.
Negative Control	Vehicle (e.g., DMSO)	To establish a baseline for neuronal activity.

Table 1: Typical parameters for Tier 1 high-throughput screening assays.

Tier 2: Mechanistic Elucidation

Compounds that demonstrate significant activity in Tier 1 are advanced to Tier 2 for in-depth mechanistic studies. The goal is to identify the molecular targets and pathways through which the pyrrole derivatives exert their anticonvulsant effects.

1. Ion Channel Assays:

• Rationale: Ion channels are critical regulators of neuronal excitability, and many existing AEDs target voltage-gated sodium, potassium, and calcium channels, as well as ligand-gated ion channels like GABA-A and NMDA receptors.[11][12][13] Automated patch-clamp electrophysiology allows for the direct and high-throughput assessment of compound effects on specific ion channels.[14][15]

• Protocol:

  • Cell Lines: Utilize stable cell lines expressing the ion channel of interest (e.g., CHO or HEK cells).

  • Automated Patch-Clamp: Employ an automated patch-clamp system to record ion channel currents in the presence and absence of the pyrrole derivatives.

  • Data Analysis: Determine the IC50 (for channel blockers) or EC50 (for channel openers) for each compound on a panel of relevant ion channels.

2. Neurotransmitter Release Assays:

• Rationale: An imbalance between excitatory (glutamate) and inhibitory (GABA) neurotransmission is a hallmark of epilepsy.[16][17] During a seizure, there is an excessive release of neurotransmitters.[18] Assays that measure the release of these neurotransmitters can reveal if the pyrrole derivatives act by modulating synaptic transmission.

• Protocol:

  • Synaptosome Preparation: Isolate synaptosomes (nerve terminals) from rodent brain tissue.

  • Loading: Load the synaptosomes with a radiolabeled neurotransmitter (e.g., ³H-glutamate or ³H-GABA).

  • Depolarization: Stimulate neurotransmitter release by depolarization with a high concentration of potassium chloride.

  • Compound Treatment: Incubate the synaptosomes with the pyrrole derivatives prior to depolarization.

  • Quantification: Measure the amount of radiolabeled neurotransmitter released into the supernatant using a scintillation counter.

Figure 2: Simplified schematic of synaptic transmission, a key target for anticonvulsant drugs.

Tier 3: Network Activity and Neurotoxicity Assessment

The most promising candidates from Tier 2 are subjected to more complex and physiologically relevant assays to evaluate their effects on neuronal network activity and to conduct a more thorough neurotoxicity assessment.

1. Microelectrode Array (MEA) Assays:

• Rationale: MEA technology allows for the non-invasive, long-term recording of spontaneous electrical activity from cultured neuronal networks.[19] This provides a more integrated readout of a compound's effect on network excitability and synchrony, which are hallmarks of seizure-like activity.[5][10]

• Protocol:

  • Cell Culture: Culture primary or iPSC-derived neurons on MEA plates.

  • Baseline Recording: Record spontaneous network activity for a defined period to establish a baseline.

  • Compound Application: Apply the pyrrole derivatives and record the subsequent changes in network activity.

  • Data Analysis: Analyze various parameters of network activity, including spike rate, burst frequency, and network synchrony.

2. Advanced "In Vitro" Models for Neurotoxicity:

• Rationale: While initial cytotoxicity is assessed in Tier 1, a more comprehensive neurotoxicity evaluation is necessary for lead candidates.[20] This can involve using more complex, three-dimensional (3D) "in vitro" models, such as brain spheroids or organoids, which better recapitulate the cellular diversity and architecture of the brain.[8][21]

• Protocol:

  • Model System: Utilize 3D brain models derived from human iPSCs.[8]

  • Compound Exposure: Expose the models to the pyrrole derivatives for an extended period.

  • Multi-parametric Assessment: Evaluate a range of neurotoxic endpoints, including cell viability, apoptosis, neurite outgrowth, and synaptic function.

Assay	Key Parameters Measured	Insights Gained
Ion Channel Electrophysiology	IC50/EC50, channel kinetics	Direct interaction with specific ion channels.
Neurotransmitter Release	% inhibition/stimulation of release	Modulation of presynaptic activity.
Microelectrode Array (MEA)	Spike rate, burst frequency, synchrony	Effects on network-level excitability.
3D Model Neurotoxicity	Cell viability, apoptosis, neurite outgrowth	Comprehensive safety profile in a more complex system.

Table 2: Overview of Tier 2 and Tier 3 assays and their contributions to the screening cascade.

IV. Data Interpretation and Candidate Selection

The selection of lead candidates for further preclinical development is based on a holistic evaluation of the data generated across all tiers of the "in vitro" screening cascade. An ideal candidate will exhibit:

• High Potency: A low effective concentration for inhibiting seizure-like activity.

• Favorable Therapeutic Window: A large difference between the effective concentration and the cytotoxic concentration.

• Defined Mechanism of Action: A clear understanding of its molecular target(s).

• Network-Level Efficacy: The ability to suppress synchronized bursting activity in neuronal networks.

• Clean Safety Profile: No significant neurotoxicity in advanced "in vitro" models.

V. Conclusion: The Future of "In Vitro" Anticonvulsant Screening

The "in vitro" screening methodologies outlined in this guide provide a powerful framework for the discovery and development of novel anticonvulsant drugs from the pyrrole class of compounds. The increasing sophistication of "in vitro" models, particularly those derived from human iPSCs, holds immense promise for creating more predictive and patient-relevant screening platforms.[5][19] By integrating these advanced cellular assays with high-throughput screening technologies, researchers can accelerate the identification of promising new therapies for epilepsy.

VI. References

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• Methodological standards for in vitro models of epilepsy and epileptic seizures. A TASK1-WG4 report of the AES/ILAE Translational Task Force of the ILAE. (2016). Epilepsia. [Link]

• In vitro human ion channel assays predictive of drug-induced seizure. (2022). Toxicological Sciences. [Link]

• Novel test strategies for in vitro seizure liability assessment. (2019). Expert Opinion on Drug Discovery. [Link]

• Innovative models for in vitro detection of seizure. (2019). Drug Discovery Today. [Link]

• In vitro Models for Seizure-Liability Testing Using Induced Pluripotent Stem Cells. (2018). Frontiers in Molecular Neuroscience. [Link]

• Novel Strategy to Assess the Neurotoxicity of Organic Solvents Such as Glycol Ethers: Protocol for Combining In Vitro and In Silico Methods With Human-Controlled Exposure Experiments. (2024). JMIR Research Protocols. [Link]

• In vitro and in vivo experimental models employed in the discovery and development of antiepileptic drugs for pharmacoresistant epilepsy. (2018). Epilepsy Research. [Link]

• Experimental Models for Anticonvulsant Research: A Comprehensive Review of In vivo and In vitro Approaches. (2023). Semantic Scholar. [Link]

• case study epilepsy in vitro model for pro- or anti-epileptic drug profiling. (n.d.). Neuroservices-Alliance. [Link]

• Neurotransmitter Supply and Demand in Epilepsy. (2004). Epilepsy Currents. [Link]

• Synthesis and anticonvulsant activity of novel 2,6-diketopiperazine derivatives. Part 1: perhydropyrrole[1,2-a]pyrazines. (2011). European Journal of Medicinal Chemistry. [Link]

• Ion Channel Selectivity Profiling: Seizure/Convulsion. (n.d.). Charles River Laboratories. [Link]

• Cell culture models for epilepsy research and treatment. (2023). Open Exploration. [Link]

• In vitro human ion channel assays predictive of drug-induced seizure. (2022). Oxford Academic. [Link]

• Novel Technology To Detect Neurotransmitters During Seizures. (n.d.). CURE Epilepsy. [Link]

• Novel Strategy to Assess the Neurotoxicity of Organic Solvents Such as Glycol Ethers: Protocol for Combining In Vitro and In Silico Methods With Human-Controlled Exposure Experiments. (2024). PubMed Central. [Link]

• High Throughput Assay Technologies for Ion Channel Drug Discovery. (2004). Assay and Drug Development Technologies. [Link]

• A Novel High Throughput Assay for Ion Channel Modulators. (n.d.). Grantome. [Link]

• (PDF) Novel Strategy to Assess the Neurotoxicity of Organic Solvents Such as Glycol Ethers: Protocol for Combining In Vitro and In Silico Methods With Human-Controlled Exposure Experiments. (2024). ResearchGate. [Link]

• In vitro approaches for neurotoxicity testing. (2021). Society of Toxicology. [Link]

• Synthesis and anticonvulsant activity of some new series of pyrrole derivatives. (2014). ResearchGate. [Link]

• Anticonvulsant, analgesic and anti-inflammatory activities of some novel pyrrole and 1,4-dihydropyridine derivatives. (2015). ResearchGate. [Link]

• Excessive neurotransmitter release during seizures - how and why? (n.d.). Epilepsy Research Institute. [Link]

• Network-Related Changes in Neurotransmitters and Seizure Propagation During Rodent Epileptogenesis. (2018). eNeuro. [Link]

• Mechanisms of anticonvulsant drug action. I. Drugs primarily used for generalized tonic-clonic and partial epilepsies. (1987). Epilepsia. [Link]

• Structure of N-pyrrole derivatives possessing anticonvulsant activity. (n.d.). ResearchGate. [Link]

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Application Notes &amp; Protocols: Investigating 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde in Medicinal Chemistry

Preamble: The Strategic Value of the Pyridinyl-Pyrrole Scaffold

The convergence of pyridine and pyrrole rings within a single molecular framework represents a privileged scaffold in medicinal chemistry. Pyrrole and its derivatives are fundamental components of numerous biologically active compounds and natural products, known to exhibit a wide array of therapeutic properties including antitumor, anti-inflammatory, and antibiotic activities.[1][2] Similarly, the pyridine ring is a ubiquitous feature in pharmaceuticals, prized for its ability to engage in hydrogen bonding and improve the pharmacokinetic profile of drug candidates.[3]

The title compound, 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde (henceforth referred to as Compound 1 ), integrates these two valuable heterocycles. The N-pyridinyl substitution on the pyrrole core creates a biaryl-like structure with a defined spatial arrangement, making it an attractive candidate for targeting specific protein active sites, particularly in enzymes like kinases.[4][5] The dimethyl substitution on the pyrrole ring enhances lipophilicity and can provide steric hindrance that may improve selectivity. Finally, the carbaldehyde group at the 3-position is a versatile chemical handle, serving as a key intermediate for the synthesis of a diverse library of derivatives (e.g., Schiff bases, oximes, or reductive amination products) to explore structure-activity relationships (SAR).[1]

While direct literature on the biological activity of Compound 1 is sparse, its structural alerts—particularly the N-arylpyrrole core—and its classification by some chemical suppliers as a potential anticonvulsant, suggest two primary avenues for investigation: its potential as an anticonvulsant agent and as a kinase inhibitor. This guide provides a comprehensive framework and detailed protocols for the synthesis, characterization, and biological evaluation of this promising scaffold.

PART I: Synthesis and Characterization

The synthesis of Compound 1 is logically approached via a two-step sequence: the formation of the N-pyridinyl pyrrole core, followed by regioselective formylation.

Step 1: Paal-Knorr Synthesis of 2,5-Dimethyl-1-(pyridin-2-yl)-1H-pyrrole

The Paal-Knorr synthesis is a robust and classical method for constructing pyrrole rings from 1,4-dicarbonyl compounds and a primary amine.[1][6][7] In this protocol, 2,5-hexanedione is condensed with 2-aminopyridine.

• Reagent Preparation: In a round-bottom flask, dissolve 2,5-hexanedione (1.0 eq) and 2-aminopyridine (1.1 eq) in glacial acetic acid or ethanol. The use of a weak acid catalyst can accelerate the reaction.[6]

• Reaction: Heat the mixture to reflux (typically 80-120 °C, depending on the solvent) and stir for 4-12 hours.

• Monitoring: Track the reaction progress by Thin-Layer Chromatography (TLC), observing the consumption of the starting materials and the appearance of the product spot.

• Work-up: After completion, cool the reaction mixture to room temperature. Neutralize the acid with a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Extraction: Extract the aqueous layer with a suitable organic solvent, such as ethyl acetate or dichloromethane (3x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield pure 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole.

Step 2: Vilsmeier-Haack Formylation

The Vilsmeier-Haack reaction is a highly effective method for formylating electron-rich heterocycles like N-substituted pyrroles.[8][9][10] The reaction uses a Vilsmeier reagent, formed in situ from phosphorus oxychloride (POCl₃) and N,N-dimethylformamide (DMF), to introduce a formyl group, typically at the α-position (C2 or C5) of the pyrrole ring.

• Vilsmeier Reagent Formation: In a flame-dried, two-necked flask under an inert atmosphere (e.g., nitrogen), cool anhydrous DMF (3.0 eq) to 0 °C in an ice bath. Add POCl₃ (1.2 eq) dropwise, ensuring the temperature remains below 10 °C. Stir the mixture at 0 °C for 30 minutes to allow for complete reagent formation.[8]

• Substrate Addition: Dissolve the 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole (1.0 eq) from Step 1 in anhydrous dichloromethane (DCM). Add this solution dropwise to the pre-formed Vilsmeier reagent at 0 °C.

• Reaction: After addition, allow the mixture to warm to room temperature and then heat to 40-50 °C for 2-4 hours.

• Monitoring: Monitor the reaction progress by TLC until the starting material is consumed.

• Quenching and Work-up: Cool the reaction mixture in an ice bath and carefully quench by the slow, dropwise addition of a saturated aqueous sodium acetate solution. Stir vigorously for 30-60 minutes.[8]

• Extraction: Transfer the mixture to a separatory funnel, dilute with DCM, and wash with saturated aqueous NaHCO₃ solution, water, and brine.

• Purification: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo. Purify the resulting crude solid by recrystallization or column chromatography to obtain the final product, Compound 1 .

Caption: Synthetic workflow for Compound 1.

PART II: Application in Anticonvulsant Drug Discovery

The initial classification of Compound 1 as a potential anticonvulsant warrants investigation using validated preclinical models. The Maximal Electroshock (MES) and subcutaneous Pentylenetetrazole (scPTZ) tests are the cornerstone models for early-stage anticonvulsant screening.[11][12] The MES model identifies agents effective against generalized tonic-clonic seizures, while the scPTZ model is predictive for agents active against absence or myoclonic seizures.[13][14]

Protocol 3: Maximal Electroshock (MES) Seizure Assay

This protocol assesses the ability of a compound to prevent seizure spread.[15][16]

• Animals: Use male albino mice (20-25 g) or Wistar rats (100-150 g), acclimatized for at least one week.

• Groups: Divide animals into groups (n=6-8 per group):

  • Vehicle Control (e.g., 0.9% saline with 0.5% Tween 80)

  • Positive Control (e.g., Phenytoin, 20 mg/kg, i.p.)

  • Test Compound Groups (e.g., Compound 1 at 10, 30, 100 mg/kg, i.p. or p.o.)

• Compound Administration: Administer the vehicle, positive control, or test compound. The test should be conducted at the time of peak effect, determined from preliminary pharmacokinetic studies (typically 30-60 min for i.p. administration).[15]

• Seizure Induction:

  • Apply a drop of topical anesthetic (e.g., 0.5% tetracaine) to the corneas.

  • Deliver an electrical stimulus via corneal electrodes (e.g., for mice: 50 mA, 60 Hz, 0.2 s duration).[16]

• Endpoint Observation: Immediately after stimulation, observe the animal for the characteristic tonic hindlimb extension (THLE). The complete abolition of this phase is the primary endpoint and indicates protection.[16][17]

• Data Analysis: Calculate the percentage of animals protected in each group. Determine the ED₅₀ (median effective dose) using probit analysis if a dose-response relationship is observed.

Protocol 4: Subcutaneous Pentylenetetrazole (scPTZ) Seizure Assay

This protocol evaluates a compound's ability to raise the seizure threshold.[3][18]

• Animals and Groups: Use animal species and grouping strategies similar to the MES test. A common positive control is Ethosuximide (150 mg/kg, i.p.).

• Compound Administration: Administer the vehicle, positive control, or test compound at the predetermined time of peak effect.

• Convulsant Challenge: Administer a subcutaneous injection of PTZ at a convulsant dose (CD₉₅), typically 85 mg/kg for mice.[3]

• Endpoint Observation: Place each animal in an individual observation cage and observe for 30 minutes for the onset of generalized clonic seizures (characterized by clonus of the forelimbs, hindlimbs, and loss of righting reflex lasting for at least 5 seconds).[3][18]

• Data Analysis: Record the number of animals protected from clonic seizures in each group. The absence of a clonic seizure within the 30-minute observation period indicates protection. Calculate the percentage of protection and the ED₅₀.

Assay	Endpoint	Positive Control	Expected Outcome for an Active Compound
MES Test	Abolition of Tonic Hindlimb Extension	Phenytoin	Dose-dependent increase in % protection
scPTZ Test	Absence of Generalized Clonic Seizures	Ethosuximide	Dose-dependent increase in % protection

PART III: Application in Kinase Inhibitor Discovery

The N-pyridinyl-pyrrole scaffold is a known hinge-binding motif in many kinase inhibitors.[4][19] The pyridine nitrogen can act as a crucial hydrogen bond acceptor, mimicking the adenine portion of ATP. Therefore, screening Compound 1 against a panel of relevant kinases (e.g., tyrosine kinases or serine/threonine kinases implicated in cancer or inflammatory diseases) is a logical step.

Caption: Hypothesized competitive binding of Compound 1 to a kinase active site.

Protocol 5: In Vitro Kinase Inhibition Assay (ADP-Glo™ Format)

This protocol describes a luminescent assay that quantifies the amount of ADP produced during a kinase reaction, which is inversely proportional to the inhibitory activity of the test compound.[2][20]

• Materials:

  • Kinase of interest (e.g., EGFR, SRC, etc.)

  • Kinase-specific substrate (peptide or protein)

  • ATP (at a concentration near the Kₘ for the specific kinase)

  • ADP-Glo™ Kinase Assay Kit (contains ADP-Glo™ Reagent and Kinase Detection Reagent)

  • Assay Buffer (e.g., Tris-HCl, MgCl₂, DTT)

  • Test Compound (Compound 1 ) and a known inhibitor (Positive Control)

  • White, opaque 384-well assay plates

• Assay Plate Preparation:

  • Prepare serial dilutions of Compound 1 in DMSO.

  • Add 1 µL of the diluted compound, positive control, or DMSO (vehicle control) to the appropriate wells.

• Kinase Reaction:

  • Prepare a master mix of the kinase enzyme and its substrate in the assay buffer.

  • Add 2 µL of this enzyme/substrate mix to each well.

  • Prepare a master mix containing ATP in the assay buffer. Add 2 µL of the ATP solution to each well to initiate the kinase reaction.

  • Incubate the plate at room temperature for 60 minutes.

• Signal Generation:

  • Step A (Stop Reaction & Deplete ATP): Add 5 µL of ADP-Glo™ Reagent to each well. This terminates the kinase reaction and eliminates any remaining ATP. Incubate for 40 minutes at room temperature.

  • Step B (Convert ADP to ATP & Detect): Add 10 µL of Kinase Detection Reagent to each well. This converts the ADP generated into ATP and provides the luciferase/luciferin components to produce a luminescent signal. Incubate for 30 minutes at room temperature.

• Data Acquisition and Analysis:

  • Measure the luminescence of each well using a plate reader.

  • Calculate the percent inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Kinase Target	Compound 1 IC₅₀ (nM)	Positive Control IC₅₀ (nM)
Kinase A	Experimental Value	Known Value
Kinase B	Experimental Value	Known Value
Kinase C	Experimental Value	Known Value

Conclusion and Future Directions

The compound 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde represents a molecule of significant potential, situated at the intersection of two highly valued heterocyclic scaffolds. The protocols detailed herein provide a robust, evidence-based roadmap for its synthesis and initial biological characterization. Successful outcomes in the described anticonvulsant or kinase inhibition assays would validate this scaffold as a promising starting point for a new medicinal chemistry program, leveraging the versatile carbaldehyde handle for extensive SAR studies and lead optimization.

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Application Notes and Protocols for Metal Complexes of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde and its Derivatives

Introduction: The Potential of Pyridinyl-Pyrrole Scaffolds in Medicinal Chemistry

The unique structural motif of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde, which combines a pyridine and a pyrrole ring, presents a compelling scaffold for the development of novel therapeutic agents. The nitrogen atoms in both heterocyclic rings act as excellent coordination sites for transition metal ions. The formation of metal complexes with such organic ligands can significantly enhance their biological activity through various mechanisms. These mechanisms include facilitating the transport of the active molecule into cells, interacting with biological macromolecules like DNA and proteins, and generating reactive oxygen species (ROS) that can induce cell death in pathogenic organisms or cancer cells[1][2].

While direct studies on the metal complexes of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde are not extensively reported in the current literature, a vast body of research on analogous pyridinyl-pyrrole and Schiff base metal complexes has demonstrated their significant potential as anticancer and antimicrobial agents[1][3][4]. This guide, therefore, provides detailed protocols for the synthesis, characterization, and biological evaluation of metal complexes derived from a Schiff base of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde. These protocols are based on well-established and validated methods from the scientific literature for structurally similar compounds and are intended to serve as a comprehensive starting point for researchers in this field.

Part 1: Synthesis and Characterization

Synthesis of a Schiff Base Ligand (L)

The aldehyde functional group on the pyrrole ring is an ideal starting point for the synthesis of Schiff base ligands. Schiff bases are formed by the condensation of a primary amine with an aldehyde or ketone. The resulting imine group provides an additional coordination site, enhancing the chelating ability of the ligand. Here, we describe the synthesis of a Schiff base ligand (L) from 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde and 2-aminophenol. The hydroxyl group of 2-aminophenol is strategically chosen to provide an additional coordination site.

Protocol 1: Synthesis of (E)-2-(((2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrol-3-yl)methylene)amino)phenol (L)

Materials:

• 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

• 2-Aminophenol

• Ethanol (absolute)

• Glacial acetic acid (catalytic amount)

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

• Büchner funnel and filter paper

Procedure:

• In a 100 mL round-bottom flask, dissolve 1.0 mmol of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde in 50 mL of absolute ethanol.

• To this solution, add a solution of 1.0 mmol of 2-aminophenol in 20 mL of absolute ethanol.

• Add 2-3 drops of glacial acetic acid to the reaction mixture to catalyze the condensation reaction.

• Reflux the mixture with constant stirring for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• After completion of the reaction, allow the mixture to cool to room temperature.

• The resulting solid precipitate is collected by filtration using a Büchner funnel.

• Wash the solid product with cold ethanol to remove any unreacted starting materials.

• Dry the purified Schiff base ligand (L) in a desiccator over anhydrous CaCl₂.

• Characterize the synthesized ligand using FT-IR, ¹H NMR, and Mass Spectrometry.

Rationale: The reflux in ethanol provides the necessary energy for the condensation reaction, while the catalytic amount of acetic acid protonates the carbonyl oxygen, making the carbonyl carbon more electrophilic and facilitating the nucleophilic attack by the amino group.

Synthesis of a Copper(II) Complex of the Schiff Base Ligand

Transition metal complexes of Schiff bases are widely studied for their biological activities. Copper(II) complexes, in particular, have shown promising anticancer and antimicrobial properties[5].

Protocol 2: Synthesis of a Copper(II) Complex [Cu(L)₂]

Materials:

• Synthesized Schiff base ligand (L)

• Copper(II) acetate monohydrate [Cu(OAc)₂·H₂O]

• Methanol

• Round-bottom flask with reflux condenser

• Magnetic stirrer with heating plate

Procedure:

• Dissolve 2.0 mmol of the Schiff base ligand (L) in 50 mL of warm methanol in a 100 mL round-bottom flask.

• In a separate beaker, dissolve 1.0 mmol of copper(II) acetate monohydrate in 20 mL of methanol.

• Slowly add the methanolic solution of the copper salt to the ligand solution with constant stirring.

• Reflux the reaction mixture for 3-4 hours. A change in color and the formation of a precipitate indicate the formation of the complex.

• Cool the mixture to room temperature and collect the solid complex by filtration.

• Wash the complex with methanol to remove any unreacted ligand or metal salt.

• Dry the final product in a desiccator.

• Characterize the synthesized complex using FT-IR, UV-Vis spectroscopy, and Elemental Analysis.

Rationale: The reaction is carried out in a 2:1 molar ratio of ligand to metal salt, as the Schiff base acts as a bidentate ligand, and copper(II) typically forms a square planar or distorted octahedral complex with a coordination number of 4 or 6.

Visualization of the Synthesis Workflow:

Caption: Workflow for the synthesis of the Schiff base ligand and its Copper(II) complex.

Characterization of the Synthesized Compounds

Thorough characterization is essential to confirm the structure and purity of the synthesized ligand and its metal complex.

Table 1: Key Characterization Techniques and Expected Observations

Technique	Ligand (L)	Copper(II) Complex [Cu(L)₂]	Rationale for Changes upon Complexation
FT-IR (cm⁻¹)	C=N (imine) stretch at ~1620 cm⁻¹; O-H (phenolic) stretch at ~3400 cm⁻¹	Shift of C=N stretch to a lower frequency (~1600 cm⁻¹); Disappearance of the O-H stretch.	Coordination of the imine nitrogen and the deprotonated phenolic oxygen to the copper ion.
UV-Vis (nm)	Intense bands in the UV region due to π-π* and n-π* transitions.	Shift in the ligand-centered transitions; Appearance of a new, broad d-d transition band in the visible region (~600-700 nm).	Coordination alters the electronic energy levels of the ligand; The d-d transition is characteristic of the Cu(II) ion in the complex.
Elemental Analysis	%C, %H, %N should match the calculated values for the Schiff base.	%C, %H, %N, and %Cu should match the calculated values for the proposed complex formula.	Confirms the stoichiometry of the ligand and the metal in the complex.

Part 2: Application Protocols

Anticancer Activity Evaluation: MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Protocol 3: In Vitro Cytotoxicity Screening using MTT Assay [1][3]

Materials:

• Human cancer cell line (e.g., MCF-7 - breast cancer)

• Normal cell line (e.g., MCF-10A - non-tumorigenic breast epithelial) for selectivity assessment.

• Synthesized Copper(II) complex

• Cisplatin (positive control)

• MTT solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)

• 96-well microtiter plates

• Microplate reader

Procedure:

• Culture the cancer and normal cells in DMEM supplemented with 10% FBS in a humidified incubator at 37°C with 5% CO₂.

• Seed the cells into 96-well plates at a density of 1 x 10⁴ cells per well and allow them to adhere overnight.

• Prepare stock solutions of the Copper(II) complex and cisplatin in DMSO.

• Treat the cells with various concentrations of the complex and cisplatin (e.g., 1, 5, 10, 25, 50, 100 µM) for 48 hours. Include a vehicle control (DMSO) and an untreated control.

• After the incubation period, add 20 µL of MTT solution to each well and incubate for another 4 hours.

• Remove the medium and dissolve the formazan crystals in 150 µL of DMSO.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Data Analysis:

• % Cell Viability = (Absorbance of treated cells / Absorbance of control cells) x 100

• Plot a dose-response curve (% cell viability vs. concentration) to determine the IC₅₀ value.

Visualization of the MTT Assay Workflow:

Caption: Step-by-step workflow of the MTT assay for cytotoxicity evaluation.

Antimicrobial Activity Screening: Agar Well Diffusion Method

The agar well diffusion method is a widely used technique to evaluate the antimicrobial activity of chemical compounds.

Protocol 4: Antimicrobial Susceptibility Testing [5]

Materials:

• Bacterial strains (e.g., Staphylococcus aureus - Gram-positive, Escherichia coli - Gram-negative)

• Fungal strain (e.g., Candida albicans)

• Mueller-Hinton Agar (for bacteria)

• Sabouraud Dextrose Agar (for fungi)

• Synthesized Copper(II) complex

• Standard antibiotic (e.g., Ciprofloxacin) and antifungal (e.g., Fluconazole)

• Sterile Petri dishes

• Sterile cork borer

Procedure:

• Prepare sterile Mueller-Hinton Agar and Sabouraud Dextrose Agar plates.

• Prepare inoculums of the test microorganisms and spread them uniformly on the surface of the agar plates.

• Create wells of 6 mm diameter in the agar plates using a sterile cork borer.

• Prepare different concentrations of the Copper(II) complex in DMSO.

• Add 100 µL of each concentration of the complex solution into the wells.

• Use DMSO as a negative control and standard antibiotic/antifungal solutions as positive controls.

• Incubate the bacterial plates at 37°C for 24 hours and the fungal plates at 28°C for 48 hours.

• Measure the diameter of the zone of inhibition (in mm) around each well.

Data Analysis:

• The diameter of the zone of inhibition is a measure of the antimicrobial activity. A larger zone indicates higher activity.

• The Minimum Inhibitory Concentration (MIC) can be determined by testing serial dilutions of the complex.

Conclusion and Future Directions

The protocols outlined in this guide provide a robust framework for the synthesis, characterization, and preliminary biological evaluation of metal complexes derived from 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde. The Schiff base derivative and its copper(II) complex serve as a representative model system. Researchers can adapt these protocols to explore complexes with other transition metals such as Zinc, Nickel, Cobalt, and Ruthenium, which have also shown significant biological activities[1][3]. Further studies could include investigating the mechanism of action, such as DNA binding studies, apoptosis assays, and determination of the effect on bacterial cell wall synthesis. The exploration of these metal complexes holds significant promise for the development of novel therapeutic agents to combat cancer and infectious diseases.

References

• M. Kumbar, S. A. Patil, S. S. Toragalmath, S. M. Kinnal, A. Shettar, and J. H. Hosakeri, "Anticancer activity studies of novel metal complexes of ligands derived from polycyclic aromatic compound via greener route," PubMed Central. [Link]

• S. M. Butler and P. J. Sadler, "In Vitro Anticancer Activities of Schiff Base and Its Lanthanum Complex," PubMed, 2016. [Link]

• Y. Wang, et al., "Synthesis, characterization and anticancer activities of transition metal complexes with a nicotinohydrazone ligand," PubMed Central, 2015. [Link]

• M. Gowri, et al., "Evaluation of Anticancer Activity of Schiff bases Derived from Pyridine and their Metal Complexes- A Review," Oriental Journal of Chemistry, 2022. [Link]

• A. S. El-Tabl, et al., "Physico-Chemical Study of Mn(II), Co(II), Cu(II), Cr(III), and Pd(II) Complexes with Schiff-Base and Aminopyrimidyl Derivatives and Anti-Cancer, Antioxidant, Antimicrobial Applications," MDPI, 2023. [Link]

Sources

• 1. Evaluation of Anticancer Activity of Schiff bases Derived from Pyridine and their Metal Complexes- A Review – Oriental Journal of Chemistry [orientjchem.org]
• 2. In vitro anticancer activities of Schiff base and its lanthanum complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimization of Paal-Knorr reaction for "2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde"

Welcome to the technical support center for the synthesis of "2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde". This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions (FAQs), and optimized protocols for this specific Paal-Knorr reaction.

Synthesis Overview

The synthesis of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde is a two-step process. The first step involves the Paal-Knorr condensation of hexane-2,5-dione with 2-hydrazinopyridine to form the intermediate, 2,5-dimethyl-1-(pyridin-2-ylamino)-1H-pyrrole. This is followed by a Vilsmeier-Haack formylation to introduce the carbaldehyde group at the 3-position of the pyrrole ring.

The Paal-Knorr pyrrole synthesis is a robust reaction that involves the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia.[1][2] The reaction is typically catalyzed by an acid and proceeds through the formation of a hemiaminal, followed by intramolecular cyclization and dehydration to yield the pyrrole ring.[2][3]

Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis.

Issue 1: Low Yield or No Product in the Paal-Knorr Condensation Step

Question: I am getting a very low yield, or the reaction to form 2,5-dimethyl-1-(pyridin-2-ylamino)-1H-pyrrole is not proceeding. What are the likely causes and how can I troubleshoot this?

Answer: Low yields in the Paal-Knorr synthesis can arise from several factors, including suboptimal reaction conditions, purity of starting materials, and the choice of catalyst.[4]

Diagnostic Workflow:

Caption: Troubleshooting workflow for low yield in the Paal-Knorr reaction.

Detailed Solutions:

• Starting Material Purity: The purity of both hexane-2,5-dione and 2-hydrazinopyridine is critical. Impurities can lead to side reactions and lower the yield.[4]

  • Recommendation: Ensure hexane-2,5-dione is colorless. If it has a yellow tint, consider purification by distillation. 2-Hydrazinopyridine should be a crystalline solid; if it appears discolored or oily, recrystallization may be necessary.

• Reaction Conditions:

  • Solvent: The choice of solvent can significantly impact the reaction rate and yield.[5] Common solvents for the Paal-Knorr reaction include ethanol, methanol, acetic acid, and toluene. For the reaction with 2-hydrazinopyridine, a protic solvent like ethanol or acetic acid is often a good starting point. Some modern protocols even utilize water or solvent-free conditions for a greener synthesis.[5][6][7]

  • Temperature: While some Paal-Knorr reactions proceed at room temperature, heating is often required, especially for less reactive amines.[8] Refluxing in a suitable solvent is a common practice. However, excessively high temperatures can lead to degradation of the starting materials or product.[8][9]

  • Reaction Time: The reaction time can vary from a few hours to overnight. It is crucial to monitor the reaction's progress using Thin Layer Chromatography (TLC) to determine the optimal time and avoid the formation of byproducts due to prolonged heating.[4]

• Catalyst:

  • Acid Catalysis: The Paal-Knorr reaction is typically acid-catalyzed.[2][10] Both Brønsted acids (e.g., acetic acid, p-toluenesulfonic acid) and Lewis acids can be effective.[3] For this specific synthesis, starting with a catalytic amount of acetic acid is a good first approach. If the reaction is sluggish, a stronger acid like p-TsOH can be tried. However, be cautious as highly acidic conditions (pH < 3) can favor the formation of furan byproducts.[1][4]

  • Catalyst Loading: The amount of catalyst should be optimized. Typically, a catalytic amount is sufficient. Excessive acid can lead to side reactions and complicate the work-up.

Issue 2: Formation of a Furan Byproduct

Question: I am observing a significant byproduct in my reaction. Based on the starting materials, I suspect it is 2,5-dimethylfuran. How can I minimize its formation?

Answer: The formation of 2,5-dimethylfuran is a common side reaction in the Paal-Knorr synthesis, arising from the acid-catalyzed cyclization of hexane-2,5-dione itself.[4][8]

Mitigation Strategies:

• Control pH: This is the most critical factor. The reaction should be run under neutral or weakly acidic conditions.[1] Strongly acidic conditions (pH < 3) significantly promote furan formation.[4] If you are using a strong acid catalyst, reduce its concentration.

• Amine Stoichiometry: Using a slight excess of the amine (2-hydrazinopyridine) can help to favor the pyrrole formation pathway over the furan cyclization.

• Reaction Temperature: Lowering the reaction temperature may also help to reduce the rate of the competing furan formation.

Issue 3: Difficulty in the Vilsmeier-Haack Formylation Step

Question: I have successfully synthesized the pyrrole intermediate, but the Vilsmeier-Haack formylation to introduce the aldehyde group is giving me a low yield or a mixture of products. What should I consider?

Answer: The Vilsmeier-Haack reaction is an effective method for formylating electron-rich heterocycles like pyrroles.[11][12] However, regioselectivity can be an issue.

Key Considerations for Optimization:

• Regioselectivity: Formylation of N-substituted pyrroles can occur at either the C2 (α) or C3 (β) position.[13][14] For 2,5-disubstituted pyrroles, formylation will occur at the 3-position. The steric bulk of the N-substituent and the formylating agent can influence the regioselectivity.[13]

• Vilsmeier Reagent: The Vilsmeier reagent is typically prepared in situ from a formamide (like N,N-dimethylformamide, DMF) and a chlorinating agent (like phosphorus oxychloride, POCl₃).[11]

  • Stoichiometry: The molar ratio of the pyrrole, DMF, and POCl₃ is crucial. Typically, a slight excess of the Vilsmeier reagent is used.

  • Temperature: The reaction is often carried out at low temperatures (e.g., 0 °C) and then allowed to warm to room temperature or heated gently. Careful temperature control is important to avoid side reactions.

• Work-up: The reaction is typically quenched by pouring the reaction mixture into a cold aqueous base solution (e.g., sodium hydroxide or potassium hydroxide) to hydrolyze the intermediate iminium salt and liberate the aldehyde.[13]

Troubleshooting the Formylation:

• Incomplete Reaction: If the reaction is incomplete, consider increasing the reaction time or temperature slightly. Ensure that the Vilsmeier reagent was prepared correctly and is active.

• Formation of Multiple Products: If you are observing a mixture of formylated products, it could be due to formylation at different positions. While formylation of 2,5-dimethylpyrroles is expected at the 3-position, reaction conditions can sometimes lead to other products. Consider using a bulkier formylating reagent to potentially improve regioselectivity.[13]

• Purification: The crude product will likely require purification by column chromatography on silica gel to isolate the desired 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of the Paal-Knorr pyrrole synthesis?

A1: The mechanism involves the initial attack of the primary amine on one of the protonated carbonyl groups of the 1,4-dicarbonyl compound to form a hemiaminal.[2] This is followed by an intramolecular cyclization where the nitrogen attacks the second carbonyl group. The resulting intermediate then undergoes dehydration to yield the aromatic pyrrole ring.[2][3]

Caption: Simplified mechanism of the Paal-Knorr pyrrole synthesis.

Q2: Can I use microwave irradiation to accelerate the Paal-Knorr reaction?

A2: Yes, microwave-assisted Paal-Knorr synthesis has been shown to be a highly effective method, often leading to significantly reduced reaction times and improved yields compared to conventional heating.[8][15] It is a valuable technique to consider for optimizing this synthesis.

Q3: What are some "greener" alternatives for the Paal-Knorr synthesis?

A3: Several more environmentally friendly approaches to the Paal-Knorr synthesis have been developed. These include using water as a solvent, employing solvent-free reaction conditions, and utilizing recyclable heterogeneous catalysts like silica sulfuric acid.[3][6][16]

Q4: How can I purify the final product, 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde?

A4: The final product is typically a solid. After the work-up of the Vilsmeier-Haack reaction, the crude product can be purified by recrystallization from a suitable solvent or by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent.[17]

Optimized Experimental Protocols

Protocol 1: Synthesis of 2,5-Dimethyl-1-(pyridin-2-ylamino)-1H-pyrrole

Parameter	Value
Reactants	Hexane-2,5-dione (1.0 eq), 2-Hydrazinopyridine (1.1 eq)
Solvent	Ethanol
Catalyst	Glacial Acetic Acid (catalytic amount)
Temperature	Reflux (approx. 78 °C)
Reaction Time	4-6 hours (monitor by TLC)

Procedure:

• To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add hexane-2,5-dione and ethanol.

• Add 2-hydrazinopyridine to the solution.

• Add a catalytic amount of glacial acetic acid.

• Heat the reaction mixture to reflux and maintain for 4-6 hours. Monitor the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate to obtain the crude product.

• The crude product can be used in the next step without further purification or can be purified by column chromatography if necessary.

Protocol 2: Vilsmeier-Haack Formylation to 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

Parameter	Value
Reactants	2,5-Dimethyl-1-(pyridin-2-ylamino)-1H-pyrrole (1.0 eq), POCl₃ (1.2 eq), DMF (3.0 eq)
Solvent	Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)
Temperature	0 °C to room temperature
Reaction Time	2-4 hours

Procedure:

• In a flame-dried, three-necked round-bottom flask under an inert atmosphere (nitrogen or argon), dissolve the pyrrole intermediate in the chosen solvent.

• Cool the solution to 0 °C in an ice bath.

• In a separate flask, prepare the Vilsmeier reagent by slowly adding POCl₃ to DMF at 0 °C. Stir for 15-20 minutes.

• Add the freshly prepared Vilsmeier reagent dropwise to the cooled pyrrole solution.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 2-4 hours. Monitor the reaction by TLC.

• Once the reaction is complete, carefully pour the reaction mixture into a beaker containing crushed ice and a cold aqueous solution of sodium hydroxide or potassium hydroxide.

• Stir vigorously until the intermediate iminium salt is fully hydrolyzed.

• Extract the aqueous layer with dichloromethane or ethyl acetate.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield the pure 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde.

References

• Organic Chemistry Portal. Paal-Knorr Pyrrole Synthesis. Available from: [Link]

• Wikipedia. Paal–Knorr synthesis. Available from: [Link]

• Balakrishna, A. et al. Paal–Knorr synthesis of pyrroles. RGM College Of Engineering and Technology. 2018.
• Synlett. Direct and Efficient Synthesis of Pyrrole-3-carbaldehydes by Vilsmeier–Haack Formylation of Pyrroles with Sterically Crowded. 2011.

• Química Organica.org. Paal–Knorr synthesis of pyrrole. Available from: [Link]

• Journal of the Chemical Society C: Organic. Pyrrole studies. Part XV.

• ResearchGate. Optimization of reaction conditions. Available from: [Link]

• RSC Publishing. The Paal–Knorr reaction revisited.

• Organic Chemistry Portal. Vilsmeier-Haack Reaction. Available from: [Link]

• International Journal of Pharmaceutical and Chemical Sciences. REVIEW ARTICLE ON VILSMEIER-HAACK REACTION. 2012.
• Green Chemistry (RSC Publishing). The Paal–Knorr reaction revisited.

• Organic Chemistry Portal. Paal-Knorr Thiophene Synthesis. Available from: [Link]

• Chemistry Steps. Vilsmeier-Haack Reaction. Available from: [Link]

• ResearchGate. Synthesis of 2,5-dimethyl-1-phenyl-1H-pyrrole in different solvents. 2023.
• Taylor & Francis Online. Synthesis of highly substituted pyrroles using ultrasound in aqueous media. 2016.

• Organic Syntheses. Pyrrole. Available from: [Link]

• PMC - NIH.

• Chemical Synthesis Database. 2,5-dimethyl-1-phenyl-1H-pyrrole. Available from: [Link]

• Grokipedia. Paal–Knorr synthesis. Available from: [Link]

• NIH.
• ResearchGate. Preparation of 2,5-dimethyl-1-phenylpyrrole. 2025.

• Organic Syntheses. 2,5-dimethylpyrrole. Available from: [Link]

• Quora. What is the Paal-Knorr synthesis of a thiophene mechanism?. 2020.
• Google Patents. CN106588758B - Synthesis process of 2-hydrazinopyridine derivative.
• Journal of Chemical Technology and Metallurgy. SYNTHESIS OF PYRROLE AND SUBSTITUTED PYRROLES (REVIEW). 2017.
• PMC - NIH. Synthesis of polysubstituted pyrroles from sulfinimines (N-sulfinyl imines). 2011.

• Rlavie. 2,5-Dimethyl-1H-Pyrrole-3-Carbaldehyde|CAS 2199-63-5. Available from: [Link]

• Wikipedia. Hexane-2,5-dione. Available from: [Link]

• NTA. Syllabus for Chemistry (SCQP08). 2025.
• Chemistry Stack Exchange. What is the mechanism of the reaction between hexane-2,5-dione and nitrous acid?. 2017.

• PubChem. 2-Hydrazinopyridine. Available from: [Link]

• ResearchGate. Reaction of 2,5-hexanedione (2,5-HD, (A)) and 1,2-diacetylbenzene.... Available from: [Link]

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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. The Paal–Knorr reaction revisited. A catalyst and solvent-free synthesis of underivatized and N-substituted pyrroles - Green Chemistry (RSC Publishing) [pubs.rsc.org]
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• 17. tandfonline.com [tandfonline.com]

Technical Support Center: Stability of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

This technical support guide is intended for researchers, scientists, and drug development professionals working with "2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde" (CAS No. 32570-90-4). This document provides in-depth technical guidance, troubleshooting advice, and frequently asked questions (FAQs) related to the stability of this compound. The information herein is curated to ensure scientific integrity and is based on established principles of chemical stability testing.

Introduction

2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde is a heterocyclic compound with potential applications in medicinal chemistry and materials science.[1][2] Understanding its stability profile is critical for ensuring the integrity of experimental results, developing robust analytical methods, and defining appropriate storage and handling conditions. This guide will address potential stability issues, provide protocols for stability assessment, and offer solutions to common challenges encountered during its use.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde?

A1: Based on safety data sheets for structurally related compounds like 2,5-dimethyl-1H-pyrrole, it is recommended to store 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde in a tightly closed container in a dry and well-ventilated area.[3] The storage temperature for a similar isomer is noted as room temperature.[4] It should be kept away from heat, sparks, open flames, and other sources of ignition.[3][5]

Q2: What are the potential degradation pathways for this compound?

A2: While specific degradation pathways for this exact molecule are not extensively published, based on its chemical structure (a pyrrole ring, a pyridine ring, and an aldehyde group), the following degradation pathways are likely:

• Oxidation: The aldehyde group is susceptible to oxidation to the corresponding carboxylic acid (2,5-dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carboxylic acid). The pyrrole ring can also be susceptible to oxidative degradation.

• Hydrolysis: Under strongly acidic or basic conditions, the compound may be susceptible to hydrolysis, potentially leading to ring opening of the pyrrole or other structural rearrangements. Studies on similar heterocyclic compounds have shown instability in acidic and alkaline media.[6]

• Photodegradation: Aromatic and heterocyclic compounds are often sensitive to light. Exposure to UV or visible light may induce photochemical reactions, leading to the formation of degradation products. Related pyrrole derivatives have been shown to be photolabile.[6]

• Thermal Degradation: High temperatures can lead to decomposition. The specific thermal degradation profile would need to be determined experimentally.

Q3: What analytical techniques are suitable for monitoring the stability of this compound?

A3: High-Performance Liquid Chromatography (HPLC) is the most common and effective technique for stability testing due to its ability to separate the parent compound from its degradation products.[7] Other useful techniques include:

• Mass Spectrometry (MS): Often coupled with HPLC (LC-MS), it is invaluable for identifying the structure of degradation products.[8][9]

• UV-Vis Spectroscopy: Can be used for quantification and to detect changes in the chromophore of the molecule, which may indicate degradation.[10]

• Infrared (IR) Spectroscopy: Useful for detecting changes in functional groups, such as the oxidation of the aldehyde to a carboxylic acid.[7]

Troubleshooting Guide

This section addresses specific issues that may be encountered during experiments involving 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde.

Problem	Potential Cause	Recommended Solution
Appearance of a new peak in HPLC chromatogram during routine analysis.	The compound may be degrading under the current storage or experimental conditions.	1. Review Storage Conditions: Ensure the compound is stored as recommended (see FAQ A1).2. Protect from Light: Store in an amber vial or in the dark.3. Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.4. Check Solvent Stability: Ensure the solvent used for stock solutions is not promoting degradation. Consider using aprotic solvents and storing solutions at low temperatures.
Loss of compound potency or assay signal over time.	This is a strong indicator of degradation.	1. Perform a Forced Degradation Study: This will help identify the conditions under which the compound is unstable (see Protocol 1).2. Use a Stability-Indicating Method: Ensure your analytical method can separate the parent compound from all potential degradation products.3. Re-evaluate Formulation: If used in a formulation, check for incompatibilities with excipients.
Inconsistent results between experimental batches.	This could be due to batch-to-batch variability in purity or degradation that occurred during shipping or storage.	1. Characterize New Batches: Always perform identity and purity checks (e.g., by HPLC, NMR) on new batches of the compound.2. Standardize Handling Procedures: Ensure all users are following the same storage and handling protocols.
Discoloration of the solid compound or solutions.	Discoloration is often a visual cue for the formation of degradation products, particularly due to oxidation or photodecomposition.	1. Investigate the Cause: Use HPLC or LC-MS to identify the impurities.2. Purify if Necessary: If the purity has dropped significantly, purification (e.g., by column chromatography or recrystallization) may be required before use.

Experimental Protocols

Protocol 1: Forced Degradation Study

Forced degradation studies are essential for understanding the intrinsic stability of a compound and for developing stability-indicating analytical methods.[8][11][12]

Objective: To identify the degradation pathways of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde under various stress conditions.

Materials:

• 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

• Hydrochloric acid (HCl), 0.1 M

• Sodium hydroxide (NaOH), 0.1 M

• Hydrogen peroxide (H₂O₂), 3%

• Methanol or Acetonitrile (HPLC grade)

• Water (HPLC grade)

• pH meter

• HPLC system with a UV or PDA detector

• Photostability chamber

• Oven

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of the compound in a suitable solvent (e.g., methanol or acetonitrile) at a concentration of 1 mg/mL.

• Acid Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1 M HCl.

  • Keep the solution at room temperature and/or elevated temperature (e.g., 60 °C) for a specified period (e.g., 2, 4, 8, 24 hours).

  • At each time point, withdraw an aliquot, neutralize it with 0.1 M NaOH, and dilute with the mobile phase to a suitable concentration for HPLC analysis.

• Base Hydrolysis:

  • Mix equal volumes of the stock solution and 0.1 M NaOH.

  • Follow the same procedure as for acid hydrolysis, neutralizing with 0.1 M HCl.

• Oxidative Degradation:

  • Mix equal volumes of the stock solution and 3% H₂O₂.

  • Keep the solution at room temperature, protected from light, for a specified period.

  • Withdraw aliquots at different time points and dilute for HPLC analysis.

• Thermal Degradation (Solid State):

  • Place a small amount of the solid compound in a vial and heat it in an oven at a high temperature (e.g., 80 °C) for a specified period.

  • At each time point, dissolve a portion of the solid in a suitable solvent and analyze by HPLC.

• Photolytic Degradation:

  • Expose the stock solution and the solid compound to light in a photostability chamber according to ICH Q1B guidelines (exposure to not less than 1.2 million lux hours and 200 watt hours/square meter).

  • Analyze the samples by HPLC.

• Analysis:

  • Analyze all samples by a suitable HPLC method.

  • Compare the chromatograms of the stressed samples with that of an unstressed control sample.

  • Calculate the percentage degradation and identify the major degradation products.

Protocol 2: Development of a Stability-Indicating HPLC Method

Objective: To develop an HPLC method capable of separating 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde from its degradation products.

Procedure:

• Column Selection: Start with a C18 column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase Selection:

  • Use a mixture of an aqueous buffer (e.g., phosphate buffer, pH 3-7) and an organic solvent (e.g., acetonitrile or methanol).

  • Start with a gradient elution to separate peaks with different polarities. For example, a gradient from 10% to 90% organic solvent over 20 minutes.

• Detection: Use a UV or PDA detector. Determine the maximum absorbance wavelength (λmax) of the parent compound for optimal sensitivity.

• Method Optimization:

  • Inject a mixture of the stressed samples from the forced degradation study.

  • Adjust the mobile phase composition, gradient, pH, and flow rate to achieve adequate separation (resolution > 1.5) between the parent peak and all degradation peaks.

• Method Validation: Once the method is optimized, validate it according to ICH Q2(R1) guidelines for specificity, linearity, accuracy, precision, and robustness.

Visualizations

Degradation Pathway Hypothesis

Caption: Potential degradation pathways for the target compound under various stress conditions.

Stability Testing Workflow

Caption: A typical workflow for assessing the stability of a chemical compound.

References

• Gackowska, A., et al. (2015). Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods. Journal of AOAC International, 98(5), 1248-1259. [Link]

• Roge, A. B., et al. (2014). Forced Degradation Study: An Important Tool in Drug Development. Asian Journal of Research in Chemistry, 7(1), 99-102.
• Klick, S., et al. (2005). Forced degradation and impurity profiling: a powerful tool in drug development and registration. Journal of Pharmaceutical and Biomedical Analysis, 36(5), 417-433.

• University of Canterbury. Methods for Determining Aldehydes in Air. Retrieved from [Link]

• Bhaskar, R., et al. (2020). Current Trend in Performance of Forced Degradation Studies for Drug Substance and Drug Product's. Journal of Drug Delivery and Therapeutics, 10(2-s), 149-155.

• Separation Science. (2025). Analytical Techniques In Stability Testing. Retrieved from [Link]

• Sharma, G., et al. (2022). Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. Biosciences Biotechnology Research Asia, 19(4).
• O'Hagan, D. (2023). Pyrrole-2-carboxaldehydes: Origins and Physiological Activities. MDPI.
• Stankov, M., et al. (2023). Review of Characteristics and Analytical Methods for Determination of Thiabendazole. Applied Sciences.
• Hovione. (2013). Small Molecule Development Analytical Methods for Faster Time to Market.
• B. C. K., George. (2023). Analytical Methods to Determine the Stability of Biopharmaceutical Products. LCGC.

• PubChem. 2,5-dimethyl-1H-pyrrole-3-carboxylic acid. Retrieved from [Link]

• AHH Chemical. 2,5-DIMETHYL-1-PYRIDIN-3-YL-1H-PYRROLE-3-CARBALDEHYDE [ 35711-47-8 ]. Retrieved from [Link]

• Galimberti, A., et al. (2024). Pyrrole Compounds from the Two-Step One-Pot Conversion of 2,5-Dimethylfuran for Elastomer Composites with Low Dissipation of Energy.

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• 1. echemi.com [echemi.com]
• 2. 35711-47-8|2,5-Dimethyl-1-(pyridin-3-yl)-1H-pyrrole-3-carbaldehyde|BLD Pharm [bldpharm.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. 2,5-dimethyl-1-pyridin-3-yl-1H-pyrrole-3-carbaldehyde | 35711-47-8 [sigmaaldrich.com]
• 5. fishersci.com [fishersci.com]
• 6. Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
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• 12. Overview on Development and Validation of Force degradation studies with Stability Indicating Methods. – Biosciences Biotechnology Research Asia [biotech-asia.org]

Technical Support Center: A Guide to Improving the Purity of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

Welcome to the technical support center for "2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde" (CAS No: 32570-90-4).[1] This guide is designed for researchers, medicinal chemists, and drug development professionals who are working with this compound and require methods to enhance its purity. As a key intermediate in various synthetic pathways, particularly in the development of novel therapeutics, achieving high purity is paramount for reliable downstream applications and data integrity.

This document moves beyond simple protocols to explain the fundamental principles behind each purification step. We will address common issues encountered during synthesis and purification, providing detailed troubleshooting guides, step-by-step experimental procedures, and analytical methods for accurate purity assessment.

Part 1: Understanding the Source of Impurities

Effective purification begins with understanding the potential impurities that can arise during the synthesis of the target compound. The most common route involves a two-step process: a Paal-Knorr pyrrole synthesis followed by a Vilsmeier-Haack formylation.

Frequently Asked Questions: Synthesis and Impurity Profiling

Q1: What is the typical synthetic pathway for this compound and what are the primary raw materials?

The synthesis generally begins with the Paal-Knorr reaction, which involves the condensation of a 1,4-dicarbonyl compound, 2,5-hexanedione , with a primary amine, in this case, 2-aminopyridine , to form the pyrrole ring.[2][3][4] This reaction is often catalyzed by a weak acid.[2] The resulting intermediate, 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole, is then formylated at the 3-position of the pyrrole ring using the Vilsmeier-Haack reaction.[5][6] This second step typically employs a Vilsmeier reagent, generated in situ from phosphorus oxychloride (POCl₃) and a formamide like N,N-dimethylformamide (DMF).[5][7]

Q2: What are the most common impurities I should expect from this synthetic route?

Impurities can originate from both stages of the synthesis.

• From the Paal-Knorr Synthesis:

  • Unreacted Starting Materials: Residual 2,5-hexanedione and 2-aminopyridine.

  • Incomplete Cyclization Products: Hemiaminal intermediates that have not fully dehydrated to form the aromatic pyrrole ring.[4]

• From the Vilsmeier-Haack Reaction:

  • Unreacted Pyrrole Intermediate: Unformylated 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole.

  • Regioisomers: While formylation is electronically directed to the 2- and 3-positions of the pyrrole ring, trace amounts of the 2-carbaldehyde isomer might form.[6] However, for N-substituted pyrroles, the 3-position is often favored.[8]

  • Hydrolyzed Reagents: Residual byproducts from the quenching and workup of the Vilsmeier reagent.

Q3: Can side reactions during the Vilsmeier-Haack step cause purification challenges?

Yes. The Vilsmeier reagent is a powerful electrophile.[6] If the reaction conditions (temperature, stoichiometry) are not carefully controlled, side reactions can occur. For instance, if the pyrrole ring is particularly activated, there is a possibility of diformylation, leading to a dicarbaldehyde impurity, although this is less common. The workup is also critical; incomplete hydrolysis of the iminium salt intermediate can lead to other impurities after purification attempts.

Part 2: Troubleshooting and Optimizing Purification Protocols

Once the crude product is obtained, selecting the appropriate purification strategy is crucial. The choice depends on the nature and quantity of the impurities identified.

Decision Workflow for Purification Strategy

The following diagram outlines a logical workflow for selecting the best purification method based on an initial assessment of the crude product.

Caption: Workflow for selecting a purification method.

Issue 1: Recrystallization Fails to Yield Pure Crystals or Results in Low Recovery

Recrystallization is often the most efficient method for removing small amounts of impurities, provided the target compound is a stable solid.

Troubleshooting Guide: Recrystallization

Potential Cause	Troubleshooting & Optimization
Inappropriate Solvent Choice	The ideal solvent should dissolve the compound poorly at room temperature but very well at its boiling point. Perform small-scale solvent screening with solvents like isopropanol, ethanol, ethyl acetate, or acetonitrile. A co-solvent system (e.g., ethanol/water, ethyl acetate/hexane) can also be effective for fine-tuning solubility.
Solution Not Saturated	Too much solvent was used during dissolution. Use the absolute minimum amount of hot solvent required to fully dissolve the crude product. This ensures the solution becomes supersaturated upon cooling, promoting crystallization.
Precipitation vs. Crystallization	Cooling the solution too rapidly can cause the compound to "crash out" as an amorphous solid or oil, trapping impurities. Allow the flask to cool slowly to room temperature first, then transfer it to an ice bath to maximize the yield of well-formed crystals.
Oiling Out	The compound may be melting in the hot solvent rather than dissolving, or its solubility is too high. Try using a lower-boiling point solvent or a solvent mixture where the compound is less soluble.
Significant Product Loss	Product may be lost during filtration if it has moderate solubility in the cold solvent. Ensure the filtration funnel and flask are pre-chilled. Wash the collected crystals with a minimal amount of ice-cold recrystallization solvent.

Protocol 1: Standard Recrystallization Procedure

• Solvent Selection: In a test tube, add ~20-30 mg of crude material and add a potential solvent dropwise at room temperature until a slurry is formed. Heat the mixture to the solvent's boiling point. If the solid dissolves completely, it is a good candidate solvent.

• Dissolution: Place the crude solid in an Erlenmeyer flask. Add the chosen solvent in small portions while heating the mixture to a gentle boil with stirring. Continue adding the minimum amount of hot solvent until all the solid has just dissolved.

• Decolorization (Optional): If the solution is highly colored from impurities, add a small amount of activated charcoal and boil for a few minutes. Perform a hot filtration through fluted filter paper to remove the charcoal.

• Crystallization: Cover the flask and allow it to cool slowly to room temperature. Do not disturb the flask during this period. Once at room temperature, place the flask in an ice-water bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel. Wash the crystals with a small amount of ice-cold solvent.

• Drying: Dry the purified crystals under vacuum to remove all residual solvent.

Issue 2: Poor Separation of Impurities by Column Chromatography

Flash column chromatography is the workhorse for separating compounds with different polarities.[9]

Troubleshooting Guide: Column Chromatography

Potential Cause	Troubleshooting & Optimization
Inappropriate Mobile Phase	The solvent system (eluent) does not provide adequate separation (ΔRf) between the product and impurities. Use Thin-Layer Chromatography (TLC) to screen various solvent systems. For pyrrole derivatives, mixtures of hexane and ethyl acetate are common.[9] Aim for an Rf value of ~0.3 for the target compound.
Column Overloading	Too much crude material was loaded onto the column. A general rule is to use a ratio of 1:30 to 1:100 of crude material to silica gel by weight. Overloading leads to broad, overlapping bands.
Poor Column Packing	Air bubbles or channels in the stationary phase lead to uneven solvent flow and poor separation. Pack the column carefully as a slurry to ensure a homogenous bed.
Compound Streaking/Tailing on TLC	If the compound streaks, it may be too polar for the silica gel or it could be acidic/basic. Adding a small amount (0.1-1%) of triethylamine or acetic acid to the mobile phase can often resolve this issue. Given the pyridine moiety, the compound is basic, so triethylamine may be beneficial.
Co-elution of Impurities	An impurity may have a very similar polarity to the product. In this case, a different stationary phase (e.g., alumina for basic compounds, or a reverse-phase C18 silica) or an alternative technique like preparative HPLC might be necessary.[9]

Protocol 2: Flash Column Chromatography on Silica Gel

• Mobile Phase Selection: Using TLC, identify a solvent system (e.g., Hexane:Ethyl Acetate) that gives good separation and an Rf of ~0.3 for the product.

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of a glass column. Add a thin layer of sand.

  • Prepare a slurry of silica gel in the least polar solvent of your mobile phase (e.g., 100% hexane).

  • Pour the slurry into the column and use gentle pressure (air or nitrogen) to pack it evenly, ensuring no air bubbles are trapped. Add another layer of sand on top.

• Sample Loading:

  • Wet Loading: Dissolve the crude product in a minimal amount of the mobile phase and carefully pipette it onto the top of the column.

  • Dry Loading: Dissolve the crude product in a volatile solvent (e.g., dichloromethane), add a small amount of silica gel, and evaporate the solvent to get a dry, free-flowing powder. Carefully add this powder to the top of the column. This method is preferred for less soluble compounds.

• Elution: Begin eluting with the mobile phase, starting with a low polarity and gradually increasing it if a gradient is needed. Collect fractions and monitor them by TLC.

• Isolation: Combine the pure fractions, and remove the solvent using a rotary evaporator to yield the purified product.

Part 3: Analytical Characterization for Purity Verification

Verifying the purity and confirming the identity of the final product is a critical final step.

Frequently Asked Questions: Analytical Techniques

Q1: How can I use ¹H NMR to assess the purity of my compound?

¹H NMR is an excellent tool for both structural confirmation and purity analysis.[10][11] In a high-purity sample, you should only see the signals corresponding to your product and the deuterated solvent.

• Look for Impurity Signals: Check for small peaks that do not correspond to your product. Specifically, look for the characteristic signals of the starting materials (e.g., the symmetric signals of 2,5-hexanedione or the distinct aromatic pattern of 2-aminopyridine).

• Check Integration Ratios: The integration of the peaks should correspond to the number of protons in your target molecule. Discrepancies can indicate the presence of impurities under a product peak.

• Identify Residual Solvents: Common purification solvents like ethyl acetate, hexane, or dichloromethane have characteristic NMR signals that are easily identified.

Table of Expected ¹H NMR Chemical Shifts (Note: Shifts are approximate and can vary based on solvent and concentration. This is a predicted spectrum based on similar structures.)

Protons	Expected Chemical Shift (δ, ppm)	Multiplicity	Integration
Aldehyde (-CHO)	9.8 - 10.0	Singlet (s)	1H
Pyridine Ring	7.2 - 8.5	Multiplets (m)	4H
Pyrrole Ring (-CH=)	6.4 - 6.6	Singlet (s)	1H
Methyl (-CH₃)	2.0 - 2.5	Two Singlets (s)	6H (3H each)

Q2: What is the best chromatographic method for determining the final purity percentage?

High-Performance Liquid Chromatography (HPLC) is the gold standard for quantitative purity analysis.[12] A reverse-phase method is typically used for compounds of this nature.[13][14]

• Method: A C18 column with a mobile phase gradient of water and acetonitrile (often with a modifier like 0.1% trifluoroacetic acid or formic acid) is a good starting point.

• Detection: UV detection is suitable, as the aromatic rings and conjugated system will have a strong chromophore. Select a wavelength of maximum absorbance (e.g., determined by a UV scan).

• Purity Calculation: The purity is determined by the area percentage of the main product peak relative to the total area of all peaks in the chromatogram. A pure sample should show a single major peak.

Q3: Is Gas Chromatography-Mass Spectrometry (GC-MS) useful for this compound?

GC-MS can be useful for identifying volatile, thermally stable impurities.[15] However, given the molecular weight (200.24 g/mol )[1][16] and likely high boiling point of your compound, it may require high inlet temperatures that could cause degradation. HPLC is generally the more reliable method for purity assessment of this type of molecule.

Part 4: Storage and Handling

Q1: How should I store the purified 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde?

Aldehydes can be susceptible to oxidation to the corresponding carboxylic acid upon prolonged exposure to air. Pyrroles can also be sensitive to light and acid, which can induce polymerization or degradation.[17][18]

Recommended Storage Conditions:

• Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon).

• Temperature: Store in a cool, dry place. Refrigeration is recommended for long-term storage.

• Light: Protect from light by storing in an amber vial or a container wrapped in aluminum foil.

By following this comprehensive guide, researchers can effectively troubleshoot common purification issues and confidently obtain high-purity "2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde" for their research and development needs.

References

• Organic Chemistry Portal. (n.d.). Paal-Knorr Pyrrole Synthesis. Retrieved from [Link]

• RGM College Of Engineering and Technology. (2018, October 19). Paal–Knorr synthesis of pyrroles. Retrieved from [Link]

• Wikipedia. (n.d.). Paal–Knorr synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of pyrroles. Retrieved from [Link]

• ResearchGate. (2012). Direct and Efficient Synthesis of Pyrrole-3-carbaldehydes by Vilsmeier–Haack Formylation of Pyrroles with Sterically Crowded Amides. Retrieved from [Link]

• J-GLOBAL. (n.d.). Direct and Efficient Synthesis of Pyrrole-3-carbaldehydes by Vilsmeier-Haack Formylation of Pyrroles with Sterically Crowded Amides. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Chemistry Steps. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• PubMed. (2010, October 10). 2,5-Dimethyl-1H-pyrrole-3,4-dicarbaldehyde as a precolumn derivatization reagent for HPLC/UV detection of amino acids. Retrieved from [Link]

• SIELC Technologies. (2018, February 16). 1H-Pyrrole-3-carboxaldehyde, 2,5-dimethyl-1-phenyl-. Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of 1H-Pyrrole-3-carboxaldehyde, 2,5-dimethyl-1-phenyl- on Newcrom R1 HPLC column. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H NMR (A) and ¹³C NMR (B) spectra of the 2,5-dimethylpyrrole protected.... Retrieved from [Link]

• Organic Syntheses. (n.d.). 2,5-dimethylpyrrole. Retrieved from [Link]

• Supporting Information. (n.d.). Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Electronic Supplementary Information One-Pot nitro-Mannich/hydroamination cascades for the direct synthesis of 2,5-disubstituted pyrroles using base and gold catalysis. Retrieved from [Link]

• Google Patents. (2016, November 3). WO 2016/175555 A2.

• AWS. (n.d.). Supporting Information Synthesis of Pyrroles by Gold(I)-Catalyzed Amino-Claisen Rearrangement of N-Propargyl Enaminone Derivativ. Retrieved from [Link]

• Rlavie. (n.d.). 2,5-Dimethyl-1H-Pyrrole-3-Carbaldehyde|CAS 2199-63-5. Retrieved from [Link]

• Academy of Chemistry of Globe Publications. (2012, July 20). Synthesis and spectroscopic characterization of pyrrole-2,3- diones and their following reactions with 1,2-aromatic diamines. Retrieved from [Link]

• Science Letters - UiTM. (2021, January 5). Evaluation of evidence value of car primer using pyrolysis-gas chromatography-mass spectrometry (Py-GC-MS) and chemometrics. Retrieved from [Link]

• ResearchGate. (n.d.). ¹H NMR spectra of 1H‐pyrrole (1) in different solvents. Retrieved from [Link]

• Google Patents. (n.d.). CN106458888A - Synthetic method of 2-(2,5-dimethyl-1H-pyrrole-1-yl)-1,3-propanediol and its substituted derivatives.

• Pharmacia. (2019, November 12). Development and validation of RP-HPLC method for stability evaluation of model hydrazone, containing a pyrrole ring. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Structural Studies of 6-(2,5-Dimethyl-1H-pyrrol-1-yl)pyridin-2-amine. Retrieved from [Link]

• MDPI. (n.d.). Identification and Synthesis of Impurities Formed During Prasugrel Hydrochloride Preparation. Retrieved from [Link]

• ResearchGate. (2016, April 1). What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO?. Retrieved from [Link]

• Nacalai Tesque. (n.d.). Selectivity of Packing Materials in Reversed Phase Liquid Chromatography. Retrieved from [Link]

• JUIT. (n.d.). Pyrrole: a resourceful small molecule in key medicinal hetero-aromatics. Retrieved from [Link]

• ResearchGate. (n.d.). Preparation of 2,5-dimethyl-1-phenylpyrrole. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis of new 2,5-dimethyl pyrrole derivatives from acetonylacetone. Retrieved from [Link]

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Technical Support Center: Scaling Up the Synthesis of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

Prepared by the Senior Application Scientist Team

This guide is designed for researchers, scientists, and drug development professionals engaged in the synthesis of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde. We provide detailed protocols, troubleshooting advice, and answers to frequently asked questions to address challenges encountered during scale-up and routine synthesis. Our focus is on the causality behind experimental choices to ensure robust and reproducible outcomes.

Synthesis Overview

The synthesis of the target compound is a two-step process that first involves the construction of the substituted pyrrole core, followed by the introduction of the carbaldehyde functionality.

• Step 1: Paal-Knorr Pyrrole Synthesis. This step involves the condensation of a 1,4-dicarbonyl compound (2,5-hexanedione) with a primary amine (2-aminopyridine) to form the N-substituted pyrrole, 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole. This classic reaction is valued for its efficiency in forming the pyrrole ring.[1][2]

• Step 2: Vilsmeier-Haack Formylation. The pyrrole ring, being electron-rich, is then formylated using the Vilsmeier reagent to introduce a carbaldehyde group at the C3 position.[3][4] This reaction is a powerful method for the formylation of activated aromatic and heteroaromatic compounds.[5]

The overall workflow is depicted below.

Caption: Overall synthetic workflow.

Step 1: Paal-Knorr Synthesis of 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole

This reaction constructs the core heterocyclic structure. The mechanism involves the formation of a hemiaminal intermediate, followed by cyclization and dehydration to yield the aromatic pyrrole ring.[6]

Caption: Simplified Paal-Knorr reaction mechanism.

Detailed Experimental Protocol

• Reactant Preparation: Ensure the 2,5-hexanedione is pure; distill if necessary. Use high-purity 2-aminopyridine.

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 2,5-hexanedione (1.0 equiv.), 2-aminopyridine (1.0-1.1 equiv.), and a suitable solvent (e.g., ethanol or glacial acetic acid).

• Catalysis: Add a catalytic amount of a weak acid, such as acetic acid (if not used as the solvent), to accelerate the reaction.[7]

• Heating: Heat the mixture to reflux (typically 80-120 °C) for 2-6 hours.

• Monitoring: Track the reaction's progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up & Purification:

  • Cool the reaction mixture to room temperature.

  • Remove the solvent under reduced pressure.

  • Neutralize the residue with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate or dichloromethane).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate.

  • Purify the crude product via column chromatography on silica gel.

Troubleshooting Guide & FAQs: Paal-Knorr Synthesis

Question/Issue	Potential Cause(s)	Recommended Solution(s) & Explanation
Q1: My reaction yield is very low.	1. Incorrect pH: The reaction is sensitive to pH. Strong acidic conditions (pH < 3) favor the formation of furan byproducts.[7][8] 2. Impure Starting Materials: Impurities in the 1,4-dicarbonyl compound can lead to side reactions.[8] 3. Insufficient Heat/Time: The condensation may be incomplete, especially with less reactive amines.	1. pH Control: Use a weak acid catalyst like acetic acid. Avoid strong mineral acids. The reaction can even be run under neutral conditions, though it will be slower.[7] 2. Purify Reactants: Purify the 2,5-hexanedione by distillation before use. Ensure the 2-aminopyridine is of high purity. 3. Optimize Conditions: Monitor the reaction by TLC to ensure completion. If the reaction stalls, consider increasing the temperature or extending the reaction time. Microwave-assisted heating can sometimes dramatically improve yields and reduce reaction times.[1]
Q2: I'm observing a significant byproduct, which I suspect is a furan.	Acidic Conditions: The Paal-Knorr synthesis can yield furans from 1,4-diketones under strongly acidic conditions where water acts as the nucleophile instead of the amine.[7][9]	Maintain Weakly Acidic to Neutral pH: The key is to favor the amine's nucleophilic attack over the competing furan cyclization. Buffer the reaction if necessary or simply use a catalytic amount of a weak acid.[6]
Q3: Is a solvent necessary for this reaction?	Not always. Solvent-free conditions can be effective and are considered a "greener" approach.	Solvent-Free Option: Heating the neat mixture of 2,5-hexanedione and 2-aminopyridine with a solid acid catalyst (e.g., silica sulfuric acid) can be a highly efficient method.[6] This simplifies work-up as solvent removal is not required.
Q4: The purification by column chromatography is difficult.	The product and starting materials may have similar polarities.	Optimize Eluent System: Use a gradient elution system for column chromatography, starting with a non-polar solvent and gradually increasing polarity. Alternative Purification: Consider vacuum distillation if the product is thermally stable and has a suitable boiling point.

Step 2: Vilsmeier-Haack Formylation

This step introduces the aldehyde group onto the electron-rich pyrrole ring. The reaction proceeds via an electrophilic aromatic substitution mechanism, where the Vilsmeier reagent (a chloroiminium ion) is the active electrophile.[3]

Sources

• 1. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 2. Paal–Knorr synthesis of pyrrole [quimicaorganica.org]
• 3. One moment, please... [chemistrysteps.com]
• 4. Vilsmeier-Haack Reaction [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. rgmcet.edu.in [rgmcet.edu.in]
• 7. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. alfa-chemistry.com [alfa-chemistry.com]

Reaction monitoring techniques for "2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde" synthesis

Technical Support Center: Synthesis of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

This guide serves as a dedicated technical resource for researchers engaged in the synthesis of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde. It provides in-depth troubleshooting advice and answers to frequently asked questions regarding reaction monitoring, ensuring reliable and reproducible synthetic outcomes.

Part 1: Selecting the Appropriate Reaction Monitoring Technique

The choice of an analytical technique is critical for successfully monitoring the conversion of the starting material, 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole, to the desired aldehyde product. The introduction of the polar formyl (-CHO) group significantly alters the physicochemical properties of the molecule, a principle that underpins most monitoring methods.

A logical workflow for selecting the appropriate technique is presented below.

Caption: Workflow for selecting a reaction monitoring technique.

Table 1: Comparison of Common Reaction Monitoring Techniques

Technique	Principle	Pros	Cons	Application for this Synthesis
Thin-Layer Chromatography (TLC)	Separation based on polarity differences on a stationary phase.	Fast, inexpensive, requires minimal sample.	Qualitative, resolution can be poor, not automatable.	Ideal for rapid, routine checks of reaction progress by observing the disappearance of the starting material and appearance of the more polar product spot.
Gas Chromatography-Mass Spectrometry (GC-MS)	Separation of volatile compounds followed by mass analysis.	High sensitivity, provides molecular weight information, quantitative.	Requires compound to be volatile and thermally stable, potential for degradation in the injector.	Suitable if the starting material and product are sufficiently volatile. The mass spectrometer provides excellent confirmation of product formation.
High-Performance Liquid Chromatography (HPLC)	High-resolution separation in the liquid phase.	Quantitative, highly reproducible, suitable for non-volatile compounds.	More expensive, requires method development (solvent system, column choice).	A robust method for quantifying conversion and identifying impurities, especially if side reactions are suspected.
Nuclear Magnetic Resonance (¹H NMR) Spectroscopy	Analysis of the magnetic properties of atomic nuclei.	Provides detailed structural information, can be used for quantification.	Lower sensitivity, more expensive, requires deuterated solvents.	The definitive method for confirming the structure of the final product. The appearance of the aldehyde proton signal (~9-10 ppm) is a key diagnostic marker.

Part 2: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the synthesis and monitoring of 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde.

Frequently Asked Questions (FAQs)

Q1: What is the most straightforward way to see if my reaction is working?

A1: Thin-Layer Chromatography (TLC) is the quickest and most cost-effective method. Your starting material, 2,5-dimethyl-1-(pyridin-2-yl)-1H-pyrrole, is significantly less polar than the product, which contains a carbonyl group. On a silica gel TLC plate, the product will have a lower Retention Factor (Rf) and appear as a new spot closer to the baseline than the starting material. A successful reaction will show the starting material spot diminishing over time as the product spot intensifies.

Q2: I see a new, lower Rf spot on my TLC, but how can I be sure it's the desired aldehyde product?

A2: While a new, more polar spot is a strong indicator, it is not definitive proof. To confirm the identity of the product, you should use a spectroscopic method. The most conclusive is ¹H NMR, which will show a characteristic singlet for the aldehyde proton (CHO) in the downfield region of the spectrum, typically between 9 and 10 ppm. Additionally, Gas Chromatography-Mass Spectrometry (GC-MS) can confirm the formation of a compound with the correct molecular weight.

Q3: My reaction seems to have stopped, with both starting material and a new spot visible on the TLC for hours. What should I do?

A3: A stalled reaction can have several causes:

• Reagent Degradation: The formylating agent (e.g., in a Vilsmeier-Haack reaction, the Vilsmeier reagent) may have degraded due to moisture. Ensure all reagents and solvents are anhydrous.

• Insufficient Reagent: The stoichiometry may be incorrect. It's possible an additional equivalent of the formylating agent is needed to drive the reaction to completion.

• Temperature: The reaction may require gentle heating to overcome the activation energy barrier. Consult the specific procedure for the recommended temperature range.

Q4: My TLC plate shows multiple new spots. What could they be?

A4: Multiple spots suggest the formation of side products. In formylation reactions of pyrroles, a common side reaction is di-formylation, where a second aldehyde group is added to the pyrrole ring, or reaction at an alternative position. These di-substituted products would be even more polar than your desired mono-aldehyde, appearing as spots with even lower Rf values on the TLC plate. HPLC or GC-MS analysis can help to identify the masses of these byproducts.

In-Depth Troubleshooting

Problem: My TLC spots are streaking and poorly resolved, making it difficult to assess the reaction.

• Causality: Streaking on a TLC plate is often caused by the sample being too concentrated or the compound having acidic or basic properties that lead to strong, non-ideal interactions with the silica gel. The pyridine nitrogen in your molecule is basic.

• Solution:

  • Dilute the Sample: Prepare a more dilute solution of your reaction mixture before spotting it on the TLC plate.

  • Modify the Mobile Phase: Add a small amount of a polar modifier to your eluent. For a basic compound like this, adding 0.5-1% triethylamine (NEt₃) or ammonia to the solvent system can neutralize active sites on the silica, leading to sharper, well-defined spots.

Caption: Troubleshooting decision tree for poor TLC resolution.

Problem: GC-MS analysis shows a peak with the correct mass, but the reaction yield is very low upon workup.

• Causality: This suggests that the product is being formed but is either unstable under the workup conditions or is being lost during the extraction process. Aldehydes can sometimes be sensitive to oxidative or acidic conditions.

• Solution:

  • Perform a Gentle Workup: Use a mild aqueous workup, such as a saturated solution of sodium bicarbonate (NaHCO₃), to neutralize any acid from the reaction. Avoid strong acids or bases.

  • Minimize Exposure to Air: If oxidation is suspected, bubble nitrogen or argon through the solvents before use and perform the workup and extraction under an inert atmosphere.

  • Check Extraction Solvent Polarity: Ensure the polarity of your extraction solvent (e.g., ethyl acetate, dichloromethane) is appropriate to efficiently extract the aldehyde product from the aqueous layer. The product is more polar than the starting material and may require a more polar solvent or more extraction cycles.

Problem: The ¹H NMR spectrum is complex, and I cannot definitively identify the aldehyde proton.

• Causality: The sample may be impure, containing residual starting material, side products, or solvent. The aldehyde proton signal, while typically sharp, can sometimes be broadened or shifted.

• Solution:

  • Purify the Sample: First, attempt to purify a small amount of the crude material using flash column chromatography to isolate the product. An NMR of the purified fraction should be much cleaner.

  • Spiking Experiment: If you have an authentic sample of the product, you can "spike" your NMR tube with a small amount of it. If your suspected aldehyde peak increases in integration, it confirms its identity.

  • 2D NMR Spectroscopy: Techniques like COSY (Correlation Spectroscopy) can help to assign protons by showing which ones are coupled to each other. A TOCSY (Total Correlation Spectroscopy) experiment can help identify all protons within a spin system. For this molecule, the aldehyde proton should be a singlet and will not show any COSY correlations, which can help distinguish it from other aromatic protons.

Part 3: Experimental Protocols

Protocol 1: Standard Operating Procedure for Reaction Monitoring by TLC

• Plate Preparation: Obtain a silica gel TLC plate (e.g., silica gel 60 F₂₅₄). Using a pencil, lightly draw a baseline about 1 cm from the bottom.

• Eluent Selection: Prepare a suitable mobile phase. A good starting point for this class of compounds is a mixture of a non-polar and a polar solvent, such as Hexane:Ethyl Acetate (e.g., 7:3 v/v).

• Spotting:

  • Dip a capillary tube into the reaction mixture.

  • Lightly and briefly touch the capillary tube to the baseline on the TLC plate to create a small spot.

  • On the same plate, spot a reference sample of your starting material.

• Development: Place the TLC plate in a developing chamber containing the eluent. Ensure the solvent level is below the baseline. Cover the chamber and allow the solvent to travel up the plate until it is about 1 cm from the top.

• Visualization:

  • Remove the plate and immediately mark the solvent front with a pencil.

  • Visualize the spots under a UV lamp (254 nm). The aromatic rings in your compounds should make them visible. Circle the spots lightly with a pencil.

  • Staining with potassium permanganate (KMnO₄) can also be used, as the aldehyde group will react and show a yellow spot on a purple background.

• Interpretation: Compare the spot(s) from the reaction mixture to the starting material reference. The appearance of a new, lower Rf spot indicates product formation.

Protocol 2: Standard Operating Procedure for ¹H NMR Sample Preparation

• Sample Quenching & Extraction: Take a small aliquot (e.g., 0.1 mL) from the reaction mixture. Quench it by adding it to a vial containing a small amount of saturated NaHCO₃ solution (1 mL) and an extraction solvent like ethyl acetate (1 mL).

• Phase Separation: Vortex the vial and allow the layers to separate. The organic product will be in the top ethyl acetate layer.

• Drying: Carefully pipette the top organic layer into a clean, dry vial containing a small amount of a drying agent (e.g., anhydrous Na₂SO₄ or MgSO₄).

• Solvent Evaporation: After a few minutes, carefully transfer the dried organic solution to a new vial, leaving the drying agent behind. Evaporate the solvent under a gentle stream of nitrogen or using a rotary evaporator.

• NMR Sample Preparation: Dissolve the resulting crude residue in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃).

• Analysis: Transfer the solution to a clean NMR tube. The sample is now ready for ¹H NMR analysis. Look for the key diagnostic signals: the aldehyde proton singlet (~9-10 ppm) and changes in the aromatic region corresponding to the substitution on the pyrrole ring.

References

• Thin-Layer Chromatography: A Complete Guide to Principles and Practice. Jork, H., et al. VCH Publishers. A comprehensive resource on the theory and practical application of TLC. [Link]

• High-Resolution NMR Techniques in Organic Chemistry. Claridge, T. D. W. Elsevier. Provides detailed explanations of various NMR experiments, including 2D techniques useful for structural elucidation. [Link]

• Vilsmeier-Haack Reaction: Scope and Synthetic Applications. Jones, G., & Stanforth, S. P. Organic Reactions. An authoritative review of the Vilsmeier-Haack reaction, which is a common method for synthesizing aromatic aldehydes. [Link]

• Purification of Laboratory Chemicals. Armarego, W. L. F., & Chai, C. L. L. Butterworth-Heinemann. An essential laboratory reference for procedures on the purification and drying of solvents and reagents. [Link]

Reference Data & Comparative Studies

A Comparative Guide to the Cytotoxicity of Pyrrole-Based Anticonvulsants: From Bench to Preclinical Insights

For researchers, medicinal chemists, and professionals in drug development, the therapeutic index of a novel anticonvulsant is a critical determinant of its clinical viability. The pyrrole-based class of anticonvulsants, exemplified by levetiracetam and its successors, has gained prominence for its unique mechanism of action. However, a nuanced understanding of their comparative cytotoxicity is paramount for advancing safer and more effective therapies. This guide provides an in-depth, objective comparison of the cytotoxic profiles of key pyrrole-based anticonvulsants, supported by available preclinical data and detailed experimental protocols.

Introduction: The Evolving Landscape of Pyrrole-Based Anticonvulsants and the Imperative of Cytotoxicity Profiling

The pyrrolidone ring system is a privileged scaffold in medicinal chemistry, giving rise to a significant class of anticonvulsant drugs. These agents primarily exert their effects through a unique mechanism: binding to the synaptic vesicle glycoprotein 2A (SV2A)[1]. This interaction modulates neurotransmitter release, thereby controlling neuronal hyperexcitability.

The evolution of this class of drugs has been marked by efforts to enhance potency, selectivity, and tolerability. Levetiracetam, a cornerstone of this family, has been followed by newer analogs such as brivaracetam and seletracetam, each with modified affinities for SV2A[2][3]. While these modifications can improve therapeutic efficacy, they may also alter the drug's interaction with cellular systems, potentially leading to off-target effects and cytotoxicity. Therefore, a thorough evaluation of their cytotoxic potential in relevant neuronal models is a critical step in preclinical development.

Mechanistic Underpinnings: SV2A Binding Affinity and Its Potential Link to Cytotoxicity

The primary molecular target of pyrrole-based anticonvulsants is the synaptic vesicle glycoprotein 2A (SV2A)[1]. The binding affinity to this protein is a key determinant of their anticonvulsant potency. Newer generations of these drugs have been engineered to exhibit higher affinity for SV2A.

Anticonvulsant	Relative SV2A Binding Affinity
Levetiracetam	Baseline
Brivaracetam	15- to 30-fold higher than Levetiracetam[2]
Seletracetam	High affinity (development halted)[3]

While high affinity is desirable for therapeutic effect, it is crucial to investigate whether this intensified target engagement, or other off-target effects, correlates with an altered cytotoxicity profile.

In Vitro Cytotoxicity Assessment: A Weight of Evidence Approach

Direct, head-to-head comparative studies on the in vitro cytotoxicity of a broad range of pyrrole-based anticonvulsants in neuronal cells are limited in publicly available literature. However, by synthesizing findings from various sources, a "weight of evidence" can be established. The human neuroblastoma cell line, SH-SY5Y, is a commonly used model for in vitro neurotoxicity studies[4].

Levetiracetam: Studies on SH-SY5Y cells suggest that levetiracetam has a low cytotoxic profile. One study found that levetiracetam did not induce significant cytotoxicity at various concentrations, although it did show some genotoxic effects[5][6]. Another study demonstrated that levetiracetam can even protect SH-SY5Y cells from glutamate-induced excitotoxicity[2][4].

Brivaracetam: In contrast, some evidence suggests that brivaracetam may exert cytotoxic effects in certain cell types. A study on human glioblastoma cell lines (A172 and U87) reported a cytotoxic effect of brivaracetam[7]. It is important to note that these are cancerous glial cells and not neurons, which may respond differently.

Other Pyrrolidine Derivatives: Research on other pyrrolidine derivatives, often in the context of anticancer studies, has shown that modifications to the pyrrolidine scaffold can significantly impact cytotoxicity[5][8][9]. This underscores the principle that even minor structural changes can alter a compound's biological activity and safety profile.

In Vivo Neurotoxicity: A Comparative Study of Levetiracetam and Brivaracetam

A study utilizing a rat model of kainic acid-induced temporal lobe epilepsy provides valuable in vivo comparative data on the neurotoxic effects of levetiracetam and brivaracetam[6]. This model allows for the examination of drug effects on neuronal and glial cell populations in a disease-relevant context.

The study revealed marked differences in the effects of the two drugs on microglial, astrocytic, and neuronal density in key brain regions associated with the epileptic circuitry.

Table 1: Comparative Effects of Levetiracetam and Brivaracetam on Neuronal and Glial Cell Density in a Rat Model of Temporal Lobe Epilepsy

Brain Region	Levetiracetam Treatment	Brivaracetam Treatment
Hippocampus (CA1, CA3)	Attenuated the increase in microglia number.	Did not reduce the elevated microglia number; associated with a significant decrease in neuronal density.
Amygdala	No significant effect on increased microglia density compared to the epileptic control group.	Significantly higher microglia density compared to sham and epileptic control groups.
Piriform Cortex	No significant effect on increased microglia density compared to the epileptic control group.	Significantly higher microglia density compared to sham and epileptic control groups.

Data synthesized from a study by a research group (2025)[6].

These findings suggest that while both drugs target SV2A, they have divergent effects on the neuroinflammatory response and neuronal survival in a chronic epilepsy model. The increased microglial activation and decreased neuronal density observed with brivaracetam treatment in this model warrant further investigation into its long-term neurotoxic potential.

Structure-Activity Relationships and Future Directions

The observed differences in the biological profiles of levetiracetam and brivaracetam can be attributed to subtle but significant structural modifications. The addition of a propyl group in brivaracetam, for instance, enhances its lipophilicity and binding affinity to SV2A[2].

Caption: Structural evolution of pyrrole-based anticonvulsants.

Future research should focus on systematic in vitro comparative cytotoxicity studies using standardized protocols and relevant neuronal cell lines. This will enable a more direct comparison of the cytotoxic potential of existing and novel pyrrole-based anticonvulsants, aiding in the selection of candidates with the most favorable safety profiles for further development.

Experimental Protocols

For researchers aiming to conduct their own comparative cytotoxicity studies, the following are detailed, step-by-step methodologies for two standard assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay for Cell Viability

This colorimetric assay measures the metabolic activity of cells, which is an indicator of cell viability.

Workflow:

Caption: MTT assay workflow for cytotoxicity assessment.

Detailed Protocol:

• Cell Seeding: Seed a human neuroblastoma cell line (e.g., SH-SY5Y) in a 96-well plate at a density of 1 x 10⁴ cells/well in 100 µL of complete culture medium.

• Incubation: Incubate the plate at 37°C in a humidified 5% CO₂ atmosphere for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the pyrrole-based anticonvulsants in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the different drug concentrations. Include a vehicle control (medium with the same concentration of solvent used to dissolve the drugs).

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of 5 mg/mL MTT solution to each well.

• Incubation: Incubate the plate for 2-4 hours at 37°C.

• Solubilization: Carefully remove the medium and add 100 µL of dimethyl sulfoxide (DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate cell viability as a percentage of the vehicle control.

Lactate Dehydrogenase (LDH) Assay for Cell Membrane Integrity

This assay measures the release of LDH from damaged cells into the culture medium, which is an indicator of cytotoxicity.

Detailed Protocol:

• Cell Seeding and Treatment: Follow steps 1-4 of the MTT assay protocol.

• Supernatant Collection: After the incubation period, centrifuge the 96-well plate at 250 x g for 5 minutes.

• Transfer Supernatant: Carefully transfer 50 µL of the supernatant from each well to a new 96-well plate.

• LDH Reaction: Prepare the LDH reaction mixture according to the manufacturer's instructions and add 50 µL to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for 30 minutes, protected from light.

• Stop Reaction: Add 50 µL of the stop solution provided in the kit to each well.

• Absorbance Measurement: Measure the absorbance at 490 nm using a microplate reader.

• Data Analysis: Calculate LDH release as a percentage of the maximum LDH release control (cells treated with a lysis buffer).

Conclusion

The development of safer anticonvulsant therapies requires a deep understanding of their potential cytotoxicity. While direct comparative in vitro data for pyrrole-based anticonvulsants is not extensively available, the existing evidence suggests potential differences in their neurotoxic profiles. The in vivo finding that brivaracetam, despite its higher affinity for SV2A, may be associated with increased microglial activation and neuronal loss compared to levetiracetam in a preclinical epilepsy model, highlights the complexity of predicting clinical safety from in vitro potency alone[6]. This guide underscores the importance of a multi-faceted approach to cytotoxicity assessment, integrating in vitro and in vivo models to build a comprehensive safety profile for the next generation of pyrrole-based anticonvulsants.

References

• Wawer, M. J., et al. (2018). Cytotoxicity of α-Pyrrolidinophenones: an Impact of α-Aliphatic Side-chain Length and Changes in the Plasma Membrane Fluidity. Basic & Clinical Pharmacology & Toxicology, 123(5), 535-544.
• Ramirez, M. S., et al. (2024). Structure–Activity Relationship of Pyrrolidine Pentamine Derivatives as Inhibitors of the Aminoglycoside 6′-N-Acetyltransferase Type Ib. Antibiotics, 13(7), 672.
• Çiltaş, A. Ç., Gündoğdu, S., & Yulak, F. (2022). Levetiracetam Protects Against Glutamate-Induced Excitotoxicity in SH-SY5Y Cell Line.
• Kuo, J. R., et al. (1995). Block of sodium channel current by anticonvulsant U-54494A in mouse neuroblastoma cells. Journal of Pharmacology and Experimental Therapeutics, 274(3), 1339-1345.
• Akman, D., et al. (2025). In Vitro Cytogenotoxic Profile and In Silico Molecular Docking Analysis of Levetiracetam in SH-SY5Y Neuroblastoma Cell Line. Meandros Medical and Dental Journal.
• Rizzo, A., et al. (2018). IN VITRO ANALYSIS OF CYTOTOXIC EFFECTS OF BRIVARACETAM AND LACOSAMIDE ON HUMAN GLIOBLASTOMA CELLS. Epilepsia, 59(S2), S1-S235.
• Kovács, B., et al. (2025). Marked differences in the effects of levetiracetam and its analogue brivaracetam on microglial, astrocytic, and neuronal density in the rat model of kainic acid-induced temporal lobe epilepsy. Frontiers in Pharmacology, 16, 1553545.
• Kovács, B., et al. (2025). Marked differences in the effects of levetiracetam and its analogue brivaracetam on microglial, astrocytic-and neuronal density in the rat model of kainic acid-induced temporal lobe epilepsy. Frontiers in Pharmacology.
• Strzelczyk, A., & Klein, P. (2019). Levetiracetam and brivaracetam: a review of evidence from clinical trials and clinical experience. Therapeutic Advances in Neurological Disorders, 12, 1756286419878795.
• CADTH. (2020).
• BenchChem. (2025). A Comparative Analysis of the Neuroprotective Efficacy of Brivaracetam and Levetiracetam (Keppra). BenchChem.
• Ramirez, M. S., et al. (2024). Structure-Activity Relationship of Pyrrolidine Pentamine Derivatives as Inhibitors of the Aminoglycoside 6'-N-Acetyltransferase Type Ib. PubMed.
• Zádori, D., et al. (2025). Marked differences in the effects of levetiracetam and its analogue brivaracetam on microglial, astrocytic, and neuronal density in the rat model of kainic acid-induced temporal lobe epilepsy.
• Wawer, M. J., et al. (2018). Cytotoxicity of α-Pyrrolidinophenones: an Impact of α-Aliphatic Side-chain Length and Changes in the Plasma Membrane Fluidity. PubMed.
• CADTH. (2020).
• MDPI. (2022). Human Neuronal Cell Lines as An In Vitro Toxicological Tool for the Evaluation of Novel Psychoactive Substances. MDPI.
• MDPI. (2022). Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds. MDPI.
• Strzelczyk, A., & Klein, P. (2019). Levetiracetam and brivaracetam: a review of evidence from clinical trials and clinical experience.
• Bennett, B., et al. (2007). Seletracetam (UCB 44212). Neurotherapeutics, 4(1), 113-117.

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• 1. Levetiracetam and brivaracetam: a review of evidence from clinical trials and clinical experience - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Pyrrolidine in Drug Discovery: A Versatile Scaffold for Novel Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Marked differences in the effects of levetiracetam and its analogue brivaracetam on microglial, astrocytic, and neuronal density in the rat model of kainic acid-induced temporal lobe epilepsy [frontiersin.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Cytotoxicity of α-Pyrrolidinophenones: an Impact of α-Aliphatic Side-chain Length and Changes in the Plasma Membrane Fluidity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Structure–Activity Relationship of Pyrrolidine Pentamine Derivatives as Inhibitors of the Aminoglycoside 6′-N-Acetyltransferase Type Ib [mdpi.com]
• 8. Structure-Activity Relationship of Pyrrolidine Pentamine Derivatives as Inhibitors of the Aminoglycoside 6'- N-Acetyltransferase Type Ib - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Marked differences in the effects of levetiracetam and its analogue brivaracetam on microglial, astrocytic, and neuronal density in the rat model of kainic acid-induced temporal lobe epilepsy - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Structure-Activity Relationship of Pyridinyl-Pyrrole Analogs

Introduction: The Pyridinyl-Pyrrole Scaffold as a Privileged Core in Drug Discovery

The pyridinyl-pyrrole motif represents a "privileged scaffold" in medicinal chemistry, a core molecular structure that is capable of binding to multiple, diverse biological targets through varied modifications. The specific compound, 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde , serves as an excellent reference point for exploring the structure-activity relationships (SAR) within this chemical class. While this exact molecule is primarily a building block available from chemical suppliers[1][2], its structural components are present in numerous potent and selective biologically active agents.

Analogs built upon this core have demonstrated a remarkable breadth of activity, functioning as inhibitors of critical protein kinases such as Fibroblast Growth Factor Receptor (FGFR)[3], Glycogen Synthase Kinase-3β (GSK-3β)[4], and p90 Ribosomal S6 Protein Kinase-2 (RSK2)[5][6]. Furthermore, variations of this scaffold have yielded compounds with significant antiproliferative[7][8], antimalarial[9], and antimicrobial properties[10][11].

This guide provides a comparative analysis of pyridinyl-pyrrole analogs, synthesizing data from multiple studies to elucidate the key structural features that govern their biological activity. We will dissect the core scaffold, analyze the impact of substitutions at key positions, and detail the robust experimental methodologies required to validate these findings, providing researchers with actionable insights for future drug development.

Part 1: Analysis of the Core Pharmacophore

The efficacy of the pyridinyl-pyrrole scaffold can be attributed to a combination of key pharmacophoric features that facilitate interactions with biological targets, particularly the ATP-binding pocket of protein kinases.

• Pyridine Ring: The nitrogen atom acts as a crucial hydrogen bond acceptor, often forming a canonical interaction with the "hinge region" of a kinase backbone.

• Pyrrole Ring: This 5-membered aromatic ring serves as a rigid scaffold, correctly orienting the other functional groups. Its substituents can be modified to explore steric and electronic effects.

• C2 and C5 Methyl Groups: These substituents occupy hydrophobic pockets within the target protein. Computationally, they are also identified as potential sites of CYP-mediated metabolism, making their modification a key strategy for improving pharmacokinetic properties[9].

• C3-Carbaldehyde: This position serves as a versatile chemical handle. The aldehyde itself can act as a hydrogen bond acceptor, but it is more frequently used as a synthetic precursor for introducing a wide variety of functional groups to probe different chemical spaces and interactions.

Caption: Key pharmacophoric features of the pyridinyl-pyrrole scaffold.

Part 2: Comparative Structure-Activity Relationship (SAR) Analysis

The biological activity of this scaffold is exquisitely sensitive to substitutions at various positions. By comparing data across different analog series, clear SAR trends emerge.

The Critical Role of the Pyrrole Substituents (Ring B)

The substituents on the pyrrole ring are fundamental to maintaining potency. In a study on pyrrolone antimalarials, the 2,5-dimethyl-pyrrole moiety was identified as a key component for activity[9].

• Removal of Methyl Groups: Analogs where the methyl groups were removed (e.g., 9a, 9b in the study) resulted in a dramatic 20- to 25-fold loss in antimalarial activity[9]. This strongly suggests these groups are essential for productive hydrophobic interactions within the target's binding site.

• Replacement with Other Groups: Replacing the methyl groups with larger ethyl groups (9c) did not significantly alter activity, indicating the pocket can accommodate slightly more bulk[9]. However, replacing the entire pyrrole ring with other heterocycles like imidazole, pyrazole, or furan led to a profound loss of activity, underscoring the specific importance of the pyrrole scaffold itself[9].

Modifications at the C3-Position: The Gateway to Potency

The C3-carbaldehyde is rarely the final functional group in potent analogs. Instead, it is a launchpad for building out functionalities that can engage with solvent-exposed regions of the target or form additional interactions. For example, in the development of EGFR/CDK2 inhibitors, this position was elaborated into more complex structures[8].

A series of pyrrolo[2,3-b]pyridine derivatives developed as GSK-3β inhibitors illustrates the impact of C3 modifications. While not a direct comparison to the carbaldehyde, the principle of C3 elaboration holds.

Compound ID	Key Structural Modification (at Pyrrole C3 position)	Target	Activity (IC₅₀)	Reference
Core Scaffold	-CHO	(Reference)	N/A	N/A
Analog 41	Elaborated amide linkage to a substituted phenyl ring	GSK-3β	0.22 nM	[4]
Analog 46	Elaborated amide linkage to a different phenyl ring	GSK-3β	0.26 nM	[4]
Analog 54	Elaborated amide linkage to a third phenyl variant	GSK-3β	0.24 nM	[4]
Antiprolif. 5d	Elaborated triazole linkage	Antiproliferative	0.12 - 9.84 µM	[7]

Data Interpretation: The data clearly show that converting the C3 position into larger, more complex amide or triazole-containing structures is a highly effective strategy for achieving potent biological activity. The sub-nanomolar potency of the GSK-3β inhibitors highlights the success of this approach[4].

Part 3: Experimental Validation & Protocols

Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)

This protocol describes a self-validating system for determining the half-maximal inhibitory concentration (IC₅₀) of a test compound.

Objective: To quantify the potency of an analog by measuring its ability to inhibit the phosphorylation of a substrate by a target kinase.

Methodology:

• Compound Preparation:

  • Create a 10-point, 3-fold serial dilution of the test compound in 100% DMSO, starting from a 10 mM stock. This creates a concentration gradient to map the dose-response curve.

• Assay Plate Preparation:

  • Using a liquid handler, dispense 50 nL of each compound concentration into a 384-well, low-volume white plate.

  • Controls (Self-Validation):

    • Negative Control (0% Inhibition): Dispense 50 nL of 100% DMSO. This represents full kinase activity.

    • Positive Control (100% Inhibition): Dispense 50 nL of a known, potent inhibitor for the target kinase. This defines the assay window.

• Kinase Reaction:

  • Prepare a kinase/substrate solution in assay buffer. The concentration of ATP should be at or near its Michaelis-Menten constant (Kₘ) for the kinase. Causality: Using ATP at Kₘ ensures the assay is sensitive to competitive inhibitors.

  • Dispense 5 µL of the kinase/substrate solution to all wells.

  • Incubate for 60 minutes at room temperature.

• Detection:

  • Dispense 5 µL of a luminescence-based detection reagent (e.g., ADP-Glo™). This reagent quantifies the amount of ADP produced, which is directly proportional to kinase activity.

  • Incubate for 40 minutes at room temperature.

  • Read the luminescence signal on a plate reader.

• Data Analysis:

  • Normalize the data using the controls: % Inhibition = 100 * (1 - (Signal_Compound - Signal_Positive) / (Signal_Negative - Signal_Positive)).

  • Plot the % Inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

  • Calculate the Z'-factor from the control wells. Trustworthiness: A Z'-factor > 0.5 indicates a robust and reliable assay.

Caption: Workflow for a self-validating in vitro kinase inhibition assay.

Part 4: Signaling Pathway Context

The therapeutic rationale for developing these inhibitors lies in their ability to modulate cellular signaling pathways that are dysregulated in disease. For instance, FGFR and RSK2 are downstream effectors in the Ras/Raf/MEK/ERK pathway, which is frequently hyperactivated in many cancers[3][6].

Caption: Inhibition points of pyridinyl-pyrrole analogs in the MAPK pathway.

By inhibiting kinases like FGFR or RSK2, these compounds can block downstream signaling, thereby reducing cancer cell proliferation and survival[3][6]. Similarly, inhibiting GSK-3β is a key strategy in Alzheimer's disease, as it can reduce the hyperphosphorylation of tau protein, a hallmark of the disease[4].

Conclusion and Future Directions

The 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole scaffold is a highly productive starting point for the development of potent biological modulators. The structure-activity relationship is well-defined by several key principles:

• Pyridine H-Bonding: The pyridinyl nitrogen is essential for anchoring the molecule in the hinge region of many kinase targets.

• Pyrrole Core Integrity: The 2,5-dimethyl-pyrrole core is critical for activity, providing a rigid scaffold and essential hydrophobic contacts. Its replacement often leads to a complete loss of potency.

• C3-Position as a Vector: The C3 position is the primary site for modification to enhance potency and selectivity, with elaborated amide and triazole functionalities proving highly successful.

Future optimization efforts should focus on modifying the C3-substituents to improve pharmacokinetic properties (e.g., solubility, metabolic stability) while retaining the high potency conferred by this vector. Pharmacophore modeling and structure-based design will continue to be invaluable tools in guiding the rational design of the next generation of pyridinyl-pyrrole inhibitors[5][12][13].

References

• Design, synthesis and biological evaluation of 1H-pyrrolo[2,3-b]pyridine derivatives as potent fibroblast growth factor receptor inhibitors. RSC Publishing.
• Synthesis and biological evaluation of novel pyrrolo[2,3-b]pyridine derivatives as potent GSK-3β inhibitors for tre
• Substituted pteridinones, pyrimidines, pyrrolopyrimidines, and purines as p90 ribosomal S6 protein kinase-2 (RSK2)
• Synthesis, Characterization and Biological Evaluation of Some Pyrrole Derivatives as Potential Antimicrobial Agents.
• Synthesis and biological evaluation of pyrrolo[2,3-b]pyridine analogues as antiproliferative agents and their interaction with calf thymus DNA. PubMed.
• 2,5-dimethyl-1-pyridin-2-yl-1h-pyrrole-3-carbaldehyde. Echemi.
• Substituted pteridinones, pyrimidines, pyrrolopyrimidines, and purines as p90 ribosomal S6 protein kinase-2 (RSK2)
• 2,5-dimethyl-1-pyridin-3-yl-1h-pyrrole-3-carbaldehyde [ 35711-47-8 ]. Chemnet.
• Synthesis, 3D-pharmacophore modelling and 2D-QSAR study of new pyridine-3-carbonitriles as vasorelaxant active agents. RSC Publishing.
• Synthesis and structure-activity relationships of 5-substituted pyridine analogues of 3-(2-(pyrrolidinyl)methoxy)pyridine. Bioorganic & Medicinal Chemistry Letters.

• Design, synthesis and molecular docking of new fused 1H-pyrroles, pyrrolo[3,2-d]pyrimidines and pyrrolo[3,2-e][3][10]diazepine derivatives as potent EGFR/CDK2 inhibitors. PMC - NIH.

• Pharmacophore Modeling of Janus Kinase Inhibitors: Tools for Drug Discovery and Exposition Prediction. Preprints.org.
• Discovery and Structure–Activity Relationships of Pyrrolone Antimalarials. PMC - NIH.
• The Structure–Antiproliferative Activity Relationship of Pyridine Deriv
• Synthesis, Antimicrobial and cytotoxic activity of New Heterocyclic Hybrids Based on 2,5-Dimethylpyrrole and Pyrrole Scaffolds.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde

Disclaimer: No specific, peer-reviewed Safety Data Sheet (SDS) is broadly available for 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde (CAS No. 32570-90-4)[1]. This guide is therefore a synthesis of best practices derived from the known hazards of its core chemical moieties: the pyridine ring, the dimethyl-pyrrole structure, and the carbaldehyde functional group. It is imperative to conduct a comprehensive, lab-specific risk assessment and to consult the supplier-provided SDS upon receipt of the material. This document is intended to augment, not supplant, institutional safety protocols.

Hazard Analysis: A Structurally-Informed Risk Assessment

To establish a robust personal protective equipment (PPE) protocol, we must first deconstruct the molecule to anticipate its toxicological and chemical hazards. The structure combines three distinct chemical functionalities, each contributing to the overall risk profile.

• The Pyridine Moiety: Pyridine and its derivatives are well-documented as being readily absorbed through the skin and harmful if inhaled or swallowed.[2] They are known irritants and can have systemic effects.[3] The nitrogenous heterocycle also imparts a strong, unpleasant odor, necessitating containment.[4]

• The Aromatic Aldehyde Group (-CHO): Aldehydes as a class are known skin, eye, and respiratory tract irritants.[5] They can act as sensitizers, meaning repeated exposure may lead to an allergic reaction. The reactivity of the aldehyde group also warrants consideration in storage and handling.

• The Dimethyl-pyrrole Core: Substituted pyrroles can be irritants and are often combustible.[6] More specifically, 2,5-Dimethyl-1H-pyrrole is classified as a flammable liquid that is toxic if swallowed, inhaled, or in contact with skin, and causes serious skin and eye irritation.

Based on this composite analysis, we must operate under the assumption that 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde is, at a minimum, a skin and eye irritant, a potential respiratory irritant, and may be toxic upon ingestion, inhalation, or dermal absorption. The compound is listed as a solid, meaning the primary exposure risks during handling are from fine dust and particulates.

Core Directive: A Multi-Layered PPE Strategy

A multi-layered approach to PPE is essential to mitigate the identified risks. The following table summarizes the minimum required PPE for handling this compound in a laboratory setting. The causality behind each selection is critical for ensuring compliance and understanding.

Protection Type	Equipment Specification	Rationale and Use Case
Eye and Face Protection	Chemical splash goggles conforming to EN 166 (EU) or ANSI Z87.1 (US) standards.[7]	Causality: Protects against accidental splashes of solutions and, critically, airborne particles or dust of the solid compound which can cause serious eye irritation.[5][8] Standard safety glasses do not provide an adequate seal against fine powders.
A face shield worn over safety goggles.	Causality: Required when there is a significant risk of splashing (e.g., handling bulk quantities, preparing stock solutions) or unexpected energetic reactions.[9] Provides a secondary barrier for the entire face.
Hand Protection	Chemical-resistant nitrile or neoprene gloves.	Causality: Prevents direct skin contact, which can cause irritation and potential systemic toxicity through dermal absorption.[9] Nitrile offers good dexterity and protection against a broad range of chemicals for incidental contact.[10]
Double-gloving is recommended.	Causality: Provides an additional layer of security. If the outer glove is compromised, the inner glove continues to offer protection while the outer is safely removed and replaced. This is standard practice when handling potentially toxic materials.
Body Protection	A flame-resistant laboratory coat, fully buttoned, with tight-fitting cuffs.	Causality: Protects skin and personal clothing from contamination with powders or splashes.[9] Flame resistance is a prudent precaution given the flammability of related compounds like dimethyl-pyrrole and pyridine.[2]
Closed-toe, closed-heel shoes made of a non-porous material.	Causality: Protects the feet from spills. Fabric or mesh shoes can absorb chemicals, leading to prolonged and often unnoticed skin exposure.
Respiratory Protection	Work must be conducted within a certified chemical fume hood.	Causality: This is the primary engineering control to prevent inhalation of harmful dust or vapors.[4][7] Given the potential respiratory irritation and toxicity, handling on an open bench is unacceptable.[8]
A NIOSH-approved respirator with particulate filters (e.g., N95) or organic vapor cartridges may be required.	Causality: Necessary if engineering controls (fume hood) are not available or are insufficient, such as during large-scale transfers or spill clean-up. A full risk assessment by institutional EHS is required to determine the appropriate respirator type.[11]

Operational Plan: Step-by-Step Safe Handling Workflow

Adherence to a strict, procedural workflow is paramount for safety. This protocol integrates the PPE requirements into the practical handling of the compound.

• Preparation:

  • Confirm the chemical fume hood is operational and has a valid certification.

  • Don all required PPE as outlined in the table above (Goggles, Lab Coat, Gloves).

  • Lay down a disposable, absorbent bench liner within the fume hood to contain any minor spills.

  • Assemble all necessary glassware and equipment within the fume hood before introducing the chemical.

• Weighing and Transfer:

  • Perform all weighing operations of the solid compound within the fume hood or in a ventilated balance enclosure to contain dust.

  • Use anti-static weigh boats or liners to prevent electrostatic discharge, which can cause fine powders to become airborne.

  • Handle the container with care to avoid generating dust.[12] If transferring from a larger container, use tools like a powder funnel to minimize dispersal.

• Making Solutions:

  • Add solvents to the solid compound slowly and carefully to avoid splashing.

  • Keep the container capped or covered as much as possible during dissolution.

  • Ensure the vessel is clearly and accurately labeled with the chemical name, concentration, and date.

• Post-Handling:

  • Securely close the primary container of the chemical and wipe it down with a damp cloth to remove any external contamination before returning it to storage.

  • Decontaminate all non-disposable equipment used.

  • Dispose of all contaminated consumables (e.g., weigh boats, pipette tips, gloves) in a designated hazardous waste container.[13]

  • Remove PPE in the correct order (outer gloves first, then lab coat, then goggles, then inner gloves) to prevent self-contamination.

  • Wash hands thoroughly with soap and water after removing all PPE.[12][14]

Logistical Plan: Spill and Disposal Management

Accidents can happen, and a clear, pre-defined plan for containment and disposal is a non-negotiable part of laboratory safety.

Spill Management Plan

• Minor Spill (Solid, contained within the fume hood):

  • Alert others in the immediate area.

  • Wearing your full PPE, gently cover the spill with an inert absorbent material like vermiculite or sand to prevent it from becoming airborne.[4] Do not sweep dry powder.

  • Carefully scoop the mixture into a clearly labeled, sealable hazardous waste container.

  • Wipe the spill area with a solvent-moistened towel (e.g., isopropanol, ethanol), followed by soap and water.

  • Place all cleaning materials into the hazardous waste container.

• Major Spill (Outside of a fume hood or a large quantity):

  • Evacuate the laboratory immediately and alert others.

  • Close the laboratory doors and prevent re-entry.

  • Contact your institution's Environmental Health and Safety (EHS) department or emergency response team immediately.

  • Provide them with the name of the chemical and a copy of the SDS, if available. Do not attempt to clean up a major spill without specialized training and equipment.

Waste Disposal Plan

All waste containing 2,5-Dimethyl-1-pyridin-2-yl-1H-pyrrole-3-carbaldehyde must be treated as hazardous waste.[13]

• Waste Segregation: Collect all chemical waste, including excess solid, solutions, and contaminated consumables, in a dedicated, clearly labeled, and chemically compatible container.[13]

• Labeling: The waste container must be labeled "Hazardous Waste" and list all chemical constituents, including solvents.

• Storage: Store the sealed waste container in a designated satellite accumulation area away from incompatible materials, awaiting pickup by your institution's EHS department.[7]

• Disposal Protocol: Never pour this chemical or its solutions down the drain.[4] All disposal must be conducted through official channels in accordance with local, state, and federal regulations.

Visual Summaries for Quick Reference

PPE Selection Workflow

The following diagram outlines the logical flow for selecting the appropriate level of personal protective equipment when working with this compound.

Caption: PPE selection workflow for handling the target compound.

References

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. Retrieved from [Link]

• Carl ROTH. (n.d.). Safety Data Sheet: Pyridine. Retrieved from [Link]

• Agency for Toxic Substances and Disease Registry (ATSDR). (n.d.). Pyridine Tox Profile. Retrieved from [Link]

• National Center for Biotechnology Information (NCBI). (n.d.). Toxicological Profile for Pyridine. Retrieved from [Link]

• Synerzine. (2018, June 22). Safety Data Sheet: Pyrrole 2-Carboxaldehyde. Retrieved from [Link]

• Angene Chemical. (2024, December 2). Safety Data Sheet: 2,5-Dimethyl-1-(pyridin-4-ylmethyl)-1H-pyrrole-3-carboxylic acid. Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2025, September 12). Personal Protective Equipment. Retrieved from [Link]

• University of California, Berkeley. (n.d.). Personal Protective Equipment (PPE). Retrieved from [Link]

• Fragrance Oils Direct UK. (2022, July 4). Personal Protective Equipment for Fragrance Oil. Retrieved from [Link]

• U.S. Department of Health & Human Services. (n.d.). Personal Protective Equipment (PPE). Retrieved from [Link]

• Pi Chemicals Ltd. (n.d.). Material Safety Data Sheet: 3,5- Dimethyl-1H-pyrrole-2-carboxaldehyde. Retrieved from [Link]

• CDN. (n.d.). Pyrrole MSDS. Retrieved from [Link]

• Carl ROTH. (2025, March 31). Safety Data Sheet: Pyridine. Retrieved from [Link]

• National Industrial Chemicals Notification and Assessment Scheme (NICNAS). (2015, September 1). Pyridine, alkyl derivatives: Human health tier II assessment. Retrieved from [Link]

• PubChem. (n.d.). Pyrrole-2-carboxaldehyde. Retrieved from [Link]

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